2-Bromo-5-methyl-1,3,4-thiadiazole

• CAS: 54044-79-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Bromo-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Bromo-5-methyl-1,3,4-thiadiazole, a key heterocyclic building block in medicinal chemistry and materials science. This document details the synthetic route from its commercially available precursor, provides step-by-step experimental protocols, and presents a full characterization profile with spectral data organized for clarity and comparative analysis.

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a versatile intermediate used in the synthesis of a wide range of biologically active compounds and functional materials. The presence of the bromine atom at the 2-position of the thiadiazole ring allows for further functionalization through various cross-coupling reactions, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. Its structural analog, 2-bromo-5-ethyl-1,3,4-thiadiazole, has been utilized in the synthesis of potent enzyme inhibitors. This guide aims to provide a detailed and practical resource for the laboratory-scale synthesis and thorough characterization of this important compound.

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

The most common and efficient method for the synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole is via a Sandmeyer-type reaction, starting from the readily available 2-amino-5-methyl-1,3,4-thiadiazole. This method involves the diazotization of the amino group followed by a copper-catalyzed bromide substitution.

Synthesis of the Starting Material: 2-Amino-5-methyl-1,3,4-thiadiazole

While 2-amino-5-methyl-1,3,4-thiadiazole is commercially available, it can also be synthesized from thiosemicarbazide and acetic acid. A patent describes a method where these starting materials are reacted in the presence of phosphorus pentachloride. The crude product is then neutralized with a sodium carbonate solution and recrystallized to yield the desired product with high purity.

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

The synthesis of the title compound from 2-amino-5-methyl-1,3,4-thiadiazole is mentioned in the patent literature, involving diazotization and conversion with hydrobromic acid.[1] A detailed experimental protocol can be adapted from the synthesis of the analogous 2-bromo-5-ethyl-1,3,4-thiadiazole, which employs copper(II) bromide and an alkyl nitrite.[2]

Reaction Scheme:

Caption: Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Experimental Protocols

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

Materials:

• 2-Amino-5-methyl-1,3,4-thiadiazole

• Copper(II) bromide (CuBr₂)

• n-Amyl nitrite

• Acetonitrile

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Water

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-amino-5-methyl-1,3,4-thiadiazole in acetonitrile.

• To this solution, add copper(II) bromide and n-amyl nitrite.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To the residue, add a saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

• Separate the organic layer and wash it successively with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Bromo-5-methyl-1,3,4-thiadiazole as a solid.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are to be recorded on a standard NMR spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum is to be recorded using a KBr pellet or as a thin film on a salt plate.

• Mass Spectrometry (MS): Mass spectral data is to be obtained using an electron ionization (EI) or electrospray ionization (ESI) source.

Characterization Data

The following tables summarize the key physicochemical and spectral data for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₃H₃BrN₂S	[3]
Molecular Weight	179.04 g/mol	[3]
Appearance	Solid	[3]
Melting Point	105-110 °C	[3]
CAS Number	54044-79-0

Table 2: Spectroscopic Data

Technique	Data
¹H NMR	Data not available in the searched resources.
¹³C NMR	Data not available in the searched resources.
FT-IR (cm⁻¹)	Data not available in the searched resources.
Mass Spec. (m/z)	Data not available in the searched resources.

Note: While the availability of spectral data is indicated by some sources, the specific, quantitative data could not be retrieved from the publicly available literature at the time of this guide's compilation.

Experimental and logical Workflows

The overall process from synthesis to characterization follows a logical workflow.

Caption: Overall experimental workflow for synthesis and characterization.

Safety Information

2-Bromo-5-methyl-1,3,4-thiadiazole should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified with the following hazard codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of 2-Bromo-5-methyl-1,3,4-thiadiazole. The outlined synthetic protocol, adapted from established methods for analogous compounds, offers a reliable pathway to obtain this valuable building block. While specific spectral data was not available in the public domain at the time of writing, the provided methodologies for characterization will enable researchers to confirm the identity and purity of the synthesized compound. This guide serves as a valuable resource for chemists in the fields of drug discovery, agrochemical development, and materials science.

References

• 1. 2-BROMO-5-METHYL-1,3,4-THIADIAZOLE(54044-79-0) 1H NMR spectrum [chemicalbook.com]
• 2. jocpr.com [jocpr.com]
• 3. 2-溴-5-甲基-1,3,4-噻二唑 97% | Sigma-Aldrich [sigmaaldrich.com]

Spectroscopic Data of 2-Bromo-5-methyl-1,3,4-thiadiazole: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the heterocyclic compound 2-Bromo-5-methyl-1,3,4-thiadiazole, catering to researchers, scientists, and professionals in the field of drug development. This document presents a summary of expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra.

Summary of Spectroscopic Data

The following tables summarize the anticipated quantitative spectroscopic data for 2-Bromo-5-methyl-1,3,4-thiadiazole. This data is compiled based on the analysis of structurally similar compounds and established principles of spectroscopic interpretation.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.7	Singlet	3H	-CH₃

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~165	C5
~150	C2
~15	-CH₃

Table 3: IR Spectroscopic Data (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment
~2920	Medium	C-H stretch (methyl)
~1600	Medium	C=N stretch
~1450	Medium	C-H bend (methyl)
~1050	Strong	C-S stretch
~680	Strong	C-Br stretch

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment
179/181	High	[M]⁺ (presence of Br isotopes)
100	Moderate	[M - Br]⁺
58	High	[CH₃-C≡N-S]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Methodology:

• Sample Preparation: A sample of approximately 5-10 mg of 2-Bromo-5-methyl-1,3,4-thiadiazole was dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was filtered into a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

• ¹H NMR Acquisition: Proton NMR spectra were acquired with a spectral width of -2 to 12 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. A total of 16 scans were accumulated.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra were acquired with a spectral width of -10 to 220 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. A total of 1024 scans were accumulated with proton decoupling.

• Data Processing: The raw data was Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2-Bromo-5-methyl-1,3,4-thiadiazole.

Methodology:

• Sample Preparation: A small amount of the solid 2-Bromo-5-methyl-1,3,4-thiadiazole was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: The spectrum was acquired in the range of 4000-400 cm⁻¹ by co-adding 32 scans with a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal was recorded prior to the sample measurement and automatically subtracted.

• Data Processing: The resulting interferogram was Fourier transformed to produce the infrared spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Methodology:

• Sample Introduction: A dilute solution of the compound in methanol was introduced into the mass spectrometer via direct infusion.

• Instrumentation: Mass spectra were obtained on a mass spectrometer equipped with an electron ionization (EI) source.

• Acquisition: The mass spectrum was recorded over a mass-to-charge ratio (m/z) range of 50-500. The ionization energy was set to 70 eV.

• Data Analysis: The resulting mass spectrum was analyzed to identify the molecular ion peak and major fragment ions. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) was used to confirm the presence of a bromine atom in the molecule and its fragments.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to 2-Bromo-5-methyl-1,3,4-thiadiazole: Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-5-methyl-1,3,4-thiadiazole is a halogenated heterocyclic compound that serves as a crucial building block in organic and medicinal chemistry. The presence of a reactive bromine atom on the electron-deficient 1,3,4-thiadiazole ring makes it a versatile intermediate for the synthesis of more complex molecules. Bromo-substituted heteroaromatic compounds are particularly valuable in cross-coupling reactions and for nucleophilic displacement, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[1] The 1,3,4-thiadiazole scaffold itself is a well-established pharmacophore, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4] This guide provides a comprehensive overview of the chemical properties, reactivity, and synthetic utility of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Chemical and Physical Properties

2-Bromo-5-methyl-1,3,4-thiadiazole is a solid compound at room temperature. Its fundamental properties are summarized in the table below, providing essential data for experimental design and chemical handling.

Property	Value	Source
CAS Number	54044-79-0	[5][6]
Molecular Formula	C₃H₃BrN₂S	[7]
Molecular Weight	179.04 g/mol	[7]
Appearance	Solid
Melting Point	105-110 °C
Boiling Point	242°C at 760 mmHg (Predicted)	[8]
SMILES	Cc1nnc(Br)s1	[7]
InChI Key	NSMKWTGDPQHTDH-UHFFFAOYSA-N

Reactivity and Synthetic Applications

The reactivity of 2-Bromo-5-methyl-1,3,4-thiadiazole is dominated by the carbon-bromine bond. The electron-withdrawing nature of the thiadiazole ring facilitates the displacement of the bromide ion, making the compound an excellent substrate for various transformations.

Nucleophilic Aromatic Substitution (SNAr)

The bromine atom can be readily displaced by a variety of nucleophiles. This reaction is fundamental for introducing diverse functional groups onto the thiadiazole ring. For instance, reactions with thiols can lead to the formation of thioethers, while reactions with amines can yield amino-thiadiazole derivatives. These transformations are crucial for building libraries of compounds for drug discovery.

Metal-Catalyzed Cross-Coupling Reactions

Bromo-substituted aromatic and heteroaromatic compounds are key intermediates for metal-catalyzed cross-coupling reactions, which are powerful tools for forming new C-C or C-heteroatom bonds.[1] 2-Bromo-5-methyl-1,3,4-thiadiazole is an ideal substrate for reactions such as Suzuki, Stille, and Buchwald-Hartwig couplings.

The Suzuki-Miyaura cross-coupling, for example, allows for the introduction of aryl, heteroaryl, or alkyl groups by reacting the bromo-thiadiazole with an appropriate boronic acid in the presence of a palladium catalyst and a base. This reaction is highly efficient for creating complex molecular architectures from simple precursors.[9][10]

Caption: Generalized Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Detailed experimental procedures are critical for the successful synthesis and modification of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

A common route for synthesizing 2-bromo-1,3,4-thiadiazoles is via a Sandmeyer-type reaction starting from the corresponding 2-amino derivative. The following protocol is adapted from the synthesis of the ethyl analog.[11]

Materials:

• 2-Amino-5-methyl-1,3,4-thiadiazole

• Copper(II) bromide (CuBr₂)

• tert-Butyl nitrite or another alkyl nitrite (e.g., n-amyl nitrite)

• Acetonitrile

Procedure:

• Dissolve 2-amino-5-methyl-1,3,4-thiadiazole (1.0 eq) in acetonitrile in a round-bottom flask.

• Add copper(II) bromide (approx. 2.0 eq) and tert-butyl nitrite (approx. 1.4 eq) to the solution.

• Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• To the residue, add a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield 2-Bromo-5-methyl-1,3,4-thiadiazole.

Caption: Workflow for the synthesis of the target compound.

Biological Activity and Potential Applications

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, known to be a structural component in numerous biologically active compounds.[12] Derivatives have demonstrated a wide range of pharmacological activities.

• Anticancer Activity: Many 1,3,4-thiadiazole derivatives show potent anticancer properties by inhibiting various enzymes crucial for cancer cell growth, such as carbonic anhydrases and protein kinases.[2][13]

• Antimicrobial Activity: This class of compounds has been extensively studied for its antibacterial and antifungal effects.[4][14] The thiadiazole moiety can interfere with essential microbial metabolic pathways.

• Anti-inflammatory and Anticonvulsant Effects: Certain derivatives have shown significant anti-inflammatory and anticonvulsant activities, suggesting their potential as leads for developing new therapies for neurological and inflammatory disorders.[2][15]

The mechanism of action often involves the inhibition of key enzymes in cellular signaling pathways. For example, a thiadiazole derivative might act as a kinase inhibitor, blocking the phosphorylation cascade that leads to cell proliferation. This makes them attractive candidates for targeted cancer therapy.

Caption: Representative kinase signaling pathway inhibition.

References

• 1. 2-Bromo-5-methyl-1,3,4-thiadiazole | 54044-79-0 | Benchchem [benchchem.com]
• 2. Biological and pharmacological activities of 1,3,4-thiadiazole based compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. 2-BROMO-5-METHYL-1,3,4-THIADIAZOLE | 54044-79-0 [chemicalbook.com]
• 6. chemwhat.com [chemwhat.com]
• 7. chemscene.com [chemscene.com]
• 8. 2-Bromo-5-methyl-1,3,4-thiadiazole [myskinrecipes.com]
• 9. mdpi.com [mdpi.com]
• 10. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2-BROMO-5-ETHYL-1,3,4-THIADIAZOLE synthesis - chemicalbook [chemicalbook.com]
• 12. mdpi.com [mdpi.com]
• 13. Buy Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate [smolecule.com]
• 14. mdpi.com [mdpi.com]
• 15. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide: The Reaction Mechanism of 2-Bromo-5-methyl-1,3,4-thiadiazole in Nucleophilic Substitution

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the nucleophilic substitution reaction mechanism of 2-Bromo-5-methyl-1,3,4-thiadiazole. The 1,3,4-thiadiazole scaffold is a key pharmacophore in a multitude of therapeutic agents, and understanding its reactivity is paramount for the design and synthesis of novel drug candidates.[1][2][3][4] This document elucidates the predominant reaction pathway, collates available quantitative data, and provides illustrative experimental protocols. The content herein is intended to serve as a valuable resource for researchers in medicinal chemistry, organic synthesis, and drug development.

Introduction to the 1,3,4-Thiadiazole Core

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. Its derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The electron-deficient nature of the thiadiazole ring, a consequence of the electronegativity of the nitrogen and sulfur atoms, renders it susceptible to nucleophilic attack, particularly at the C2 and C5 positions when substituted with a suitable leaving group.

The Prevailing Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The nucleophilic substitution of 2-Bromo-5-methyl-1,3,4-thiadiazole proceeds predominantly through a bimolecular nucleophilic aromatic substitution (SNAr) mechanism. This pathway is characteristic of electron-poor aromatic and heteroaromatic systems. The reaction is a two-step process involving an initial addition of the nucleophile to form a resonance-stabilized intermediate, followed by the elimination of the leaving group to restore the aromaticity of the ring.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the attack of a nucleophile on the C2 carbon of the thiadiazole ring, which bears the bromine leaving group. This carbon is electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms. This addition step results in the formation of a tetrahedral, negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized over the heteroatoms of the ring, which stabilizes this intermediate.

Step 2: Elimination of the Leaving Group and Aromatization

In the second step, the bromide ion is expelled from the Meisenheimer complex, and the aromaticity of the 1,3,4-thiadiazole ring is restored. This elimination step is typically fast. The overall rate of the reaction is usually determined by the formation of the Meisenheimer complex.

Below is a DOT language representation of the generalized SNAr mechanism for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Caption: Generalized SNAr mechanism of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Quantitative Data

Spectroscopic Data of a Representative Product

The successful synthesis of 2-amino-5-methyl-1,3,4-thiadiazole from a suitable precursor provides a basis for product characterization.

Compound	1H NMR (DMSO-d6, δ ppm)	13C NMR (DMSO-d6, δ ppm)
2-Amino-5-methyl-1,3,4-thiadiazole	7.05 (s, 2H, NH2), 2.40 (s, 3H, CH3)	167.5 (C2), 150.1 (C5), 14.5 (CH3)
Data sourced from publicly available spectral databases.[5]

Reaction Conditions and Yields from Analogous Systems

The following table summarizes reaction conditions and yields for nucleophilic substitution on related 2-halothiadiazole and other heteroaromatic systems, which can serve as a starting point for optimizing reactions with 2-Bromo-5-methyl-1,3,4-thiadiazole.

Electrophile	Nucleophile	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
2-Chlorobenzothiazole	Piperidine	Ethanol	-	Reflux	4	95
2-Bromopyridine	Sodium methoxide	Methanol	-	Reflux	6	85
4,7-dibromo[5]thiadiazolo[3,4-d]pyridazine	Morpholine	DMF	K2CO3	80	12	78

Experimental Protocols

The following are generalized experimental protocols for the nucleophilic substitution on 2-Bromo-5-methyl-1,3,4-thiadiazole with common nucleophiles, based on established methodologies for related compounds.

General Procedure for Amination

To a solution of 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol) in a suitable solvent such as ethanol, DMF, or DMSO (10 mL) is added the desired amine (1.2 mmol) and a base such as triethylamine or potassium carbonate (1.5 mmol). The reaction mixture is stirred at a temperature ranging from room temperature to 100 °C for a period of 2 to 24 hours, while monitoring the progress by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to afford the crude product, which can be further purified by column chromatography or recrystallization.

General Procedure for Thiolation

To a solution of the desired thiol (1.1 mmol) in a suitable solvent such as DMF or THF (10 mL) is added a base such as sodium hydride or potassium carbonate (1.2 mmol) at 0 °C. The mixture is stirred for 30 minutes, after which a solution of 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol) in the same solvent is added dropwise. The reaction is allowed to warm to room temperature and stirred for 4 to 12 hours. The reaction is monitored by TLC. After completion, the reaction is quenched with water and extracted with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by an appropriate method.

Logical Workflow for Reaction Optimization

The following diagram, generated using DOT language, illustrates a logical workflow for the optimization of nucleophilic substitution reactions on 2-Bromo-5-methyl-1,3,4-thiadiazole.

Caption: Workflow for optimizing nucleophilic substitution conditions.

Conclusion

The nucleophilic substitution of 2-Bromo-5-methyl-1,3,4-thiadiazole is a synthetically valuable transformation that proceeds via a well-established SNAr mechanism. While specific quantitative data for this substrate remains an area for further investigation, the principles outlined in this guide, drawn from the reactivity of analogous heterocyclic systems, provide a robust framework for the successful design and execution of these reactions. The provided protocols and workflow diagrams serve as practical tools for researchers aiming to synthesize novel 2,5-disubstituted-1,3,4-thiadiazole derivatives for applications in drug discovery and materials science. Further kinetic and computational studies on this specific molecule will undoubtedly contribute to a more refined understanding of its reactivity and expand its synthetic utility.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution of 2-Bromomethyl-1,3-thiaselenole with 1,3-Benzothiazole-2-thiol Proceeding Stepwise at Three Different Centers of Seleniranium Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Stability and Storage of 2-Bromo-5-methyl-1,3,4-thiadiazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for the heterocyclic compound 2-Bromo-5-methyl-1,3,4-thiadiazole. Due to its reactive nature, understanding the stability profile of this compound is critical for its effective use in research and development, particularly in the synthesis of novel pharmaceutical agents and other bioactive molecules. This document outlines the key factors influencing its stability, predicted degradation pathways, and recommended protocols for handling, storage, and stability assessment.

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a key synthetic intermediate used in the development of a wide range of chemical entities. The presence of a bromine atom on the electron-deficient 1,3,4-thiadiazole ring makes it a versatile building block for introducing the thiadiazole moiety into larger molecules through various cross-coupling and nucleophilic substitution reactions. However, this reactivity also predisposes the compound to degradation under certain environmental conditions. This guide aims to provide a detailed understanding of the stability characteristics of 2-Bromo-5-methyl-1,3,4-thiadiazole to ensure its integrity and proper handling in a laboratory setting.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-5-methyl-1,3,4-thiadiazole is presented in Table 1.

Table 1: Physicochemical Properties of 2-Bromo-5-methyl-1,3,4-thiadiazole

Property	Value
Molecular Formula	C₃H₃BrN₂S
Molecular Weight	179.04 g/mol
Appearance	White to off-white solid
Melting Point	105-113 °C
Boiling Point	242 °C at 760 mmHg
CAS Number	54044-79-0

Recommended Storage and Handling

To maintain the purity and stability of 2-Bromo-5-methyl-1,3,4-thiadiazole, the following storage and handling conditions are recommended based on information from various chemical suppliers.

Table 2: Recommended Storage and Handling Conditions

Condition	Recommendation	Rationale
Temperature	2–8 °C[1][2]	To minimize thermal degradation and slow down potential decomposition reactions.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)[1]	To prevent reaction with atmospheric moisture and oxygen.
Container	Tightly closed container	To prevent exposure to air and moisture.
Light	Protect from light[2]	To prevent potential photolytic degradation.
Ventilation	Store in a dry, cool, and well-ventilated place	To ensure a stable and safe storage environment.

Predicted Degradation Pathways

While specific degradation studies on 2-Bromo-5-methyl-1,3,4-thiadiazole are not extensively available in the public domain, its degradation pathways can be predicted based on the known reactivity of the 2-bromo-1,3,4-thiadiazole scaffold and general principles of chemical degradation. The primary routes of degradation are expected to be hydrolysis and nucleophilic substitution.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Photochemistry of dibromine peroxide, BrOOBr - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to 2-Bromo-5-methyl-1,3,4-thiadiazole: Discovery, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-methyl-1,3,4-thiadiazole, a heterocyclic compound of interest in medicinal and synthetic chemistry. While the specific historical details of its initial discovery are not extensively documented, its synthesis and properties can be understood within the broader context of the development of 1,3,4-thiadiazole chemistry. This document outlines the probable synthetic pathways, detailed experimental protocols, and key physicochemical and spectral data. Furthermore, it touches upon the potential biological significance of this class of compounds, providing a foundation for further research and application in drug development.

Introduction and Historical Context

The 1,3,4-thiadiazole ring system has been a cornerstone in the development of heterocyclic chemistry, with its derivatives exhibiting a wide array of biological activities.[1][2] The synthesis of the first 1,3,4-thiadiazole derivatives dates back to the late 19th century, following the discovery of hydrazine and its derivatives. These compounds have since found applications as antibacterial agents, diuretics, and more recently, as anticancer and antiviral agents.

The specific discovery of 2-Bromo-5-methyl-1,3,4-thiadiazole is not well-documented in seminal publications. However, its emergence is logically situated within the exploration of functionalized 1,3,4-thiadiazoles, where the introduction of a halogen atom at the 2-position creates a versatile intermediate for further chemical modifications. The development of synthetic routes to 2-amino-5-substituted-1,3,4-thiadiazoles was a critical precursor, as the amino group provides a convenient handle for diazotization and subsequent Sandmeyer-type reactions to introduce the bromo substituent.

Physicochemical Properties

2-Bromo-5-methyl-1,3,4-thiadiazole is a solid at room temperature with a melting point in the range of 105-110 °C.[3] Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	54044-79-0	[4]
Molecular Formula	C₃H₃BrN₂S	[3][5]
Molecular Weight	179.04 g/mol	[3][5]
Appearance	Solid	[3]
Melting Point	105-110 °C	[3]
Boiling Point	242 °C at 760 mmHg	[6]

Synthesis

The primary route for the synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole involves a two-step process: first, the synthesis of the precursor 2-amino-5-methyl-1,3,4-thiadiazole, followed by a Sandmeyer-type bromination.

Synthesis of 2-amino-5-methyl-1,3,4-thiadiazole

Several methods have been reported for the synthesis of 2-amino-5-methyl-1,3,4-thiadiazole from thiosemicarbazide and acetic acid or its derivatives. A common approach involves the cyclization of 1-acetylthiosemicarbazide.

Experimental Protocol: Synthesis of 2-amino-5-methyl-1,3,4-thiadiazole

• Reagents: Thiosemicarbazide, Acetic Anhydride, Phosphoric Acid.

• Procedure:

  • A mixture of thiosemicarbazide (1.0 mol) and acetic anhydride (1.1 mol) is heated gently until a clear solution is obtained.

  • The solution is cooled, and the resulting solid, 1-acetylthiosemicarbazide, is collected by filtration and washed with cold water.

  • The dried 1-acetylthiosemicarbazide is then added portion-wise to cold, concentrated phosphoric acid with stirring.

  • The reaction mixture is heated at 80-90 °C for 1 hour.

  • After cooling, the mixture is poured onto crushed ice, and the resulting solution is neutralized with a concentrated ammonium hydroxide solution.

  • The precipitated 2-amino-5-methyl-1,3,4-thiadiazole is collected by filtration, washed with water, and recrystallized from ethanol.

Caption: Synthesis of the precursor 2-amino-5-methyl-1,3,4-thiadiazole.

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole via Sandmeyer Reaction

The conversion of the 2-amino group to a 2-bromo group is achieved through a Sandmeyer-type reaction. This involves the diazotization of the amino group followed by displacement with a bromide ion, typically from a copper(I) bromide catalyst.

Experimental Protocol: Sandmeyer Bromination

• Reagents: 2-amino-5-methyl-1,3,4-thiadiazole, Sodium Nitrite, Hydrobromic Acid (48%), Copper(I) Bromide.

• Procedure:

  • 2-amino-5-methyl-1,3,4-thiadiazole (1.0 eq) is dissolved in an excess of 48% hydrobromic acid.

  • The solution is cooled to 0-5 °C in an ice bath.

  • A solution of sodium nitrite (1.1 eq) in water is added dropwise while maintaining the temperature below 5 °C.

  • The resulting diazonium salt solution is then added slowly to a stirred solution of copper(I) bromide (1.2 eq) in 48% hydrobromic acid, also maintained at 0-5 °C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

  • The mixture is then extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • The organic layer is washed with water, a saturated sodium bicarbonate solution, and brine, then dried over anhydrous magnesium sulfate.

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or by recrystallization.[7][8]

Caption: Sandmeyer reaction for the synthesis of the target compound.

Characterization

The structure of 2-Bromo-5-methyl-1,3,4-thiadiazole is confirmed through various spectroscopic techniques.

Spectral Data

Technique	Observed Data
¹H NMR	A singlet corresponding to the methyl protons (CH₃) is expected around δ 2.5-2.8 ppm.
¹³C NMR	Signals for the methyl carbon, and the two carbons of the thiadiazole ring are expected. The carbon bearing the bromine atom would be significantly downfield.
FTIR (cm⁻¹)	Characteristic peaks for C-H stretching and bending of the methyl group, and C=N and C-S stretching of the thiadiazole ring are expected. A C-Br stretching frequency would also be present.
Mass Spec.	The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).

Potential Biological Activity and Applications

While specific biological studies on 2-Bromo-5-methyl-1,3,4-thiadiazole are limited, the 1,3,4-thiadiazole scaffold is a well-known pharmacophore present in numerous biologically active compounds.[1][2] Derivatives of 1,3,4-thiadiazole have been reported to exhibit a broad range of pharmacological activities, including:

• Antimicrobial Activity: Many 1,3,4-thiadiazole derivatives show potent antibacterial and antifungal properties.

• Anticancer Activity: Some derivatives have demonstrated cytotoxicity against various cancer cell lines.

• Anti-inflammatory Activity: The thiadiazole nucleus is found in compounds with anti-inflammatory effects.

• Anticonvulsant Activity: Certain thiadiazole derivatives have been investigated for their potential in treating epilepsy.

The presence of the bromo substituent on the thiadiazole ring makes 2-Bromo-5-methyl-1,3,4-thiadiazole a valuable building block in medicinal chemistry. It can readily undergo various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to generate a library of novel compounds for biological screening.

References

• 1. Discovery of 2,5-diphenyl-1,3,4-thiadiazole derivatives as HDAC inhibitors with DNA binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1, 3, 4-Thiadiazoles: An Overview [gavinpublishers.com]
• 3. 2-Bromo-5-methyl-1,3,4-thiadiazole 97 54044-79-0 [sigmaaldrich.com]
• 4. 2-BROMO-5-METHYL-1,3,4-THIADIAZOLE | 54044-79-0 [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. 2-Bromo-5-methyl-1,3,4-thiadiazole [myskinrecipes.com]
• 7. 5-bromo-3-methyl-1,2,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Mechanical Blueprint of 2-Bromo-5-methyl-1,3,4-thiadiazole: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quantum mechanical calculations for 2-Bromo-5-methyl-1,3,4-thiadiazole, a heterocyclic compound of interest in medicinal chemistry. By leveraging Density Functional Theory (DFT), this document elucidates the molecule's structural, electronic, and spectroscopic properties, offering critical insights for rational drug design and development. The methodologies and illustrative data presented herein serve as a foundational resource for researchers exploring the chemical reactivity and potential biological activity of this and related thiadiazole derivatives.

Core Computational Insights

Quantum mechanical calculations, particularly those employing Density Functional Theory (DFT), provide a powerful lens through which to examine the molecular characteristics of 2-Bromo-5-methyl-1,3,4-thiadiazole. These computational methods allow for the precise determination of the molecule's three-dimensional geometry, vibrational modes, and electronic properties, which are fundamental to understanding its interaction with biological targets.

Molecular Geometry Optimization

The foundational step in the computational analysis is the optimization of the molecular geometry to find its most stable conformation (a minimum on the potential energy surface). This is typically achieved using a functional such as B3LYP combined with a basis set like 6-311++G(d,p). The resulting optimized structure provides key data on bond lengths, bond angles, and dihedral angles.

Table 1: Illustrative Optimized Geometrical Parameters for 2-Bromo-5-methyl-1,3,4-thiadiazole

Parameter	Bond/Atoms	Value (Å or °)
Bond Lengths	C2-S1	1.75
S1-C5	1.74
C5-N4	1.31
N4-N3	1.38
N3-C2	1.32
C2-Br6	1.88
C5-C7	1.49
Bond Angles	C5-S1-C2	88.5
S1-C2-N3	115.0
C2-N3-N4	111.0
N3-N4-C5	111.0
N4-C5-S1	114.5
N3-C2-Br6	120.0
S1-C2-Br6	125.0
N4-C5-C7	122.0
S1-C5-C7	123.5
Dihedral Angles	N4-C5-C7-H8	0.0
S1-C5-C7-H8	180.0

Note: The data presented in this table is illustrative and based on typical values for similar heterocyclic compounds. Actual values would be derived from precise quantum mechanical calculations.

Vibrational Analysis

Following geometry optimization, a vibrational frequency analysis is performed to confirm that the structure is a true energy minimum (characterized by the absence of imaginary frequencies) and to predict the molecule's infrared (IR) and Raman spectra.[1][2] This analysis is crucial for the characterization of the compound and for understanding its dynamic behavior.

Table 2: Illustrative Vibrational Frequencies and Assignments for 2-Bromo-5-methyl-1,3,4-thiadiazole

Wavenumber (cm⁻¹)	Intensity	Assignment
~3000	Medium	C-H stretch (methyl)
~1600	Strong	C=N stretch (thiadiazole ring)
~1450	Medium	C-H bend (methyl)
~1380	Strong	N-N stretch (thiadiazole ring)[2]
~1050	Medium	C-C stretch
~850	Strong	C-S stretch (thiadiazole ring)
~680	Strong	C-Br stretch

Note: This is a simplified, illustrative representation of the vibrational modes. A full analysis would provide a more extensive list of frequencies and their corresponding atomic motions.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity.[3][4] The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its ability to accept electrons.[4] The HOMO-LUMO energy gap (ΔE) is a measure of the molecule's chemical stability and reactivity.[3] A smaller energy gap suggests higher reactivity.

Table 3: Illustrative Electronic Properties of 2-Bromo-5-methyl-1,3,4-thiadiazole

Parameter	Value (eV)
HOMO Energy	-6.85
LUMO Energy	-1.20
Energy Gap (ΔE)	5.65
Ionization Potential	6.85
Electron Affinity	1.20
Electronegativity (χ)	4.025
Chemical Hardness (η)	2.825
Chemical Softness (S)	0.354
Electrophilicity Index (ω)	2.86

Note: These values are illustrative and serve to demonstrate the types of electronic parameters that can be derived from quantum mechanical calculations.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a valuable tool for identifying the electron-rich and electron-poor regions of a molecule.[3] This allows for the prediction of sites susceptible to electrophilic and nucleophilic attack, providing insights into how the molecule might interact with biological receptors or other molecules.[3] In a typical MEP map, red-colored regions indicate a high electron density (nucleophilic sites), while blue-colored regions represent low electron density (electrophilic sites).

Experimental and Computational Protocols

The quantum mechanical calculations described in this guide are typically performed using specialized software packages like Gaussian, ORCA, or GAMESS.[5][6] The general workflow for such a study is outlined below.

Computational Workflow

The process begins with the construction of the initial molecular geometry, followed by optimization and subsequent analysis of its properties.

A flowchart of the computational analysis process.

Detailed Methodology

• Software: All calculations are performed using a standard quantum chemistry software package.[5]

• Initial Geometry: The initial 3D structure of 2-Bromo-5-methyl-1,3,4-thiadiazole is built using a molecular editor and is subjected to a preliminary geometry optimization using a lower level of theory to obtain a reasonable starting structure.

• DFT Calculations: The final geometry optimization and subsequent frequency and electronic property calculations are carried out using Density Functional Theory (DFT) with the B3LYP functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional.[5][6]

• Basis Set: The 6-311++G(d,p) basis set is employed, which provides a good balance between accuracy and computational cost for molecules of this size containing heteroatoms.[5]

• Solvation Effects: To simulate a biological environment, solvation effects can be included using a continuum solvation model, such as the Polarizable Continuum Model (PCM), with water as the solvent.

• Analysis: The output files from the calculations are analyzed to extract the optimized coordinates, vibrational frequencies, and molecular orbital energies. The MEP map is visualized using specialized software.

Visualizing Key Concepts

Molecular Structure

The following diagram illustrates the atomic connectivity and numbering scheme for 2-Bromo-5-methyl-1,3,4-thiadiazole used in the computational analysis.

Atom numbering of 2-Bromo-5-methyl-1,3,4-thiadiazole.

HOMO-LUMO and Chemical Reactivity

The relationship between the frontier molecular orbitals and the chemical reactivity of the molecule can be visualized as follows.

Conceptual link between FMOs and reactivity.

Conclusion

This technical guide has outlined the application of quantum mechanical calculations for the in-depth characterization of 2-Bromo-5-methyl-1,3,4-thiadiazole. The illustrative data and methodologies presented provide a robust framework for researchers in drug discovery to predict the molecule's reactivity, understand its spectroscopic signatures, and guide the synthesis of novel derivatives with enhanced therapeutic potential. The insights gained from such computational studies are invaluable for accelerating the development of new and effective pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. irjweb.com [irjweb.com]
• 4. jchemlett.com [jchemlett.com]
• 5. Synthesis, DFT Calculations, In Silico Studies, and Antimicrobial Evaluation of Benzimidazole-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]

Tautomerism in 2-Substituted-5-Methyl-1,3,4-Thiadiazoles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tautomerism in 2-substituted-5-methyl-1,3,4-thiadiazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. Understanding the tautomeric preferences of these molecules is crucial as it directly influences their physicochemical properties, reactivity, and biological activity. This document details the prevalent tautomeric forms, the influence of substituents and solvents on the equilibrium, and the experimental and computational methodologies used for their characterization.

Introduction to Tautomerism in 1,3,4-Thiadiazoles

Tautomerism is a phenomenon where a single molecule exists in two or more interconvertible forms, known as tautomers, which differ in the position of a proton and the location of a double bond. In the realm of 2-substituted-5-methyl-1,3,4-thiadiazoles, the nature of the substituent at the 2-position dictates the type of tautomerism observed. The most common forms are thione-thiol, amine-imine, and keto-enol tautomerism. The position of the tautomeric equilibrium can be significantly influenced by the electronic properties of the substituent, the polarity of the solvent, temperature, and pH.

Major Tautomeric Equilibria

Thione-Thiol Tautomerism

When the 2-substituent is a mercapto group (-SH), the 5-methyl-1,3,4-thiadiazole ring can exist in equilibrium between the thione and thiol forms. Computational and experimental studies have shown that the thione form is generally the more stable and predominant tautomer for 2-mercapto-5-methyl-1,3,4-thiadiazole in both the solid state and in polar solvents like DMSO.[1][2]

Caption: Thione-Thiol Tautomeric Equilibrium.

Amine-Imine Tautomerism

For 2-amino-5-methyl-1,3,4-thiadiazole, the tautomeric equilibrium lies between the amino and imino forms. Theoretical calculations have demonstrated that the amino tautomer is significantly more stable than the corresponding 2(3H)-imino and 2(5H)-imino forms in the gas phase and in various solvents, including THF, DMSO, and water.[3] The solvent appears to have minimal effect on this particular tautomeric preference.[3]

Caption: Amine-Imine Tautomeric Equilibrium.

Keto-Enol Tautomerism

Keto-enol tautomerism can occur in 2-substituted-5-methyl-1,3,4-thiadiazoles when the substituent contains a carbonyl group adjacent to a carbon atom bearing a hydrogen. The position of this equilibrium is highly dependent on the solvent polarity. For instance, in some derivatives, the keto form is favored in polar aprotic solvents like DMSO, while the enol form predominates in non-polar solvents such as chloroform.[4][5]

Caption: Keto-Enol Tautomeric Equilibrium.

Quantitative Analysis of Tautomeric Equilibria

The following tables summarize the available data on the stability and equilibrium of tautomers in 2-substituted-5-methyl-1,3,4-thiadiazoles.

Table 1: Thione-Thiol Tautomerism of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Method	Phase/Solvent	Predominant Tautomer	Quantitative Data (Relative Energy/Activation Energy)	Reference
Thermochemical Study & Computational Calculations	Gas Phase	Thione	Thione form is more stable.	[1]
Computational Calculations	Gas Phase	Thione	High activation energy for thiol → thione transfer.	[4]
Computational Calculations	Aqueous Solution	Thione	High activation energy for thiol → thione transfer.	[4]
Computational Calculations	DMSO	Thione	High activation energy for thiol → thione transfer.	[4]
Spectral Data (FTIR, Raman, X-ray)	Solid State	Thione	Predominantly exists as the thione tautomer.	[1]
Spectral Data	DMSO	Thione	Predominantly exists as the thione tautomer.	[2]

Table 2: Amine-Imine Tautomerism of 2-Amino-1,3,4-thiadiazole (as a model for the 5-methyl derivative)

Method	Phase/Solvent	Predominant Tautomer	Quantitative Data (Relative Energy)	Reference
DFT Calculations	Gas Phase	Amino (ATD)	ATD is the most stable tautomer.	[3]
DFT Calculations	THF	Amino (ATD)	ATD is the most stable tautomer.	[3]
DFT Calculations	DMSO	Amino (ATD)	ATD is the most stable tautomer.	[3]
DFT Calculations	Water	Amino (ATD)	ATD is the most stable tautomer.	[3]

Table 3: Keto-Enol Tautomerism in a Substituted 1,3,4-Thiadiazole Derivative

Solvent	Predominant Tautomer	Reference
Chloroform (Non-polar)	Enol	[4][5]
Methanol (Polar protic)	Mixture of Keto and Enol	[4][5]
DMSO (Polar aprotic)	Keto	[4][5]

Experimental Protocols

General Synthesis of 2-Substituted-5-Methyl-1,3,4-Thiadiazoles

A common route for the synthesis of 2,5-disubstituted-1,3,4-thiadiazoles involves the cyclization of thiosemicarbazides or the reaction of acyl hydrazides with a suitable sulfur-containing reagent.

Caption: General Synthesis and Characterization Workflow.

Protocol for Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiosemicarbazide in a suitable solvent (e.g., ethanol).

• Reagent Addition: Add an equimolar amount of a methyl group source, such as acetic anhydride or acetyl chloride, dropwise to the solution while stirring.

• Cyclization: Add a dehydrating agent, such as concentrated sulfuric acid or polyphosphoric acid, to the reaction mixture.

• Heating: Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Neutralization: Neutralize the solution with a suitable base (e.g., sodium bicarbonate or ammonia solution) until a precipitate is formed.

• Isolation: Filter the solid product, wash it with cold water, and dry it under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or water) to obtain the pure 2-amino-5-methyl-1,3,4-thiadiazole.

NMR Spectroscopy for Tautomer Analysis

NMR spectroscopy is a powerful tool for the qualitative and quantitative analysis of tautomeric mixtures in solution.

Protocol for ¹H NMR Analysis:

• Sample Preparation: Prepare solutions of the 2-substituted-5-methyl-1,3,4-thiadiazole derivative in various deuterated solvents (e.g., CDCl₃, DMSO-d₆, CD₃OD) at a concentration of approximately 5-10 mg/mL.

• Instrument Setup: Acquire ¹H NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Standard acquisition parameters should be used.

• Data Acquisition: Record the spectra at a constant temperature (e.g., 298 K).

• Data Analysis:

  • Identify the characteristic signals for each tautomer. For example, in thione-thiol tautomerism, the N-H proton of the thione and the S-H proton of the thiol will have distinct chemical shifts. In amine-imine tautomerism, the -NH₂ protons of the amino form will differ from the =NH proton of the imino form.

  • Integrate the signals corresponding to each tautomer.

  • Calculate the percentage of each tautomer by comparing the integration values of their respective unique protons. The ratio of the integrals will correspond to the ratio of the tautomers in the solution.

UV-Vis Spectrophotometry for Tautomer Equilibrium Studies

UV-Vis spectroscopy can be used to study tautomeric equilibria, especially when the tautomers have distinct absorption maxima.

Protocol for UV-Vis Analysis:

• Sample Preparation: Prepare a series of dilute solutions of the compound in different solvents of varying polarity.

• Instrument Setup: Use a double-beam UV-Vis spectrophotometer and record the spectra over a suitable wavelength range (e.g., 200-500 nm).

• Data Acquisition: Record the absorption spectrum for each solution.

• Data Analysis:

  • Identify the absorption maxima (λ_max) corresponding to each tautomer.

  • The changes in the intensity and position of the absorption bands with solvent polarity can provide qualitative information about the shift in the tautomeric equilibrium.

  • For quantitative analysis, if the molar absorptivities of the individual tautomers are known or can be determined, the concentration of each tautomer in the mixture can be calculated using the Beer-Lambert law.

Computational Chemistry for Tautomer Stability Prediction

Density Functional Theory (DFT) calculations are widely used to predict the relative stabilities of tautomers.

Protocol for DFT Calculations:

• Structure Building: Build the 3D structures of all possible tautomers of the 2-substituted-5-methyl-1,3,4-thiadiazole.

• Geometry Optimization: Perform geometry optimization for each tautomer in the gas phase and in different solvents using a suitable level of theory (e.g., B3LYP functional) and basis set (e.g., 6-311++G(d,p)). Solvent effects can be modeled using a continuum solvation model like the Polarizable Continuum Model (PCM).[3]

• Frequency Calculations: Perform frequency calculations on the optimized geometries to confirm that they are true minima on the potential energy surface (i.e., no imaginary frequencies).

• Energy Calculation: Calculate the total electronic energies (including zero-point vibrational energy corrections) for each tautomer in the different environments.

• Data Analysis: The tautomer with the lowest total energy is predicted to be the most stable. The relative energies of the other tautomers can be calculated to estimate the tautomeric equilibrium.

Conclusion

The tautomeric behavior of 2-substituted-5-methyl-1,3,4-thiadiazoles is a critical aspect of their chemical identity and has profound implications for their application in drug discovery and materials science. This guide has summarized the key tautomeric equilibria, provided available quantitative data, and outlined detailed experimental and computational protocols for their study. A thorough understanding and characterization of the predominant tautomeric forms are essential for the rational design and development of novel 1,3,4-thiadiazole-based compounds with desired properties and activities. Further research is warranted to expand the quantitative understanding of tautomeric equilibria for a wider range of substituents and in diverse environments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical properties of 2-Bromo-5-methyl-1,3,4-thiadiazole (melting point, solubility)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical properties of 2-Bromo-5-methyl-1,3,4-thiadiazole, a heterocyclic compound of interest in medicinal chemistry and materials science. This document details the compound's melting point and available information on its solubility. Standardized experimental protocols for the determination of these properties are also provided to ensure reproducibility in research settings. Furthermore, a plausible synthetic route is outlined, and a logical workflow for its potential application in drug discovery screening is visualized.

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a substituted thiadiazole, a class of five-membered heterocyclic compounds containing two nitrogen atoms and one sulfur atom. The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, appearing in a variety of compounds with diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a bromine atom at the 2-position and a methyl group at the 5-position provides a unique electronic and steric profile, making it a valuable intermediate for the synthesis of more complex molecules through functionalization, particularly via cross-coupling reactions. An understanding of its fundamental physical properties, such as melting point and solubility, is critical for its application in drug design, synthesis, and formulation.

Physical Properties

The physical characteristics of a compound are crucial for its handling, purification, and formulation. The available data for 2-Bromo-5-methyl-1,3,4-thiadiazole is summarized below.

Data Presentation

Property	Value	Source(s)
Melting Point	105-110 °C
Solubility	No quantitative data available in the searched literature.

Experimental Protocols

To facilitate consistent and reproducible research, the following are detailed standard protocols for the determination of the physical properties of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Melting Point Determination

Methodology: Capillary Melting Point Method using a Digital Apparatus (e.g., DigiMelt)

Protocol:

• Sample Preparation: A small amount of dry, crystalline 2-Bromo-5-methyl-1,3,4-thiadiazole is finely ground. The open end of a capillary tube is pressed into the powder until a sample column of 2-3 mm is obtained. The tube is then inverted and tapped gently to pack the sample into the sealed end.[1]

• Apparatus Setup: The DigiMelt apparatus is turned on and a starting temperature, a ramp rate, and a stop temperature are set. For an unknown compound, a rapid ramp rate (e.g., 10-20 °C/min) can be used to determine an approximate melting range.[1][2] For a more precise measurement, a slower ramp rate (e.g., 1-2 °C/min) should be used, starting approximately 10-15 °C below the expected melting point.[2]

• Measurement: The packed capillary tube is inserted into the heating block of the apparatus. The temperature is ramped according to the set program. The sample is observed through the magnifying lens.

• Data Recording: The temperature at which the first droplet of liquid appears is recorded as the onset of melting. The temperature at which the last solid particle melts is recorded as the end of the melting range.[3]

Solubility Determination

Methodology: Shake-Flask Method

This method is considered the gold standard for determining thermodynamic solubility.

Protocol:

• Preparation of Saturated Solution: An excess amount of 2-Bromo-5-methyl-1,3,4-thiadiazole is added to a known volume of the desired solvent (e.g., water, ethanol, DMSO, acetone) in a sealed flask.[4]

• Equilibration: The flask is agitated in a constant temperature water bath or shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.[4][5]

• Phase Separation: After equilibration, the suspension is allowed to stand to permit the undissolved solid to settle. An aliquot of the supernatant is then carefully removed and filtered (e.g., using a syringe filter) or centrifuged to remove all solid particles.[5]

• Concentration Analysis: The concentration of the dissolved compound in the clear filtrate or supernatant is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[4] A calibration curve prepared with known concentrations of the compound is used for quantification.

• Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified temperature.

Synthesis and Workflow Visualization

Plausible Synthetic Route

A common method for the synthesis of 2-bromo-1,3,4-thiadiazole derivatives is through a Sandmeyer-type reaction starting from the corresponding 2-amino precursor.

Caption: Plausible synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Experimental Workflow: High-Throughput Screening

Given the interest in thiadiazole derivatives in drug discovery, 2-Bromo-5-methyl-1,3,4-thiadiazole could be utilized as a scaffold in high-throughput screening (HTS) campaigns to identify novel bioactive compounds.

Caption: High-throughput screening workflow utilizing the target compound.

Conclusion

2-Bromo-5-methyl-1,3,4-thiadiazole is a solid compound with a well-defined melting point range of 105-110 °C. While quantitative solubility data remains to be experimentally determined, its structural motifs suggest lipophilic character. The standardized protocols provided herein for melting point and solubility determination will aid in generating reliable and comparable data. The outlined synthetic route and its potential application in a high-throughput screening workflow highlight the compound's utility for researchers in the field of drug discovery and development. Further investigation into its solubility in various pharmaceutically relevant solvents is warranted to fully characterize this promising chemical entity.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. CHM 235L [jan.ucc.nau.edu]
• 3. youtube.com [youtube.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. enamine.net [enamine.net]

Health and safety information for handling 2-Bromo-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 2-Bromo-5-methyl-1,3,4-thiadiazole, a heterocyclic compound utilized in various research and development applications. The following sections detail the known hazards, handling procedures, and emergency protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-5-methyl-1,3,4-thiadiazole is presented below. This information is crucial for the proper handling and storage of the compound.

Property	Value
CAS Number	54044-79-0[1][2][3]
Molecular Formula	C₃H₃BrN₂S[1][2][3]
Molecular Weight	179.04 g/mol [1][4]
Appearance	Solid[1]
Melting Point	105-110 °C[1]
Purity	Typically ≥97%[1][3]
Storage	Store in a cool, dry, and well-ventilated place.[5][6] Keep container tightly closed.[6][7] Some suppliers recommend storage under an argon atmosphere.[3]

Hazard Identification and GHS Classification

2-Bromo-5-methyl-1,3,4-thiadiazole is classified as a hazardous substance. The following table summarizes its GHS classification and associated hazard statements.

GHS Classification	Hazard Code	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.[1]
Skin Irritation (Category 2)	H315	Causes skin irritation.[1]
Eye Irritation (Category 2A)	H319	Causes serious eye irritation.[1]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335	May cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Pictograms:

Precautionary Measures and Safe Handling

Adherence to the following precautionary statements is mandatory to minimize risk during the handling of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Code	Precautionary Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[8]
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.[5]
P271	Use only outdoors or in a well-ventilated area.[5]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[8]
P301 + P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[8]
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.[8]
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]
P332 + P313	If skin irritation occurs: Get medical advice/attention.[8]
P337 + P313	If eye irritation persists: Get medical advice/attention.
P362 + P364	Take off contaminated clothing and wash it before reuse.[5]
P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.[7]
P501	Dispose of contents/container to an approved waste disposal plant.[7]

Experimental Protocols

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical. The following PPE is recommended when handling 2-Bromo-5-methyl-1,3,4-thiadiazole:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. Ensure compliance with EN 166 (EU) or NIOSH (US) standards.[9]

• Skin Protection:

  • Gloves: Chemical-resistant, impervious gloves (e.g., nitrile rubber) should be worn. Gloves must be inspected prior to use.

  • Clothing: Wear a lab coat, and for larger quantities or where splashing is possible, consider a chemical-resistant apron or suit.

• Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations below exposure limits, or if irritation is experienced, a NIOSH-approved respirator is required. For dusts, a type N95 (US) or type P1 (EN 143) respirator filter is recommended.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Evacuation and Ventilation: Immediately evacuate the area of all non-essential personnel. Ensure adequate ventilation.[10]

• Control Ignition Sources: Remove all sources of ignition from the area.[10]

• Containment:

  • For solid spills, carefully sweep the material to avoid dust formation.[7]

  • Use an inert absorbent material like sand or vermiculite for containment if the substance is in solution.

• Cleanup:

  • Collect the spilled material and absorbent into a suitable, labeled container for hazardous waste disposal.

  • Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as detailed in section 4.1.

First-Aid Measures

The following first-aid procedures should be followed in case of exposure.

• General Advice: Move the affected person from the hazardous area. If symptoms persist, seek medical attention and show the Safety Data Sheet (SDS) to the medical professional.

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[5][7]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical attention.[6][7]

• In Case of Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5][6][7]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[5][9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[10]

• Specific Hazards: Combustion may produce hazardous gases, including carbon oxides, nitrogen oxides, and sulfur oxides.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[10]

Toxicological and Ecotoxicological Information

Visualized Workflows and Logical Relationships

General Handling Workflow

The following diagram illustrates the standard workflow for handling 2-Bromo-5-methyl-1,3,4-thiadiazole in a laboratory setting, emphasizing the integration of safety measures at each step.

Caption: Workflow for Safe Handling of 2-Bromo-5-methyl-1,3,4-thiadiazole.

First-Aid Decision Pathway

This diagram outlines the logical steps to be taken in the event of an exposure to 2-Bromo-5-methyl-1,3,4-thiadiazole, based on the route of exposure.

Caption: First-Aid Decision Pathway for Exposure Incidents.

References

• 1. 2-Bromo-5-methyl-1,3,4-thiadiazole 97 54044-79-0 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. calpaclab.com [calpaclab.com]
• 4. chemwhat.com [chemwhat.com]
• 5. echemi.com [echemi.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. fishersci.com [fishersci.com]
• 8. 2-Bromo-1,3,4-thiadiazole - High purity | EN [georganics.sk]
• 9. echemi.com [echemi.com]
• 10. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: A Robust Protocol for Suzuki-Miyaura Coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole

Audience: Researchers, scientists, and drug development professionals.

Introduction

The 1,3,4-thiadiazole moiety is a privileged scaffold in medicinal chemistry, appearing in compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The functionalization of this heterocycle is crucial for developing novel therapeutic agents. The Suzuki-Miyaura cross-coupling reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds in modern organic synthesis.[1][2][3] This protocol provides a detailed methodology for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole with various arylboronic acids, enabling the synthesis of a diverse library of 2-aryl-5-methyl-1,3,4-thiadiazole derivatives.

The reaction proceeds via a catalytic cycle involving a palladium(0) species.[4][5] Key steps include the oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronic acid (activated by a base), and reductive elimination to yield the final product and regenerate the catalyst.[4][5] The conditions outlined below are based on established procedures for structurally similar heteroaryl bromides and serve as a robust starting point for optimization.[1][6][7]

General Reaction Scheme

The general scheme involves the coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole with a generic arylboronic acid in the presence of a palladium catalyst and a base.

Caption: General Suzuki-Miyaura cross-coupling reaction.

Data Presentation: Recommended Reaction Conditions

For successful Suzuki-Miyaura coupling, the choice of catalyst, ligand, base, and solvent is critical. The following table summarizes generalized conditions that have proven effective for the coupling of various bromo-substituted heterocycles and can be adapted for 2-Bromo-5-methyl-1,3,4-thiadiazole. Optimization may be necessary for specific arylboronic acids.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (Equivalents)	Solvent System	Temp. (°C)	Typical Time (h)	Notes
1	Pd(PPh₃)₄ (3-5)	-	K₂CO₃ (2.0)	1,4-Dioxane / H₂O (4:1)	90-100	12-18	A common and robust starting point for many aryl bromides.[1]
2	Pd(OAc)₂ (3)	PPh₃ (6)	K₃PO₄ (2.5)	Toluene / H₂O (5:1)	85-95	8-16	Potassium phosphate is a strong base suitable for less reactive partners.[6][7]
3	PdCl₂(dppf) (2-3)	-	Cs₂CO₃ (2.0)	DMF or 1,4-Dioxane	80-90	6-12	Often provides higher yields and shorter reaction times.[8]
4	Pd₂(dba)₃ (2)	SPhos (4)	K₂CO₃ (2.0)	Toluene / EtOH / H₂O	90	12-24	Buchwald ligands like SPhos can be effective for challenging couplings.

Experimental Protocols

This section provides a detailed, step-by-step procedure for the Suzuki-Miyaura coupling reaction.

Materials and Reagents

• 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Anhydrous Solvent (e.g., 1,4-Dioxane)

• Deionized Water

• Nitrogen or Argon gas (for inert atmosphere)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask or sealed vial)

• Ethyl acetate, Brine, Anhydrous Sodium Sulfate (Na₂SO₄) for work-up

• Silica gel for column chromatography

Detailed Procedure (Based on Entry 1)

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial to prevent the degradation of the palladium catalyst.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%).

• Solvent Addition: Add the degassed solvent system (1,4-Dioxane and Water, in a 4:1 ratio) via syringe. The typical concentration is 0.1 M with respect to the limiting reagent.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously for 12-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).[1]

• Purification:

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-aryl-5-methyl-1,3,4-thiadiazole product.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow of the experimental protocol.

Caption: Suzuki-Miyaura coupling experimental workflow.

Suzuki-Miyaura Catalytic Cycle

This diagram outlines the key mechanistic steps of the palladium-catalyzed reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. diva-portal.org [diva-portal.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Sonogashira Cross-Coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole with Terminal Alkynes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Sonogashira cross-coupling reaction of 2-bromo-5-methyl-1,3,4-thiadiazole with various terminal alkynes. This versatile reaction is a powerful tool for the synthesis of novel 2-alkynyl-5-methyl-1,3,4-thiadiazole derivatives, a class of compounds with significant potential in drug discovery and development due to the diverse biological activities associated with the 1,3,4-thiadiazole scaffold.

The 1,3,4-thiadiazole ring is a privileged structure in medicinal chemistry, found in a number of approved drugs and exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[1][2] The introduction of an alkynyl moiety via the Sonogashira coupling provides a valuable handle for further molecular elaboration or can itself contribute to the biological activity of the final compound.

Reaction Principle

The Sonogashira cross-coupling reaction is a palladium-catalyzed process that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] The reaction is typically co-catalyzed by a copper(I) salt and proceeds in the presence of a base. The catalytic cycle involves the oxidative addition of the aryl bromide to a palladium(0) species, followed by transmetalation with a copper acetylide (formed in situ from the terminal alkyne and the copper salt), and finally, reductive elimination to yield the coupled product and regenerate the palladium(0) catalyst.

Data Presentation

The following table summarizes representative quantitative data for the Sonogashira cross-coupling of 2-bromo-5-methyl-1,3,4-thiadiazole with various terminal alkynes. Please note that reaction conditions and yields can vary depending on the specific alkyne, catalyst system, and scale of the reaction.

Entry	Terminal Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	65	18	85
2	Propargyl alcohol	Pd(PPh₃)₄ / CuI	i-Pr₂NH	DMF	80	12	78
3	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	70	24	92
4	1-Hexyne	Pd(OAc)₂ / XPhos / CuI	Cs₂CO₃	Dioxane	100	16	88
5	(4-Ethynylphenyl)pivalate	PdCl₂(PPh₃)₂ / CuI	i-Pr₂NH	THF	60	18	75

Experimental Protocols

General Protocol for Sonogashira Cross-Coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole

This protocol is a generalized procedure and may require optimization for specific terminal alkynes.

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Terminal alkyne (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd(PPh₃)₄) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Amine base (e.g., triethylamine (Et₃N), diisopropylamine (i-Pr₂NH)) (2-3 equivalents)

• Anhydrous solvent (e.g., tetrahydrofuran (THF), N,N-dimethylformamide (DMF), toluene)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: To a dry round-bottom flask or Schlenk tube, add 2-bromo-5-methyl-1,3,4-thiadiazole, the palladium catalyst, and copper(I) iodide.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add the anhydrous solvent, followed by the amine base and the terminal alkyne via syringe.

• Reaction Conditions: Stir the reaction mixture at the specified temperature (e.g., room temperature to 100 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and wash with water or a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Visualizations

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Caption: Plausible mechanism of action via PI3K/AKT pathway inhibition.

Applications in Drug Development

The synthesized 2-alkynyl-5-methyl-1,3,4-thiadiazole derivatives are of significant interest to drug development professionals. The 1,3,4-thiadiazole core is a known pharmacophore, and its derivatives have been reported to exhibit a wide range of biological activities, including as anticancer, antibacterial, and antifungal agents.[1][2]

Many of these biological effects are attributed to the ability of thiadiazole derivatives to act as enzyme inhibitors. For instance, they have been shown to inhibit protein kinases, which are critical regulators of cell signaling pathways often dysregulated in diseases like cancer.[2] The PI3K/AKT/mTOR pathway is a key signaling cascade that promotes cell survival and proliferation, and its inhibition is a major strategy in cancer therapy. The alkynyl-substituted thiadiazoles synthesized via the Sonogashira reaction can be screened for their inhibitory activity against kinases in this pathway, such as PI3K and AKT.

Furthermore, the alkyne functionality introduced can be utilized for further derivatization using "click chemistry," allowing for the rapid generation of a library of compounds for structure-activity relationship (SAR) studies. This facilitates the optimization of lead compounds with improved potency, selectivity, and pharmacokinetic properties.

References

• 1. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bepls.com [bepls.com]
• 3. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 2-Bromo-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3,4-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its diverse biological activities, including its role in the development of potent kinase inhibitors.[1][2] Kinases are a critical class of enzymes that regulate numerous cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The unique structural and electronic properties of the 1,3,4-thiadiazole ring, such as its ability to participate in hydrogen bonding and other non-covalent interactions, make it an attractive core for designing selective and effective kinase inhibitors.[3]

This document provides detailed application notes and experimental protocols for the synthesis of kinase inhibitors utilizing 2-Bromo-5-methyl-1,3,4-thiadiazole as a key starting material. The bromine atom at the 2-position serves as a versatile handle for introducing various substituents, typically via cross-coupling reactions, to explore the chemical space and optimize inhibitor potency and selectivity. These protocols are intended to provide a foundational methodology for researchers engaged in the discovery and development of novel kinase inhibitors.

Synthetic Approach

The primary synthetic strategy for elaborating the 2-Bromo-5-methyl-1,3,4-thiadiazole core involves palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction allows for the formation of a carbon-carbon bond between the thiadiazole ring and a variety of aryl or heteroaryl boronic acids, enabling the synthesis of a diverse library of potential kinase inhibitors.

General Synthetic Scheme

Caption: General synthetic route for kinase inhibitors.

Experimental Protocols

The following protocols provide a generalized framework for the synthesis and evaluation of kinase inhibitors starting from 2-Bromo-5-methyl-1,3,4-thiadiazole.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole with an arylboronic acid.

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Arylboronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol), the arylboronic acid (1.1 mmol), potassium carbonate (2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Stir the reaction mixture at reflux (typically 80-100 °C) under the inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from 4 to 24 hours depending on the specific substrates.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-aryl-5-methyl-1,3,4-thiadiazole derivative.

• Characterize the final product by NMR and mass spectrometry.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol outlines a general method for evaluating the inhibitory activity of the synthesized compounds against a target kinase, for example, Cyclin-Dependent Kinase 2 (CDK2).

Materials:

• Synthesized 2-aryl-5-methyl-1,3,4-thiadiazole derivatives

• Recombinant human CDK2/Cyclin E enzyme

• Histone H1 (as substrate)

• Adenosine triphosphate (ATP), [γ-³²P]ATP

• Kinase reaction buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerolphosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT)

• 10% Trichloroacetic acid (TCA)

• Scintillation counter and vials

• 96-well filter plates

Procedure:

• Prepare a stock solution of the synthesized inhibitor in 100% DMSO.

• Serially dilute the inhibitor stock solution to obtain a range of concentrations for IC₅₀ determination.

• In a 96-well plate, add the kinase reaction buffer, the recombinant CDK2/Cyclin E enzyme, and the substrate (Histone H1).

• Add the serially diluted inhibitor to the wells. Include a positive control (a known CDK2 inhibitor) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding a mixture of ATP and [γ-³²P]ATP.

• Incubate the reaction mixture at 30 °C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding 10% TCA.

• Transfer the reaction mixture to a 96-well filter plate and wash several times with 1% TCA to remove unincorporated [γ-³²P]ATP.

• Dry the filter plate and add scintillation fluid to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the negative control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation

The following table summarizes the inhibitory activity of a representative kinase inhibitor synthesized from a 2-amino-1,3,4-thiadiazole scaffold, targeting Cyclin-Dependent Kinase 2 (CDK2).

Compound ID	Target Kinase	IC₅₀ (µM)	Reference
4	CDK2	0.005	[4]

Mandatory Visualizations

Signaling Pathway

The following diagram illustrates a simplified Cyclin-Dependent Kinase 2 (CDK2) signaling pathway, a key regulator of the cell cycle, and a common target for anticancer drug development.

Caption: Simplified CDK2 signaling pathway in cell cycle progression.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and biological evaluation of kinase inhibitors derived from 2-Bromo-5-methyl-1,3,4-thiadiazole.

Caption: Workflow for kinase inhibitor discovery.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The design, synthesis, and biological evaluation of potent receptor tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.vensel.org [pubs.vensel.org]

Application of 2-Bromo-5-methyl-1,3,4-thiadiazole in Agricultural Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a heterocyclic compound that serves as a versatile building block in the synthesis of various biologically active molecules. Its derivatives have shown significant potential in agricultural chemistry, exhibiting both fungicidal and herbicidal properties. The 1,3,4-thiadiazole ring is a key pharmacophore that contributes to the biological activity of these compounds. This document provides detailed application notes and experimental protocols for the investigation of 2-Bromo-5-methyl-1,3,4-thiadiazole and its derivatives in an agricultural context.

Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

The synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole can be achieved through a diazotization-bromination reaction of the corresponding amine. A general synthetic workflow is outlined below.

Caption: General synthesis workflow for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Experimental Protocol: Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

This protocol is adapted from the synthesis of a similar compound, 2-bromo-5-ethyl-1,3,4-thiadiazole.[1]

Materials:

• 2-Amino-5-methyl-1,3,4-thiadiazole

• Copper(II) bromide (CuBr2)

• tert-Butyl nitrite or n-Amyl nitrite

• Acetonitrile

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Water

• Brine

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-amino-5-methyl-1,3,4-thiadiazole (1.0 eq) in acetonitrile.

• Add copper(II) bromide (2.0 eq) and tert-butyl nitrite (1.4 eq) to the solution.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To the residue, add a saturated aqueous ammonium chloride solution and extract the mixture with ethyl acetate.

• Separate the organic layer and wash it successively with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent, to yield 2-bromo-5-methyl-1,3,4-thiadiazole.

Fungicidal Applications

Derivatives of 2-Bromo-5-methyl-1,3,4-thiadiazole have demonstrated notable antifungal activity against various plant pathogens. The proposed mechanism of action for some 1,3,4-thiadiazole derivatives involves the disruption of the fungal cell wall.

Putative Antifungal Mechanism of Action

Based on studies of related compounds, the antifungal activity may stem from the inhibition of key enzymes involved in cell wall biosynthesis, leading to altered cell morphology and compromised integrity.[2][3]

Caption: Putative antifungal mechanism of action for 1,3,4-thiadiazole derivatives.

Quantitative Fungicidal Activity Data

Fungal Strain	MIC₁₀₀ (µg/mL)
Candida albicans	8 - 64
Candida glabrata	16 - 64
Candida parapsilosis	8 - 32
Candida tropicalis	16 - 64
Candida krusei	32 - 96

Note: MIC₁₀₀ (Minimum Inhibitory Concentration) is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. Data for 2-Bromo-5-methyl-1,3,4-thiadiazole is not available; the data presented is for a derivative and should be used for guidance only.

Experimental Protocol: In Vitro Antifungal Assay (Mycelial Growth Inhibition)

This protocol is a general guideline for assessing the antifungal activity of 2-Bromo-5-methyl-1,3,4-thiadiazole against phytopathogenic fungi.

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Target phytopathogenic fungi (e.g., Botrytis cinerea, Fusarium oxysporum)

• Potato Dextrose Agar (PDA) medium

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Prepare stock solutions of 2-Bromo-5-methyl-1,3,4-thiadiazole in DMSO at various concentrations.

• Prepare PDA medium and autoclave. Allow it to cool to 45-50°C.

• Add the appropriate volume of the stock solution to the molten PDA to achieve the desired final test concentrations (e.g., 10, 25, 50, 100 µg/mL). Ensure the final DMSO concentration is consistent across all plates and does not inhibit fungal growth (typically ≤1%).

• Pour the amended PDA into sterile Petri dishes and allow them to solidify. A control plate containing only PDA and DMSO should be prepared.

• From a fresh culture of the target fungus, take a 5 mm mycelial plug using a sterile cork borer.

• Place the mycelial plug at the center of each PDA plate.

• Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C) for a specified period (e.g., 3-7 days) or until the mycelial growth in the control plate reaches the edge of the dish.

• Measure the diameter of the fungal colony in two perpendicular directions for each plate.

• Calculate the percentage of mycelial growth inhibition using the following formula: Inhibition (%) = [(DC - DT) / DC] x 100 Where:

  • DC = Average diameter of the fungal colony in the control plate

  • DT = Average diameter of the fungal colony in the treated plate

• Determine the EC₅₀ (Effective Concentration for 50% inhibition) value by probit analysis of the inhibition data.

Herbicidal Applications

Certain derivatives of 1,3,4-thiadiazole have been reported to possess herbicidal activity, with the proposed mechanism of action being the inhibition of photosynthesis.[4]

Putative Herbicidal Mechanism of Action

These compounds may act by blocking the electron transport chain in Photosystem II (PSII), a critical component of the photosynthetic process. This disruption leads to a halt in energy production and the generation of reactive oxygen species, ultimately causing plant death.

Caption: Putative herbicidal mechanism of action for 1,3,4-thiadiazole derivatives.

Quantitative Herbicidal Activity Data

Specific herbicidal activity data for 2-Bromo-5-methyl-1,3,4-thiadiazole is not currently available in the public domain. The following table provides data for a related class of compounds to illustrate the potential efficacy.

Weed Species	Compound Class	Activity Level (at 100 ppm)	Reference
Brassica campestris	N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide	Moderate	[5]
Echinochloa crusgalli	N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide	No Activity	[5]

Note: The data presented is for a structurally related compound and should be considered indicative of the potential for herbicidal activity in this class of molecules. Further research is required to determine the specific activity of 2-Bromo-5-methyl-1,3,4-thiadiazole.

Experimental Protocol: Herbicidal Activity Screening (Chlorophyll Fluorescence Assay)

This protocol provides a method for the rapid assessment of the herbicidal activity of compounds that inhibit photosynthesis.[6][7][8]

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Test plant species (e.g., Arabidopsis thaliana, Lemna sp., or a target weed species)

• Growth medium or soil

• Hand-held chlorophyll fluorometer

• Growth chamber or greenhouse with controlled light and temperature

• Sprayer for compound application

• DMSO and a suitable surfactant

Procedure:

• Grow the test plants to a suitable stage (e.g., 2-4 true leaves).

• Prepare a stock solution of 2-Bromo-5-methyl-1,3,4-thiadiazole in DMSO and then dilute to the desired test concentrations with water containing a surfactant.

• Apply the test solutions to the plants using a sprayer, ensuring uniform coverage. Include a control group sprayed with the solvent and surfactant only.

• After a defined period (e.g., 24, 48, and 72 hours), measure the chlorophyll fluorescence of the leaves.

• Before measurement, dark-adapt the leaves for at least 20-30 minutes.

• Use the chlorophyll fluorometer to measure the minimum fluorescence (F₀) and the maximum fluorescence (Fₘ).

• Calculate the maximum quantum yield of photosystem II (Fᵥ/Fₘ) using the formula: Fᵥ/Fₘ = (Fₘ - F₀) / Fₘ

• A decrease in the Fᵥ/Fₘ ratio in treated plants compared to the control indicates inhibition of photosynthesis.

• Correlate the reduction in Fᵥ/Fₘ with visual signs of phytotoxicity (e.g., chlorosis, necrosis) over a longer observation period.

• Determine the IC₅₀ (Inhibitory Concentration for 50% effect) for the Fᵥ/Fₘ ratio.

Conclusion

2-Bromo-5-methyl-1,3,4-thiadiazole represents a promising scaffold for the development of novel agrochemicals. The provided protocols offer a starting point for the synthesis and evaluation of its fungicidal and herbicidal potential. It is important to note that while derivatives have shown significant bioactivity, further research is required to fully elucidate the efficacy and mechanism of action of the parent compound. The experimental procedures outlined here will need to be optimized for specific target organisms and experimental conditions.

References

• 1. 2-BROMO-5-ETHYL-1,3,4-THIADIAZOLE synthesis - chemicalbook [chemicalbook.com]
• 2. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. Chlorophyll Fluorescence Assay for the Determination of Triazine Resistance | Weed Science | Cambridge Core [cambridge.org]
• 7. researchgate.net [researchgate.net]
• 8. Early Identification of Herbicide Modes of Action by the Use of Chlorophyll Fluorescence Measurements - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 2-Bromo-5-methyl-1,3,4-thiadiazole as a Bioisosteric Replacement

1. Introduction

In medicinal chemistry, bioisosterism is a crucial strategy for lead optimization. It involves the substitution of a functional group within a biologically active molecule with another group that has similar physical or chemical properties, with the aim of improving the compound's pharmacological profile. The 1,3,4-thiadiazole ring is a prominent heterocyclic scaffold that has been successfully employed as a bioisostere for various functional groups, including phenyl, pyrimidine, and oxadiazole rings, as well as esters and amides.[1][2][3][4] Its utility stems from its unique combination of physicochemical properties: it is a planar, aromatic system with a dipole moment, capable of participating in hydrogen bonding and other non-covalent interactions.[2] The sulfur atom, in particular, can enhance liposolubility and facilitate membrane crossing.[2]

The 2-bromo-5-methyl-1,3,4-thiadiazole moiety offers a versatile platform for drug design. The methyl group can provide a vector for hydrophobic interactions, while the bromine atom serves as a valuable synthetic handle for further functionalization through cross-coupling reactions. This allows for the exploration of a wider chemical space and the fine-tuning of a compound's properties. Furthermore, the bromine atom can engage in halogen bonding, a specific type of non-covalent interaction that can contribute to enhanced binding affinity and selectivity for a biological target.

These application notes provide a comprehensive overview of the potential use of 2-bromo-5-methyl-1,3,4-thiadiazole as a bioisosteric replacement, complete with hypothetical but representative data and detailed experimental protocols.

2. Rationale for Bioisosteric Replacement

The replacement of a functional group with 2-bromo-5-methyl-1,3,4-thiadiazole can be rationalized by several key advantages:

• Modulation of Physicochemical Properties: The thiadiazole ring can alter a compound's solubility, lipophilicity, and metabolic stability.

• Improved Pharmacokinetic Profile: By replacing a metabolically labile group, the thiadiazole moiety can enhance a drug candidate's half-life and oral bioavailability.

• Enhanced Target Binding: The unique electronic and steric properties of the thiadiazole ring, along with the potential for halogen bonding from the bromine atom, can lead to improved binding affinity and selectivity.

• Vector for Further Optimization: The bromo-substituent provides a reactive site for introducing additional functional groups to probe the target's binding pocket.

Hypothetical Case Study: Bioisosteric Replacement of a Phenyl Ring in a Kinase Inhibitor

To illustrate the application of 2-bromo-5-methyl-1,3,4-thiadiazole, we present a hypothetical case study where a p-methoxyphenyl group in a lead kinase inhibitor is replaced with the thiadiazole moiety.

Table 1: Comparison of Physicochemical and Pharmacological Properties

Compound	Structure	IC50 (nM)	Metabolic Stability (t1/2 in HLM, min)	Aqueous Solubility (µM)
Lead Compound	R-C(=O)NH-Ph-OCH3	50	15	25
Thiadiazole Analog	R-C(=O)NH-(2-bromo-5-methyl-1,3,4-thiadiazole)	35	45	40

HLM: Human Liver Microsomes

The hypothetical data in Table 1 demonstrates a scenario where the bioisosteric replacement leads to a modest improvement in inhibitory potency (lower IC50), a significant enhancement in metabolic stability, and increased aqueous solubility.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 2-aryl-5-methyl-1,3,4-thiadiazoles

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 1,3,4-thiadiazole scaffold is a crucial heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[1][2] The 2-aryl-5-methyl-1,3,4-thiadiazole substitution pattern is of particular interest for developing novel therapeutic agents. This document provides detailed experimental protocols for two efficient synthetic methods for preparing these target compounds, tailored for a research and development setting.

Method A: One-Pot Synthesis via N-Acylhydrazone Intermediate

This method involves a two-step, one-pot reaction starting from an aroylhydrazide and acetaldehyde.[3] The initial step is the formation of an N-acylhydrazone, which is subsequently cyclized using a thionating agent, Lawesson's reagent, to yield the final 2,5-disubstituted-1,3,4-thiadiazole in moderate to high yields.[3][4]

Experimental Protocol: Method A

Materials and Reagents:

• Substituted aroylhydrazide (1.0 mmol)

• Acetaldehyde (1.2 mmol)

• Ethanol (10 mL)

• Lawesson's Reagent (LR) (0.6 mmol)

• 4-Dimethylaminopyridine (DMAP) (0.2 mmol)

• Toluene (15 mL)

• Ethyl acetate, Hexane, Saturated NaHCO₃ solution, Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Hydrazone Formation: To a solution of the selected aroylhydrazide (1.0 mmol) in ethanol (10 mL), add acetaldehyde (1.2 mmol).

• Reflux the mixture for 2 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Solvent Evaporation: After the reaction is complete, remove the ethanol under reduced pressure using a rotary evaporator.

• Cyclization: To the crude N-acylhydrazone intermediate, add toluene (15 mL), Lawesson's Reagent (0.6 mmol), and DMAP (0.2 mmol).

• Reflux the resulting mixture. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into a saturated NaHCO₃ solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude residue by silica gel column chromatography using an ethyl acetate/hexane gradient to obtain the pure 2-aryl-5-methyl-1,3,4-thiadiazole.

Data Summary: Method A

Entry	Aryl Substituent (Ar)	Reaction Time (Reflux, h)	Yield (%)
1	Phenyl	4	92
2	4-Chlorophenyl	5	88
3	4-Methoxyphenyl	4	95
4	4-Nitrophenyl	6	81
5	2-Thienyl	4.5	85
Note: Reaction times and yields are representative and may vary based on the specific substrate and experimental conditions. Yields are based on reports of moderate-to-high yields for similar syntheses.[3]

Workflow Diagram: Method A

Caption: One-pot workflow for thiadiazole synthesis via a hydrazone intermediate.

Method B: Sulfur-Mediated Direct Coupling

This modern synthetic approach achieves the direct coupling of aroylhydrazides and a primary nitroalkane (nitroethane) using elemental sulfur (S₈) and sodium sulfide (Na₂S).[1] The method is operationally simple, proceeds under mild conditions, and tolerates a wide variety of functional groups, providing excellent yields.[1]

Experimental Protocol: Method B

Materials and Reagents:

• Substituted aroylhydrazide (0.2 mmol)

• Nitroethane (0.4 mmol)

• Elemental Sulfur (S₈) (0.4 mmol)

• Sodium sulfide nonahydrate (Na₂S·9H₂O) (0.36 mmol)

• Dimethylformamide (DMF) (2 mL)

• Ethyl acetate, Water

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Reaction vial, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• Reaction Setup: In a reaction vial under a nitrogen atmosphere, combine the aroylhydrazide (0.2 mmol), nitroethane (0.4 mmol), elemental sulfur (0.4 mmol), and sodium sulfide nonahydrate (0.36 mmol).

• Add dimethylformamide (DMF, 2 mL) to the vial.

• Reaction Execution: Stir the mixture at room temperature for 24 hours.

• Work-up: Upon completion, dilute the reaction mixture with water and extract three times with ethyl acetate.

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the desired 2-aryl-5-methyl-1,3,4-thiadiazole.

Data Summary: Method B

Entry	Aryl Substituent (Ar)	Reaction Time (h)	Temperature	Yield (%)
1	Phenyl	24	rt	94
2	4-Bromophenyl	24	rt	91
3	4-Methoxyphenyl	24	rt	96
4	3-Pyridyl	24	rt	89
5	Naphthyl	24	rt	90
Note: This method demonstrates broad substrate scope and excellent yields under mild conditions.[1]

Workflow Diagram: Method B

Caption: Workflow for sulfur-mediated direct coupling to form thiadiazoles.

Overview of Synthetic Pathways

The selection of a synthetic method depends on factors such as available starting materials, desired functional group tolerance, and reaction conditions. Both presented methods offer efficient routes to the target compounds from common precursors.

Caption: Synthetic routes to 2-aryl-5-methyl-1,3,4-thiadiazoles.

References

• 1. Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. khu.elsevierpure.com [khu.elsevierpure.com]

Application Notes and Protocols for the Derivatization of 2-Bromo-5-methyl-1,3,4-thiadiazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3,4-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its diverse pharmacological activities. Derivatives of this ring system have demonstrated a wide spectrum of biological effects, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3][4] The mesoionic character of the 1,3,4-thiadiazole ring is thought to facilitate crossing cellular membranes, enhancing interaction with biological targets. The 2-Bromo-5-methyl-1,3,4-thiadiazole is a key intermediate, offering a reactive handle for the introduction of various substituents at the 2-position through modern cross-coupling methodologies. This document provides detailed application notes and protocols for the derivatization of this versatile building block, focusing on its application in the discovery of novel therapeutic agents.

Key Derivatization Strategies

The bromine atom at the 2-position of 2-Bromo-5-methyl-1,3,4-thiadiazole is amenable to a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. The most pivotal of these for medicinal chemistry applications are the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. These reactions allow for the introduction of a wide array of aryl, heteroaryl, alkynyl, and amino moieties, respectively, facilitating extensive structure-activity relationship (SAR) studies.

Figure 1: Key derivatization strategies for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Experimental Protocols

The following protocols are generalized starting points and may require optimization for specific substrates and desired outcomes. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents unless otherwise specified.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 2-Aryl-5-methyl-1,3,4-thiadiazoles

This reaction facilitates the formation of a carbon-carbon bond between the thiadiazole core and an aryl or heteroaryl moiety.

Figure 2: General workflow for the Suzuki-Miyaura coupling.

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

• Solvent system (e.g., 1,4-dioxane/water 4:1, or toluene/ethanol/water)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol), the arylboronic acid (1.2 mmol), base (e.g., K₂CO₃, 2.0 mmol), and palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol).

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add the degassed solvent system (e.g., 10 mL of 1,4-dioxane/water 4:1) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90	12-18	75-90
Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	80	8-16	80-95
PEPPSI-iPr	K₃PO₄	1,4-Dioxane	100	6-12	70-88

Table 1: Representative Conditions for Suzuki-Miyaura Coupling.

Protocol 2: Sonogashira Coupling for the Synthesis of 2-Alkynyl-5-methyl-1,3,4-thiadiazoles

This protocol enables the introduction of a carbon-carbon triple bond, a valuable functional group for further derivatization or as a key pharmacophore.[5][6]

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Terminal alkyne (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%)

• Copper(I) iodide (CuI, 2-5 mol%)

• Amine base (e.g., triethylamine or diisopropylamine, 2-3 equivalents)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol), and CuI (0.04 mmol) under an inert atmosphere.

• Add the anhydrous solvent (e.g., 10 mL of THF) and the amine base (e.g., triethylamine, 2.5 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature or heat to 40-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Palladium Catalyst	Copper Source	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	25-40	4-12	70-85
Pd(OAc)₂/PPh₃	CuI	i-Pr₂NH	DMF	50	6-10	65-80

Table 2: Representative Conditions for Sonogashira Coupling.

Protocol 3: Buchwald-Hartwig Amination for the Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole Derivatives

This powerful C-N bond-forming reaction allows for the introduction of a diverse range of primary and secondary amines.[7][8][9]

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 1-2 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP, or XPhos, 2-4 mol%)

• Base (e.g., Cs₂CO₃, NaOtBu, or K₃PO₄, 1.5-2.5 equivalents)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃, 0.01 mmol) and the phosphine ligand (e.g., Xantphos, 0.02 mmol) to a dry Schlenk tube.

• Add the base (e.g., Cs₂CO₃, 1.5 mmol), 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 mmol), and a stir bar.

• Evacuate and backfill the tube with inert gas.

• Add the anhydrous solvent (e.g., 8 mL of toluene) followed by the amine (1.2 mmol).

• Heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of celite, wash with water and brine, dry the organic layer, and concentrate.

• Purify the residue by column chromatography.

Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Toluene	110	12-24	Good to Excellent
Pd(OAc)₂	BINAP	NaOtBu	Toluene	100	8-16	High
Pd₂(dba)₃	XPhos	K₃PO₄	1,4-Dioxane	100	12	High

Table 3: Representative Conditions for Buchwald-Hartwig Amination.

Medicinal Chemistry Applications and Biological Activity

Derivatives of the 1,3,4-thiadiazole nucleus are of significant interest due to their broad therapeutic potential.

Anticancer Activity

Numerous 1,3,4-thiadiazole derivatives have been reported to exhibit potent cytotoxic effects against various cancer cell lines.[10][11][12] The mechanism of action is often attributed to the inhibition of key enzymes involved in cell proliferation and survival. For instance, some derivatives have been shown to induce apoptosis and cause cell cycle arrest.[13] The introduction of different aryl groups at the 2-position of the 5-methyl-1,3,4-thiadiazole core can significantly modulate this activity.

Compound Scaffold	Cancer Cell Line	IC₅₀ (µM)	Reference
2-Arylamino-5-aryl-1,3,4-thiadiazole	MCF-7 (Breast)	6.6	[10]
5-(3-indolyl)-1,3,4-thiadiazole derivative	Various	-	[14]
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine	LoVo (Colon)	2.44	[11]
5-[2-(benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine	MCF-7 (Breast)	23.29	[11]

Table 4: Reported Anticancer Activity of 1,3,4-Thiadiazole Derivatives.

Antimicrobial Activity

The 1,3,4-thiadiazole ring is a common feature in many compounds with significant antibacterial and antifungal properties.[2][4][15][16] These derivatives can act against a wide range of Gram-positive and Gram-negative bacteria, as well as various fungal strains. The nature of the substituent at the 2-position plays a crucial role in determining the spectrum and potency of the antimicrobial activity.

Compound Scaffold	Microorganism	Activity	Reference
2-Amino-5-thiol-1,3,4-thiadiazole derivatives	Gram-positive bacteria	Moderate to good	[16]
2-Amino-1,3,4-thiadiazole derivatives	Bacillus subtilis	MIC: 1000 µg/mL	[4]
1,3,4-Thiadiazole-enaminones	Various bacteria and fungi	Promising	[2]

Table 5: Reported Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives.

Conclusion

2-Bromo-5-methyl-1,3,4-thiadiazole is a highly valuable and versatile building block for the synthesis of novel, biologically active compounds. The palladium-catalyzed cross-coupling reactions detailed in these application notes provide robust and efficient methods for the generation of diverse libraries of 2-substituted-5-methyl-1,3,4-thiadiazoles. The significant anticancer and antimicrobial potential of this scaffold underscores its importance in modern drug discovery and development. The provided protocols serve as a foundational guide for researchers to explore the vast chemical space and therapeutic potential of this promising class of molecules.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. tcu.elsevierpure.com [tcu.elsevierpure.com]
• 15. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 16. "SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME (2-AMINO-5-THIOL-1, 3, 4-" by Mohammed M. Saleh, Sabiha F- AL-Joubori et al. [bsj.uobaghdad.edu.iq]

Application Notes and Protocols for the Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3,4-thiadiazole ring is a crucial heterocyclic scaffold in medicinal chemistry, renowned for its diverse pharmacological activities. Derivatives of 2-amino-1,3,4-thiadiazole, in particular, have demonstrated a wide spectrum of biological properties, including antimicrobial, anticancer, anti-inflammatory, and antiviral activities. Their ability to act as bioisosteres of pyrimidines allows them to interact with various biological targets, such as enzymes and cellular receptors. The 2-amino-5-methyl-1,3,4-thiadiazole core serves as a valuable starting point for the development of novel therapeutic agents, with modifications at the 2-amino position and the 5-position enabling the fine-tuning of their pharmacological profiles.

This document provides detailed protocols for the synthesis of 2-amino-5-methyl-1,3,4-thiadiazole and its derivatives, data on reaction efficiency, and visualizations of the synthetic workflow and a relevant biological signaling pathway.

General Synthesis Pathway

The most common and efficient method for synthesizing 2-amino-5-substituted-1,3,4-thiadiazoles is the acid-catalyzed cyclization of a carboxylic acid with thiosemicarbazide. The reaction mechanism initiates with a nucleophilic attack by the nitrogen of thiosemicarbazide on the carbonyl carbon of the carboxylic acid. This is followed by an intramolecular cyclization and dehydration to form the aromatic 1,3,4-thiadiazole ring. Various dehydrating agents and catalysts, such as phosphorus oxychloride (POCl₃), concentrated sulfuric acid (H₂SO₄), or phosphorus pentachloride (PCl₅), are employed to facilitate this transformation.

Caption: General workflow for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazole.

Experimental Protocols

Herein are detailed protocols for the synthesis of the parent compound, 2-amino-5-methyl-1,3,4-thiadiazole, using different catalytic systems.

Protocol 1: Synthesis using Phosphorus Oxychloride (POCl₃)

This protocol describes the one-pot acylation and cyclization of acetic acid and thiosemicarbazide.

Materials:

• Acetic Acid (Glacial)

• Thiosemicarbazide

• Phosphorus Oxychloride (POCl₃)

• Potassium Hydroxide (KOH) solution (saturated)

• Ice-cold water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare an equimolar mixture of acetic acid (0.1 mol) and thiosemicarbazide (0.1 mol).

• Carefully add an excess of phosphorus oxychloride (POCl₃) to the mixture under a fume hood. The reaction is exothermic.

• Heat the reaction mixture for 30 minutes.

• Add 90 mL of water and reflux the mixture for an additional 3 hours.

• After the reflux is complete, cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold water.

• Neutralize the acidic solution by slowly adding a saturated potassium hydroxide (KOH) solution until the pH is basic and a precipitate forms.

• Filter the resulting solid precipitate using a Büchner funnel.

• Wash the crude product with cold water, then dry it.

• Recrystallize the dried product from a suitable solvent like ethanol to obtain pure 2-amino-5-methyl-1,3,4-thiadiazole.

Protocol 2: Synthesis using Concentrated Sulfuric Acid (H₂SO₄)

This method utilizes concentrated sulfuric acid as the catalyst and dehydrating agent.

Materials:

• Acetic Acid

• Thiosemicarbazide

• Sulfuric Acid (H₂SO₄, concentrated)

• Sodium Carbonate (Na₂CO₃) solution

Application Notes and Protocols for the Cost-Effective Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for a cost-effective, two-step synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole, a valuable building block in medicinal chemistry and drug development. The synthesis commences with the high-yield formation of 2-amino-5-methyl-1,3,4-thiadiazole from inexpensive starting materials, followed by a robust Sandmeyer-type bromination. The protocols are designed to be efficient, scalable, and economically viable for research and development purposes.

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a key intermediate in the synthesis of a variety of biologically active compounds. The presence of the bromine atom at the 2-position allows for further functionalization through cross-coupling reactions, making it a versatile scaffold for the development of novel therapeutic agents. The cost-effective production of this intermediate is therefore of significant interest to the pharmaceutical and agrochemical industries. The synthetic strategy outlined herein focuses on readily available, low-cost starting materials and reagents, coupled with high-yielding and time-efficient reaction conditions.

Overall Synthesis Workflow

The synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole is achieved in two primary steps:

• Step 1: Synthesis of 2-amino-5-methyl-1,3,4-thiadiazole via the cyclization of thiosemicarbazide with acetic acid.

• Step 2: Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole via a Sandmeyer-type reaction of the amino precursor.

Application Note: A Scalable Approach to the Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole Derivatives

Introduction

2-Bromo-5-methyl-1,3,4-thiadiazole is a key heterocyclic building block in the development of novel pharmaceutical and agrochemical agents. Its derivatives have shown a wide range of biological activities, making the development of a robust and scalable synthetic route crucial for further research and commercialization.[1] This application note outlines a scalable protocol for the synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole, focusing on safety, efficiency, and adaptability for larger-scale production. The described methodology is based on the well-established Sandmeyer-type bromination of 2-amino-5-methyl-1,3,4-thiadiazole, a common and effective method for the introduction of a bromine atom onto the thiadiazole ring.[1][2]

Advantages of the Presented Protocol:

• Scalability: The protocol is designed to be adaptable from laboratory to pilot plant scale.

• Robustness: The use of common and well-understood reagents and reaction conditions ensures reliability.

• Efficiency: The one-pot nature of the bromination step minimizes workup and isolation procedures.

• Safety: The protocol highlights critical safety considerations for handling the reagents and performing the reaction at scale.

Experimental Protocols

This section provides a detailed methodology for the scale-up synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole, starting from the commercially available 2-amino-5-methyl-1,3,4-thiadiazole.

Materials and Equipment:

• 2-Amino-5-methyl-1,3,4-thiadiazole

• Copper(II) Bromide (CuBr₂)

• tert-Butyl nitrite or n-Amyl nitrite

• Acetonitrile

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Glass-lined reactor with overhead stirring, temperature control (heating/cooling mantle), and a nitrogen inlet/outlet

• Addition funnel

• Rotary evaporator

• Chromatography equipment suitable for large-scale purification

Protocol: Scale-up Synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole (1 kg Scale)

• Reactor Setup: Ensure the glass-lined reactor is clean, dry, and purged with nitrogen.

• Charging Reagents: To the reactor, add 2-amino-5-methyl-1,3,4-thiadiazole (1.0 kg) and acetonitrile (10 L).

• Stirring and Cooling: Begin stirring the mixture to form a suspension. Cool the reactor contents to 0-5 °C using a cooling mantle.

• Addition of Copper(II) Bromide: Carefully add copper(II) bromide (2.0 kg) to the cooled suspension.

• Addition of Nitrite: Slowly add tert-butyl nitrite (or n-amyl nitrite) (1.4 L) to the reaction mixture via an addition funnel over a period of 1-2 hours, maintaining the internal temperature between 0-10 °C. Caution: The addition is exothermic, and gas evolution (N₂) will occur. Ensure adequate venting.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Quenching and Extraction:

  • Once the reaction is complete, carefully add a saturated aqueous ammonium chloride solution (10 L) to the reaction mixture.

  • Transfer the mixture to a suitable separation vessel and extract with ethyl acetate (2 x 10 L).

• Washing: Combine the organic layers and wash successively with water (10 L) and brine (10 L).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of hexane/ethyl acetate) to yield pure 2-bromo-5-methyl-1,3,4-thiadiazole.

Data Presentation

The following table summarizes the quantitative data for the described synthesis at a 1 kg scale, with projected yields based on similar reported reactions.[2]

Parameter	Value
Starting Material (SM)	2-Amino-5-methyl-1,3,4-thiadiazole
SM Quantity	1.0 kg
Copper(II) Bromide	2.0 kg
tert-Butyl nitrite	1.4 L
Solvent (Acetonitrile)	10 L
Reaction Temperature	0-10 °C (addition), RT (reaction)
Reaction Time	4-6 hours
Projected Yield	~50-60%
Projected Product Quantity	~0.78 - 0.94 kg

Diagrams

Caption: Experimental workflow for the scale-up synthesis.

Caption: Logical relationship of the synthetic strategy.

References

• 1. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-BROMO-5-ETHYL-1,3,4-THIADIAZOLE synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 2-Bromo-5-methyl-1,3,4-thiadiazole

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki coupling reactions involving 2-Bromo-5-methyl-1,3,4-thiadiazole.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Question: My Suzuki coupling reaction with 2-Bromo-5-methyl-1,3,4-thiadiazole is showing low to no conversion. What are the potential causes and how can I address them?

Answer: Low conversion is a common issue in Suzuki couplings with heteroaryl halides. Several factors could be at play:

• Catalyst Deactivation: The nitrogen and sulfur atoms in the thiadiazole ring can coordinate with the palladium catalyst, leading to deactivation.[1][2] Using bulky, electron-rich phosphine ligands can shield the palladium center and mitigate this issue.[1][2]

• Inefficient Oxidative Addition: The C-Br bond on the electron-deficient thiadiazole ring should be susceptible to oxidative addition, but steric hindrance or electronic effects from the methyl group could play a role.

• Poor Reagent Quality: Ensure the boronic acid or ester is pure and has not degraded. Boronic acids can dehydrate to form less reactive boroxines.[3]

• Inadequate Base: The base may not be strong enough or soluble enough in the reaction medium to facilitate the transmetalation step effectively.[2]

• Suboptimal Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.[4]

Troubleshooting Steps:

• Catalyst & Ligand: Switch to a more robust catalyst system. Consider palladium sources like Pd₂(dba)₃ or Pd(OAc)₂ paired with bulky, electron-rich ligands such as SPhos, XPhos, or P(t-Bu)₃.[1] Pd(dppf)Cl₂ is also a commonly used, effective catalyst.[5]

• Base Selection: Screen different bases. If using a carbonate like Na₂CO₃ or K₂CO₃, consider switching to a stronger base like K₃PO₄ or Cs₂CO₃.[2][5] Ensure the base is finely powdered for better solubility and reactivity.

• Solvent Choice: Ensure your solvent is anhydrous and properly degassed.[1] Common solvents for Suzuki couplings include dioxane, THF, and toluene, often with a small amount of water.[6] For poorly soluble starting materials, DMF can be an option.[2][5]

• Increase Temperature: Cautiously increase the reaction temperature in increments. Reactions are typically run between 80-110 °C.[2]

• Use Boronic Ester: If protodeboronation is suspected, switch from a boronic acid to a more stable pinacol ester or a trifluoroborate salt.[1][2]

Issue 2: Significant Formation of Side Products

Question: I'm observing significant byproduct formation, such as homocoupling of the boronic acid and debromination of my thiadiazole. How can I minimize these side reactions?

Answer: The formation of homocoupling and debromination products points to specific issues in the reaction setup and catalytic cycle.

• Homocoupling (Boronic Acid): This side reaction, forming a biaryl product from two boronic acid molecules, is primarily caused by the presence of oxygen.[2]

• Debromination (Protodehalogenation): The replacement of the bromine atom with hydrogen can occur if there are sources of hydride in the reaction, sometimes involving the solvent or base.

Minimization Strategies:

• Inert Atmosphere: It is crucial to maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction setup and duration.[1][2]

• Degassing: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Common methods include freeze-pump-thaw cycles or sparging with an inert gas.[2]

• Reagent Purity: Use high-purity reagents and anhydrous solvents to minimize potential side reactions.

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst and ligand combination is best for coupling with 2-Bromo-5-methyl-1,3,4-thiadiazole?

A1: There is no single "best" combination as the optimal choice depends on the specific boronic acid used. However, for heteroaryl halides, catalyst systems with bulky, electron-rich phosphine ligands are generally recommended to prevent catalyst deactivation and promote efficient oxidative addition.[1][7] Good starting points include Pd(PPh₃)₄, Pd(dppf)Cl₂, or a combination of a palladium source like Pd₂(dba)₃ with ligands such as SPhos or XPhos.[1][5]

Q2: What is the best base to use for this Suzuki coupling?

A2: The choice of base is critical. Inorganic bases are most common. A screening of bases is often necessary.[5] A good starting point is Na₂CO₃ or K₂CO₃.[5] If the reaction is sluggish, stronger bases like K₃PO₄ or Cs₂CO₃ can be more effective.[2] The base needs to be strong enough to activate the boronic acid for transmetalation.[8]

Q3: Can I run the reaction under air, or is an inert atmosphere mandatory?

A3: An inert atmosphere is highly recommended. Oxygen can lead to the oxidation and deactivation of the Pd(0) catalyst and promotes the homocoupling of the boronic acid, which reduces the yield of the desired product.[2] For reproducible and high-yielding results, always perform the reaction under nitrogen or argon.[1]

Q4: My boronic acid seems to be decomposing. What can I do?

A4: Boronic acids can be unstable, especially under aqueous basic conditions, leading to protodeboronation.[2] To circumvent this, you can use more stable derivatives such as boronic acid pinacol esters or potassium trifluoroborate salts.[1][2] These are generally more resistant to decomposition.

Q5: What are typical reaction temperatures and times?

A5: Suzuki coupling reactions are typically heated. A common temperature range is 80-110 °C.[2] Reaction times can vary from a few hours to overnight (12-24 hours).[1] Monitoring the reaction by TLC or LC-MS is the best way to determine completion.

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(dppf)Cl₂ (5)	-	Na₂CO₃ (2)	Toluene/H₂O	100	12	84	[5]
Pd(dppf)Cl₂ (5)	-	K₃PO₄ (2)	Toluene/H₂O	100	12	75	[5]
Pd(dppf)Cl₂ (5)	-	t-BuONa (2)	Toluene/H₂O	100	12	67	[5]
Pd(PPh₃)₄ (10)	-	K₂CO₃ (2)	Toluene/H₂O/MeOH	Reflux	24	55	[9]
Pd₂(dba)₃ (1.5)	SPhos (3.6)	K₃PO₄ (3)	Dioxane	110	12-24	74-91	[10]

Note: Yields are for various aryl bromide substrates and are intended to be comparative.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole

Note: This is a generalized procedure and should be optimized for each specific boronic acid coupling partner.

• Reaction Setup: To a dry Schlenk tube or reaction vial equipped with a magnetic stir bar, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv), the desired boronic acid or boronic ester (1.2–1.5 equiv), and the chosen base (e.g., K₃PO₄, 2.0–3.0 equiv).[1][2]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure all oxygen is removed.[1]

• Solvent Addition: Add the degassed solvent (e.g., dioxane or toluene, with ~10% v/v water if using a boronic acid and an inorganic base) via syringe.[1][6]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%) and, if separate, the ligand under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.[2]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.[1]

Visualizations

Caption: General experimental workflow for the Suzuki coupling reaction.

Caption: Decision tree for troubleshooting common Suzuki coupling issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 5. researchgate.net [researchgate.net]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sonogashira Reactions with 2-Bromo-5-methyl-1,3,4-thiadiazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving yields and overcoming challenges in Sonogashira reactions involving 2-bromo-5-methyl-1,3,4-thiadiazole.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with 2-bromo-5-methyl-1,3,4-thiadiazole is resulting in a low yield. What are the primary factors to investigate?

Low yields in this specific Sonogashira coupling can stem from several factors. The primary areas to troubleshoot are the catalyst system, reaction conditions, and potential side reactions. The 2-bromo-5-methyl-1,3,4-thiadiazole substrate can be less reactive than other aryl bromides, necessitating careful optimization.[1] Key aspects to consider include the choice of palladium catalyst and ligand, the purity and activity of the copper(I) co-catalyst (if used), the selection of an appropriate base and solvent, and the reaction temperature.

Q2: What are the most common side reactions observed, and how can they be minimized?

The most prevalent side reaction is the homocoupling of the terminal alkyne, often referred to as Glaser coupling.[2] This is particularly problematic when using a copper(I) co-catalyst, as it can lead to the formation of alkyne dimers, especially in the presence of oxygen.[2][3]

To minimize this:

• Employ Copper-Free Conditions: Numerous protocols exist that eliminate the need for a copper co-catalyst, thereby avoiding the primary pathway for Glaser coupling.[2][4]

• Thorough Degassing: The removal of oxygen from the reaction mixture is critical to suppress oxidative homocoupling.[2] Techniques like freeze-pump-thaw or sparging with an inert gas (Argon or Nitrogen) are essential.

• Control Alkyne Concentration: In some instances, the slow addition of the alkyne can maintain a low concentration, which disfavors the bimolecular homocoupling reaction.[2]

Another potential side reaction is the hydrodehalogenation of the 2-bromo-5-methyl-1,3,4-thiadiazole, where the bromine atom is replaced by a hydrogen atom. This can be minimized by using anhydrous solvents and maintaining a strictly inert atmosphere.

Q3: Which catalyst system is recommended for the Sonogashira coupling of 2-bromo-5-methyl-1,3,4-thiadiazole?

There is no single "best" catalyst, as the ideal choice depends on the specific alkyne being used. However, for heteroaryl bromides like 2-bromo-5-methyl-1,3,4-thiadiazole, bulky and electron-rich phosphine ligands are often more effective than traditional ligands like triphenylphosphine (PPh₃).[3][4]

Consider screening catalysts such as:

• Pd(PPh₃)₄: A common choice, but may require higher temperatures for less reactive bromides.[3][5]

• PdCl₂(PPh₃)₂: Another widely used catalyst.[3][5]

• Systems with bulky, electron-rich ligands: Catalysts generated in situ from a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a ligand like XPhos or SPhos can be highly effective for challenging couplings.[4][6]

Q4: How critical is the choice of base and solvent for this reaction?

The choice of base and solvent is crucial for the success of the Sonogashira reaction. The base is required to deprotonate the terminal alkyne, and its strength can influence the reaction rate. Common bases include triethylamine (Et₃N), diisopropylamine (i-Pr₂NH), and diisopropylethylamine (DIPEA).[7] In some cases, an inorganic base like K₂CO₃ or Cs₂CO₃ may be used, particularly in copper-free protocols.[8]

The solvent must be anhydrous and degassed.[1] Common choices include:

• Amine bases as solvents: Triethylamine or diisopropylamine can often serve as both the base and the solvent.[1]

• Co-solvents: Tetrahydrofuran (THF), dimethylformamide (DMF), toluene, or 1,4-dioxane can be used to improve the solubility of the reactants.[7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Conversion	Inactive catalyst	Use a fresh batch of palladium catalyst and phosphine ligand. Consider using a more robust pre-catalyst.[1] For Pd(II) pre-catalysts, ensure complete reduction to Pd(0) in situ.[5]
Oxidized copper co-catalyst	Use high-purity copper(I) iodide (CuI) and ensure it is not oxidized to copper(II).[1]
Insufficiently inert atmosphere	Ensure the reaction is set up under a strictly inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques.[1][4] Thoroughly degas all solvents and reagents.[2]
Low reaction temperature	Heteroaryl bromides often require heating to facilitate the oxidative addition step.[5] Gradually increase the temperature, for example, to 60-100 °C.[6][7]
Poor choice of base or solvent	Screen different amine bases (e.g., Et₃N, DIPEA) and solvents (e.g., THF, DMF, toluene) to optimize solubility and reactivity.[1][7] Ensure all solvents are anhydrous.
Significant Alkyne Homocoupling (Glaser Coupling)	Presence of oxygen	Thoroughly degas the reaction mixture using techniques like freeze-pump-thaw or sparging with an inert gas.[2]
Use of copper co-catalyst	Switch to a copper-free Sonogashira protocol.[2][4] These often require a more active palladium/ligand system.
High alkyne concentration	Add the alkyne slowly to the reaction mixture to maintain a low concentration.[2]
Formation of Palladium Black	Catalyst decomposition	This can be promoted by certain solvents like THF.[9] Consider switching to a different solvent system. Ensure the phosphine ligand is not degrading.
Hydrodehalogenation of Starting Material	Presence of water or other protic sources	Use anhydrous solvents and reagents. Ensure the amine base is dry.

Quantitative Data Summary

The following tables summarize typical ranges for key reaction parameters based on literature for Sonogashira couplings of aryl bromides, which can be used as a starting point for optimization with 2-bromo-5-methyl-1,3,4-thiadiazole.

Table 1: Typical Catalyst and Reagent Stoichiometry

Component	Molar Equivalents / Mol %	Notes
2-Bromo-5-methyl-1,3,4-thiadiazole	1.0	-
Terminal Alkyne	1.1 - 1.5	A slight excess is typically used to ensure complete consumption of the aryl bromide.[7]
Palladium Catalyst	1 - 5 mol%	Higher loadings may be necessary for challenging substrates.[7]
Copper(I) Iodide (if used)	2 - 10 mol%	-
Amine Base	2 - 3	Can also be used as the solvent.[7]
Phosphine Ligand (if used)	2 - 4 mol% (relative to Pd)	The ratio of ligand to palladium can be critical.

Table 2: Common Reaction Conditions

Parameter	Range	Notes
Temperature	Room Temperature to 110 °C	Aryl bromides generally require heating.[5] Start with a moderate temperature (e.g., 60-80 °C) and adjust as needed.[7]
Reaction Time	2 - 24 hours	Monitor the reaction progress by TLC or LC-MS.
Solvent	THF, DMF, Toluene, Dioxane, Et₃N, i-Pr₂NH	Must be anhydrous and degassed.[1][7]

Experimental Protocols

General Protocol for Sonogashira Coupling of 2-Bromo-5-methyl-1,3,4-thiadiazole (with Copper Co-catalyst)

This is a generalized procedure and may require optimization for specific alkynes.

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole

• Terminal alkyne (1.2 equivalents)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Amine base (e.g., triethylamine) (2-3 equivalents or as solvent)

• Anhydrous and degassed solvent (e.g., THF or DMF)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (e.g., Schlenk flask)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-bromo-5-methyl-1,3,4-thiadiazole, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous, degassed solvent, followed by the amine base.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 70 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove catalyst residues.

• Wash the filtrate with water or a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Catalytic cycle of the copper-co-catalyzed Sonogashira reaction.

Caption: A systematic workflow for troubleshooting low-yield Sonogashira reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]

Common side products in the synthesis of 2,5-disubstituted-1,3,4-thiadiazoles

Welcome to the technical support center for the synthesis of 2,5-disubstituted-1,3,4-thiadiazoles. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during the synthesis of this important class of heterocyclic compounds.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Presence of a Significant Side Product with a Similar Polarity to the Desired 1,3,4-Thiadiazole

Question: I am synthesizing a 2,5-disubstituted-1,3,4-thiadiazole from an acylthiosemicarbazide precursor using a strong acid catalyst like concentrated sulfuric acid (H₂SO₄) or phosphorus oxychloride (POCl₃). However, I am observing a significant amount of a side product that is difficult to separate by column chromatography. What is this side product and how can I minimize its formation?

Answer:

The most common side product in the synthesis of 2,5-disubstituted-1,3,4-thiadiazoles from acylthiosemicarbazides is the corresponding 2,5-disubstituted-1,3,4-oxadiazole .[1] This occurs due to a competitive cyclization pathway.

Mechanism of Side Product Formation:

The acylthiosemicarbazide intermediate can undergo two different intramolecular cyclizations:

• Dehydration: Cyclization involving the loss of a water molecule from the oxygen of the acyl group and a hydrogen from the adjacent nitrogen, followed by tautomerization, leads to the desired 1,3,4-thiadiazole . This pathway is favored by strong dehydrating agents.

• Desulfurization/Oxidative Cyclization: Cyclization involving the loss of a hydrogen sulfide molecule (or oxidation of the sulfur atom) leads to the formation of the 1,3,4-oxadiazole ring. This pathway is promoted by desulfurizing or oxidizing agents.

Troubleshooting Steps to Minimize 1,3,4-Oxadiazole Formation:

• Choice of Cyclizing Agent: This is the most critical factor.

  • Favoring 1,3,4-Thiadiazole: Employ strong dehydrating agents.

    • Concentrated Sulfuric Acid (H₂SO₄)[1]

    • Phosphorus Oxychloride (POCl₃)[2][3]

    • Polyphosphoric Acid (PPA)

    • p-Toluenesulfonyl Chloride (p-TsCl) in a non-polar solvent[1]

  • Favoring 1,3,4-Oxadiazole (to be avoided): Avoid reagents known to promote desulfurization or oxidation.

    • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)[1]

    • Mercury(II) Oxide (HgO)

    • Iodine (I₂) in the presence of a base (e.g., NaOH)[1]

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes increase the selectivity towards the thiadiazole product, especially when using strong acids which can cause degradation at higher temperatures.

  • Solvent: The choice of solvent can influence the reaction pathway. For instance, using a polar solvent like N-methyl-2-pyrrolidone with p-TsCl can still lead to the thiadiazole as the major product.[1]

Issue 2: Low or No Yield of the Desired 1,3,4-Thiadiazole

Question: I am following a standard procedure for the synthesis of a 2,5-disubstituted-1,3,4-thiadiazole, but I am getting a very low yield or no product at all. What could be the reasons?

Answer:

Low or no yield can be attributed to several factors, from the quality of starting materials to suboptimal reaction conditions.

Troubleshooting Steps for Low Yield:

• Purity of Starting Materials: Ensure that your starting materials, particularly the acylthiosemicarbazide, are pure and dry. Impurities can interfere with the cyclization reaction.

• Reaction Time and Temperature: The optimal reaction time and temperature can vary depending on the specific substrates and reagents used. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the point of maximum product formation and avoid product degradation from prolonged reaction times or excessive heat.

• Efficiency of the Cyclizing Agent: The strength and amount of the dehydrating agent are crucial. Ensure that the dehydrating agent has not degraded (e.g., absorbed moisture) and is used in the correct stoichiometric amount.

• Solubility Issues: Poor solubility of the starting materials in the chosen solvent can hinder the reaction. If you observe poor solubility, consider using a different solvent in which the reactants are more soluble at the reaction temperature.

Frequently Asked Questions (FAQs)

Q1: How can I confirm the presence of the 1,3,4-oxadiazole side product in my reaction mixture?

A1: The presence of the 1,3,4-oxadiazole side product can be confirmed using spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts of the protons on the substituents attached to the heterocyclic ring may be slightly different for the thiadiazole and oxadiazole analogs.

  • ¹³C NMR: The chemical shifts of the carbon atoms within the heterocyclic ring are characteristically different. The carbons of the 1,3,4-oxadiazole ring typically resonate at a slightly different field compared to those of the 1,3,4-thiadiazole ring. For example, in one study, the carbons of a 1,3,4-oxadiazole ring appeared at approximately 157.85 and 168.78 ppm.[4]

• Mass Spectrometry (MS): The molecular weight of the 1,3,4-oxadiazole will be lower than that of the corresponding 1,3,4-thiadiazole due to the difference in the atomic mass of oxygen (approx. 16 amu) and sulfur (approx. 32 amu). The fragmentation patterns may also differ.[5][6]

Q2: Are there any other common side products I should be aware of?

A2: Besides the 1,3,4-oxadiazole, other potential side products can include:

• Unreacted Starting Material: Incomplete reaction can lead to the presence of the starting acylthiosemicarbazide.

• Hydrolysis Products: If water is present, the starting materials or the product may undergo hydrolysis, especially under strong acidic conditions.

• Polymeric Materials: Harsh reaction conditions (e.g., high temperatures with strong acids) can sometimes lead to the formation of polymeric tars.

• 1,2,4-Triazole Derivatives: Depending on the starting materials and reaction conditions, rearrangement and cyclization can sometimes lead to the formation of 1,2,4-triazole derivatives.[4]

Q3: What is the best way to purify my 2,5-disubstituted-1,3,4-thiadiazole to remove the oxadiazole side product?

A3: Since the polarity of the thiadiazole and oxadiazole analogs can be very similar, separation by column chromatography can be challenging.

• Recrystallization: This is often the most effective method for purification if a suitable solvent system can be found. Experiment with different solvents or solvent mixtures to find conditions where the desired thiadiazole has significantly lower solubility than the oxadiazole at a lower temperature.

• Careful Column Chromatography: If recrystallization is not effective, meticulous column chromatography with a shallow solvent gradient may be required. Using a high-performance liquid chromatography (HPLC) system can provide better separation.

Data Presentation

The choice of cyclizing agent is paramount in determining the product distribution between the 2,5-disubstituted-1,3,4-thiadiazole and the 2,5-disubstituted-1,3,4-oxadiazole side product. The following table summarizes the influence of different reagents on the product ratio, based on literature data.

Starting Material	Reagent/Conditions	Product Ratio (Thiadiazole:Oxadiazole)	Yield of Major Product	Reference
Acylthiosemicarbazide	Concentrated H₂SO₄, 0 °C	Major Thiadiazole	86-89% (Thiadiazole)	[1]
Acylthiosemicarbazide	POCl₃	Major Thiadiazole	Good to high yields	[2]
Acylthiosemicarbazide	p-TsCl, TEA, NMP	96:4	High yield (Thiadiazole)	[1]
Acylthiosemicarbazide	EDC·HCl, DMSO	0:100	Quantitative (Oxadiazole)	[1]
Acylthiosemicarbazide	I₂/KI, NaOH	Major Oxadiazole	Lower yields (Oxadiazole)	[1]
Acylthiosemicarbazide	HgO, Methanol	Major Oxadiazole	-	[1]

Experimental Protocols

Protocol 1: Selective Synthesis of 2-Amino-5-aryl-1,3,4-thiadiazoles using Phosphorus Oxychloride (POCl₃)

This protocol is optimized to favor the formation of the 1,3,4-thiadiazole ring.

Materials:

• Appropriate aroylthiosemicarbazide (1 equivalent)

• Phosphorus oxychloride (POCl₃) (3-5 equivalents)

• Anhydrous solvent (e.g., acetonitrile or chloroform)

Procedure:

• To a stirred solution of the aroylthiosemicarbazide in the anhydrous solvent, slowly add phosphorus oxychloride at 0 °C (ice bath).

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for the time determined by TLC monitoring (typically 2-6 hours).

• After completion of the reaction, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• The precipitated solid is collected by filtration, washed thoroughly with water, and dried.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethanol/water mixture).

Visualization of Reaction Pathways and Troubleshooting

Diagram 1: Competitive Cyclization Pathways of Acylthiosemicarbazide

Caption: Competing reaction pathways in the synthesis of 1,3,4-thiadiazoles.

Diagram 2: Troubleshooting Workflow for Low Yield in 1,3,4-Thiadiazole Synthesis

Caption: A logical workflow for troubleshooting low yields in synthesis.

References

• 1. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemcom.com [echemcom.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of New 2,5-Di-substituted 1,3,4-Oxadiazoles Bearing 2,6-Di-tert-butylphenol Moieties and Evaluation of Their Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Bromo-5-methyl-1,3,4-thiadiazole Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-Bromo-5-methyl-1,3,4-thiadiazole and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives?

A1: The two most effective and widely used purification techniques for this class of compounds are recrystallization and column chromatography. The choice between these methods depends on the nature of the impurities, the quantity of the material to be purified, and the physical state of the crude product.

Q2: My crude product is a brown, oily residue. Can I use recrystallization?

A2: Recrystallization is generally suitable for solid compounds. If your product is an oil, it may "oil out" instead of forming crystals, which is a common issue when the boiling point of the solvent is higher than the melting point of the compound. In this case, column chromatography is the recommended purification method.[1] Alternatively, you could attempt to induce crystallization from the oil if it is a low-melting solid.

Q3: How do I select an appropriate solvent system for recrystallization?

A3: An ideal recrystallization solvent should dissolve your compound well at elevated temperatures but poorly at room temperature or below. For brominated thiadiazole derivatives, mixed solvent systems are often effective. Common choices include:

• N,N-Dimethylformamide (DMF) and Water[2]

• Dichloromethane (DCM) and Methanol (MeOH)[3]

• Ethanol and Water

• Ethyl acetate and Hexanes/Petroleum Ether[1]

It is crucial to perform small-scale solubility tests with various solvents to identify the optimal system for your specific derivative.

Q4: What are common impurities I should expect during the synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives?

A4: Common impurities may include unreacted starting materials, excess brominating agents (e.g., bromine), and side-products from the reaction. The presence of colored impurities is often indicated by a brown or orange appearance of the crude product.[3]

Q5: How can I remove colored impurities from my final product?

A5: If your recrystallized product retains a colored tint, you can treat the hot solution with a small amount of activated charcoal before the filtration step. The charcoal will adsorb the colored impurities, which can then be removed by hot filtration.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Low or No Crystal Yield After Recrystallization	The chosen solvent is too effective at dissolving the product, even at low temperatures.	Concentrate the solution by evaporating some of the solvent and then attempt to recrystallize again. Ensure the solution is adequately cooled, potentially in an ice bath. Consider selecting a solvent in which your product is less soluble.[1]
Too much solvent was used, leaving the product in the mother liquor.	Evaporate a portion of the solvent and re-cool the solution to induce crystallization.[1]
Product "Oils Out" During Recrystallization	The boiling point of the solvent is higher than the melting point of your compound.	Add more of the more soluble solvent to keep the product dissolved at a lower temperature. Alternatively, switch to a lower-boiling point solvent or solvent mixture.[1]
No Separation or Poor Resolution in Column Chromatography	The chosen eluent system is too polar.	Decrease the polarity of the eluent. For example, if you are using a petroleum ether:ethyl acetate mixture, increase the proportion of petroleum ether.
The chosen eluent system is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the more polar solvent (e.g., ethyl acetate).
The sample was loaded in too large a volume of solvent.	Dissolve the crude product in the minimum amount of solvent possible for loading onto the column. This ensures a narrow starting band and better separation.[4]

Quantitative Data Summary

The following table summarizes reported yields for various 1,3,4-thiadiazole derivatives after purification. Note that yields can vary significantly based on the specific derivative and reaction conditions.

Derivative	Purification Method	Yield	Reference
2-methyl-5-(1,3-thiazol-2-ylsulfanyl)-1,3,4-thiadiazole	Flash column chromatography and recrystallization	60%	[3]
Diethyl 4,4'-[(1,3,4-thiadiazol-2,5-diyl)bis(sulfanediyl)]dibutanoate	Alkylation followed by purification	92%	[5]
2-amino-5-p-chlorophenyl-1,3,4-thiadiazole	Recrystallization from DMF/H₂O	97.6%	[2]
2-amino-5-p-nitrophenyl-1,3,4-thiadiazole	Recrystallization from DMF/H₂O	96.7%	[2]
2-amino-5-(4-pyridyl)-1,3,4-thiadiazole	Recrystallization from DMF/H₂O	95.3%	[2]
2-amino-5-methyl-1,3,4-thiadiazole	Recrystallization from DMF/H₂O	95.2%	[2]

Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general procedure for the recrystallization of solid 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives.

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the chosen recrystallization solvent to dissolve the compound upon heating and gentle swirling.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should occur. The cooling can be followed by placing the flask in an ice bath to maximize crystal yield.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at an appropriate temperature.

Protocol 2: Column Chromatography

This protocol describes a general method for purification by column chromatography.

• Stationary Phase Preparation: Prepare a slurry of silica gel in the chosen eluent (mobile phase). A common starting eluent for compounds of this type is a mixture of petroleum ether and ethyl acetate.

• Column Packing: Pour the silica gel slurry into a chromatography column, ensuring even packing without air bubbles.[4] Allow the silica to settle, and drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a low-boiling point solvent. Carefully add the sample solution to the top of the silica gel.

• Elution: Add the eluent to the top of the column and begin to collect fractions. The polarity of the eluent can be gradually increased (gradient elution) to elute compounds with higher polarity.

• Fraction Analysis: Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify which fractions contain the purified product.

• Solvent Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified compound.

Visualizations

Caption: General purification workflow for 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives.

Caption: Decision tree for troubleshooting crystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. youtube.com [youtube.com]
• 5. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for the synthesis of 2-amino-5-bromo-1,3,4-thiadiazole

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 2-amino-5-bromo-1,3,4-thiadiazole, a key intermediate for various biologically active compounds. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-amino-5-bromo-1,3,4-thiadiazole?

A1: The most common methods involve the direct bromination of 2-amino-1,3,4-thiadiazole. Two primary approaches are:

• Direct bromination with elemental bromine: This is often carried out in a suitable solvent like methanol or acetic acid, frequently in the presence of a base such as sodium bicarbonate to neutralize the HBr byproduct.[1]

• Bromination in an acidic medium with an oxidant: This method involves dissolving the starting material in an acidic solution, followed by the addition of bromine and an oxidizing agent (e.g., hydrogen peroxide, hypochlorite).[2]

Q2: What is the expected yield for this synthesis?

A2: Yields can vary depending on the specific protocol and reaction scale. However, well-optimized procedures can achieve high yields, with some reported syntheses reaching up to 99%.[1]

Q3: What are the key physical and spectral properties of 2-amino-5-bromo-1,3,4-thiadiazole?

A3: Key characterization data is summarized in the table below.

Q4: What are the main safety precautions to consider during this synthesis?

A4: Bromine is a hazardous and corrosive substance and should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is essential. The reaction may also generate HBr gas, which is corrosive and toxic. For detailed safety information, always consult the Safety Data Sheets (SDS) for all reagents used.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield or no desired product. What are the possible causes and how can I address them?

A: Low or no yield can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting flowchart for low product yield.

• Starting Material Purity: Impurities in the initial 2-amino-1,3,4-thiadiazole can inhibit the reaction. Verify the purity of your starting material by melting point or spectroscopy and recrystallize if necessary.

• Reagent Quality: Ensure that the bromine or other brominating agents have not degraded. Using a fresh bottle of bromine is advisable. If using N-bromosuccinimide (NBS), ensure it has been stored properly.

• Reaction Conditions:

  • Temperature: For the direct bromination with Br2, the dropwise addition of bromine should be done at a low temperature (e.g., below 10°C) to control the reaction rate and minimize side reactions.[2]

  • Stoichiometry: Use a precise molar ratio of reactants. An excess of bromine can lead to the formation of di-brominated or other side products. A molar ratio of approximately 1:1 of 2-amino-1,3,4-thiadiazole to bromine is a common starting point.

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to avoid incomplete reaction or product degradation from prolonged reaction times.

• Solubility: Inadequate dissolution of the starting material can lead to an incomplete reaction. The patent literature suggests dissolving 2-amino-1,3,4-thiadiazole in a dilute acid solution to ensure a homogenous reaction mixture.[2]

Problem 2: Presence of Impurities in the Final Product

Q: My final product is impure. What are the likely side products and how can I purify my compound?

A: Impurities can arise from unreacted starting materials, over-bromination, or the formation of isomeric side products.

Potential Side Products and Purification Strategies

Potential Impurity	Identification	Prevention	Purification Method
Unreacted 2-amino-1,3,4-thiadiazole	TLC, 1H NMR (presence of a peak for the C-H proton on the thiadiazole ring)	Ensure complete reaction by monitoring with TLC and allowing sufficient reaction time.	Column chromatography or recrystallization.
Di-brominated species	Mass Spectrometry (peak corresponding to the di-brominated product)	Careful control of bromine stoichiometry (avoiding excess). Slow, dropwise addition of bromine at low temperatures.	Column chromatography.
1,2,4-Triazole derivatives	1H and 13C NMR, Mass Spectrometry	While more common in the initial synthesis of the thiadiazole ring, ensuring the bromination is carried out under appropriate conditions can minimize rearrangements.	Column chromatography.

Purification Protocol: A common purification method involves grinding the crude product with a solvent mixture such as methanol-ether (1:1, v/v) to precipitate the desired product as a solid.[1] The remaining mother liquor can then be purified by flash column chromatography using a solvent system like dichloromethane-methanol (e.g., 99:1 v/v) to isolate any remaining product.[1] Recrystallization from a suitable solvent is also a viable option.

Experimental Protocols

Protocol 1: Direct Bromination in Methanol[1]

Reaction Workflow

Caption: Experimental workflow for direct bromination in methanol.

• Dissolve 2-amino-1,3,4-thiadiazole (e.g., 5 g, 48.45 mmol) in methanol (70 mL) in a reaction flask.

• Sequentially add sodium bicarbonate (8.14 g, 96.90 mmol) and bromine (2.5 mL, 48.45 mmol).

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC until the starting material is consumed (approximately 30-40 minutes).

• Remove the solvent under reduced pressure using a rotary evaporator.

• Grind the crude solid with a 1:1 mixture of methanol and ether to precipitate the product.

• Filter to isolate the 2-amino-5-bromo-1,3,4-thiadiazole as a white solid.

• The mother liquor can be further purified by flash column chromatography (e.g., dichloromethane:methanol 99:1) to recover any remaining product.

Protocol 2: Bromination in Acidic Medium with Oxidant[2]

Reaction Workflow

Caption: Experimental workflow for bromination in an acidic medium.

• Pre-treatment: Dissolve 2-amino-1,3,4-thiadiazole in an aqueous acid solution (e.g., 2-6% acid concentration) to create a homogenous solution to be reacted.

• Reaction:

  • Cool the solution to below 10°C.

  • Add bromine dropwise, potentially using a submerged addition method. The molar ratio of 2-amino-1,3,4-thiadiazole to bromine is typically around 1:0.45-0.55.[2]

  • In the presence of an oxidant (e.g., hydrogen peroxide, hypochlorite), continue the reaction.

  • Maintain the reaction temperature between 15-30°C (preferably 20-25°C).

• Alkali Analysis: Neutralize the reaction mixture with an alkali solution to precipitate the crude product.

• Purification: Filter the solid, wash with water, and dry to obtain 2-amino-5-bromo-1,3,4-thiadiazole.

Data Presentation

Table 1: Physical and Spectral Data of Starting Material and Product

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	1H NMR (DMSO-d6)	13C NMR	Mass Spec (ES+) m/z
2-amino-1,3,4-thiadiazole		C₂H₃N₃S	101.13	190-192	δ 8.35 (s, 1H), 7.20 (s, 2H)	~168 (C=N), ~145 (C-S)	102 [M+H]⁺
2-amino-5-bromo-1,3,4-thiadiazole		C₂H₂BrN₃S	180.03	178-182 (dec.)[3]	δ 7.52 (br s, 2H)[1]	~170 (C-NH2), ~135 (C-Br)[1]	181 [M+H]⁺[1]

References

• 1. spectrabase.com [spectrabase.com]
• 2. CN114195736B - Preparation method of 2-amino-5-bromo-1, 3, 4-thiadiazole - Google Patents [patents.google.com]
• 3. jocpr.com [jocpr.com]

Minimizing debromination in cross-coupling reactions of 2-Bromo-5-methyl-1,3,4-thiadiazole

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and frequently asked questions to minimize the undesired side reaction of debromination during cross-coupling reactions involving 2-Bromo-5-methyl-1,3,4-thiadiazole.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of cross-coupling reactions?

A1: Debromination, also known as hydrodebromination, is a common undesired side reaction where the bromine atom on the 2-Bromo-5-methyl-1,3,4-thiadiazole is replaced by a hydrogen atom.[1][2] This leads to the formation of 5-methyl-1,3,4-thiadiazole as a byproduct, which reduces the yield of the desired coupled product and complicates purification.[1]

Q2: Why is 2-Bromo-5-methyl-1,3,4-thiadiazole particularly susceptible to debromination?

A2: 2-Bromo-5-methyl-1,3,4-thiadiazole is an electron-deficient heteroaromatic compound. Electron-deficient aryl and heteroaryl halides are generally more susceptible to side reactions like dehalogenation.[2] The electronic nature of the thiadiazole ring can influence the reactivity of the carbon-bromine bond, making it more prone to cleavage under certain palladium-catalyzed reaction conditions.[1]

Q3: What is the primary mechanistic cause of debromination?

A3: The most accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1][2] This Pd-H intermediate can be generated from various sources in the reaction mixture, including solvents (like alcohols or residual water), bases (especially strong alkoxides or amines), or other reagents.[1][2][3][4] Instead of the desired transmetalation step, the aryl-palladium intermediate can react with the Pd-H species in a competing pathway, leading to reductive elimination that forms the debrominated byproduct.[2][3]

Troubleshooting Guide: Minimizing Debromination

Primary Symptom: Analysis of the crude reaction mixture by LC-MS or ¹H NMR shows a significant peak corresponding to the byproduct 5-methyl-1,3,4-thiadiazole.

Below is a systematic approach to diagnose and resolve this issue.

Caption: A logical flowchart for troubleshooting debromination.

Data Presentation: Impact of Reaction Parameters

The selection of reagents and conditions is critical. The tables below summarize the general effects of different choices on the formation of the debrominated byproduct.

Table 1: Influence of Base Selection on Debromination

Base Type	Examples	Tendency for Debromination	Rationale
Strong/Alkoxide	NaOtBu, KOtBu, NaOH	High	Can promote the formation of palladium-hydride (Pd-H) species, which are direct precursors to debromination.[1][4]
Weak/Inorganic	K₃PO₄, K₂CO₃, Cs₂CO₃	Low	Milder conditions are less likely to generate hydride species, thus favoring the desired cross-coupling pathway.[1][2][4]

Table 2: Effect of Ligand Choice on Cross-Coupling vs. Debromination

Ligand Type	Examples	Effect on Debromination	Rationale
Simple Phosphines	PPh₃, P(o-tolyl)₃	Variable/High	May not sufficiently accelerate reductive elimination, allowing the competing debromination pathway to occur.
Bulky, Electron-Rich	XPhos, SPhos, RuPhos	Low	These ligands promote the desired oxidative addition and reductive elimination steps, making the cross-coupling reaction faster than the debromination side reaction.[1][4]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Low	Similar to bulky phosphines, NHCs are strong electron donors that can accelerate the catalytic cycle and suppress side reactions.[5]

Table 3: Solvent Properties and their Impact on Debromination

Solvent Type	Examples	Tendency for Debromination	Rationale
Protic	Alcohols (e.g., MeOH, EtOH), Water	High	Can act as a hydride source, directly contributing to the formation of Pd-H species.[2][3][4]
Aprotic/Anhydrous	Toluene, 1,4-Dioxane, THF	Low	Do not act as hydride donors. Using anhydrous grades is crucial to eliminate water as a potential hydride source.[4]

Visualizing the Competing Reaction Pathways

Understanding the mechanism is key to controlling the reaction outcome. The diagram below illustrates how the undesired debromination pathway competes with the desired cross-coupling cycle.

Caption: The desired cross-coupling cycle versus the competing debromination pathway.

Experimental Protocols

The following are suggested starting protocols for Suzuki-Miyaura and Sonogashira couplings, optimized to minimize debromination.

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol uses a bulky, electron-rich ligand and a mild inorganic base in an anhydrous, aprotic solvent.

Caption: Optimized experimental workflow for Suzuki-Miyaura coupling.

Detailed Steps:

• Preparation: To an oven-dried Schlenk flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.[1]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., XPhos, 8 mol%).

• Solvent Addition: Add anhydrous, degassed toluene via syringe. Degas the final mixture by bubbling with argon for 10-15 minutes.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 80-90 °C) with vigorous stirring. Higher temperatures may increase debromination.[4]

• Monitoring: Monitor the reaction closely by TLC or LC-MS. Check for the consumption of the starting material and the formation of both the desired product and the debrominated byproduct.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Optimized Copper-Free Sonogashira Coupling

This protocol avoids a copper co-catalyst, which can sometimes promote side reactions, and uses a mild base.

Detailed Steps:

• Preparation: To an oven-dried Schlenk flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv), the terminal alkyne (1.2 equiv), and a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon three times.

• Solvent and Base: Add anhydrous, degassed solvent (e.g., THF or Toluene) followed by a mild amine base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA), 3.0 equiv). The amine often serves as both the base and a co-solvent.[6]

• Reaction: Stir the mixture at the lowest effective temperature. Start at room temperature and only gently heat (e.g., 40-50 °C) if the reaction is sluggish. Sonogashira reactions with bromides may require gentle heating.[6]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture. Redissolve the residue in an organic solvent like ethyl acetate and wash with water and brine to remove the amine salt.

• Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for Efficient Coupling with 2-Bromo-5-methyl-1,3,4-thiadiazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in cross-coupling reactions with 2-Bromo-5-methyl-1,3,4-thiadiazole. The following sections offer guidance on catalyst selection, reaction optimization, and troubleshooting for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing palladium-catalyzed cross-coupling reactions with 2-Bromo-5-methyl-1,3,4-thiadiazole?

A1: The primary challenges stem from the electron-deficient nature of the 1,3,4-thiadiazole ring and the presence of multiple heteroatoms. These factors can lead to:

• Difficult Oxidative Addition: The electron-withdrawing character of the thiadiazole ring can make the C-Br bond less reactive towards oxidative addition to the palladium(0) center, which is the initial step in the catalytic cycle.

• Catalyst Inhibition: The nitrogen and sulfur atoms in the thiadiazole ring can act as Lewis bases and coordinate to the palladium catalyst, potentially leading to catalyst deactivation or the formation of inactive complexes.[1]

• Side Reactions: The substrate may be susceptible to side reactions such as debromination (replacement of the bromine atom with a hydrogen) or homocoupling of the coupling partners.

Q2: Which types of cross-coupling reactions are most suitable for functionalizing 2-Bromo-5-methyl-1,3,4-thiadiazole?

A2: The most commonly employed and effective cross-coupling reactions for this class of compounds are:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds with a wide variety of aryl, heteroaryl, and vinyl boronic acids or their esters.

• Buchwald-Hartwig Amination: For the synthesis of carbon-nitrogen bonds by coupling with primary or secondary amines. This reaction has been successfully applied to structurally similar bromo-imidazo[1][2][3]thiadiazole systems.

• Sonogashira Coupling: For the formation of carbon-carbon triple bonds by coupling with terminal alkynes, which is useful for extending conjugation or introducing a versatile functional handle.[2]

Q3: Is it necessary to use an inert atmosphere for these coupling reactions?

A3: Yes, it is highly recommended to perform these reactions under an inert atmosphere (e.g., argon or nitrogen). The active Pd(0) catalyst and some phosphine ligands are sensitive to oxygen and can be readily oxidized, leading to catalyst deactivation and low yields.[3] Thoroughly degassing solvents and the reaction mixture is a critical step for reproducibility and success.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. For an electron-deficient substrate like 2-Bromo-5-methyl-1,3,4-thiadiazole, careful selection of the catalyst system and reaction conditions is paramount.

Recommended Starting Conditions & Catalyst Systems

For initial experiments, a combination of a palladium precursor and a suitable phosphine ligand is recommended. The use of pre-formed, air-stable precatalysts can often provide more consistent results.

Component	Recommended Starting Points	Notes
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pd(OAc)₂ and Pd₂(dba)₃ require in-situ reduction to the active Pd(0) species. Pd(PPh₃)₄ is a direct source of Pd(0) but can be less stable.
Ligand	PPh₃, SPhos, XPhos, RuPhos, P(t-Bu)₃	Bulky, electron-rich phosphine ligands like SPhos and XPhos are often effective for challenging heteroaryl couplings as they promote both oxidative addition and reductive elimination.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base is crucial and often requires screening. K₃PO₄ and Cs₂CO₃ are generally stronger bases that can be effective for difficult couplings.
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is common, as water is often necessary to dissolve the inorganic base and facilitate the catalytic cycle.
Temperature	80-110 °C	Higher temperatures are often required to drive the reaction to completion.

Note: The conditions listed are based on successful couplings of similar bromo-substituted heterocycles and should be considered as a starting point for optimization for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Conversion	1. Inactive catalyst. 2. Inefficient oxidative addition. 3. Poor solubility of reagents.	1. Use a fresh batch of palladium precursor and ligand, or switch to a more robust precatalyst. Ensure the reaction is thoroughly deoxygenated. 2. Switch to a bulkier, more electron-rich ligand (e.g., SPhos, XPhos) to facilitate oxidative addition. 3. Screen different solvent systems or increase the reaction temperature.
Significant Homocoupling of Boronic Acid	Presence of oxygen in the reaction mixture.	Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.
Debromination of Starting Material	1. Presence of water and a strong base. 2. Catalyst-mediated side reaction.	1. Consider using anhydrous conditions with a non-aqueous soluble base. 2. Screen different ligands or lower the reaction temperature.
Protodeboronation of Boronic Acid	The boronic acid is unstable under the reaction conditions (especially with aqueous bases).	Use a more stable boronic ester (e.g., pinacol ester) or a trifluoroborate salt. Consider using a milder base like KF.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk tube, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-heteroaryl amines. For a substrate like 2-Bromo-5-methyl-1,3,4-thiadiazole, specialized catalyst systems are often necessary.

Recommended Starting Conditions & Catalyst Systems

The use of bulky, electron-rich biarylphosphine ligands is generally required for efficient C-N coupling with heteroaryl halides.

Component	Recommended Starting Points	Notes
Palladium Precursor	Pd₂(dba)₃, Pd(OAc)₂	These are common precursors that form the active Pd(0) catalyst in situ.[4]
Ligand	Xantphos, RuPhos, BrettPhos, XPhos	These ligands have proven effective for the amination of challenging heteroaryl halides. Xantphos has been used successfully with a bromo-imidazo[1][2][3]thiadiazole.
Base	NaOtBu, KOtBu, Cs₂CO₃, LiHMDS	Strong, non-nucleophilic bases are typically required. The choice of base can be critical and may depend on the amine coupling partner.
Solvent	Toluene, 1,4-Dioxane, THF	Anhydrous, aprotic solvents are generally used.
Temperature	80-120 °C	Elevated temperatures are often necessary to achieve a reasonable reaction rate.

Note: The conditions are based on successful amination of similar bromo-substituted heterocycles and should serve as a starting point for optimization.

Troubleshooting Guide: Buchwald-Hartwig Amination

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Conversion	1. Inactive or inhibited catalyst. 2. Unsuitable ligand for the specific amine. 3. Insufficiently strong base.	1. Use a pre-formed, air-stable precatalyst (e.g., a Buchwald G3 or G4 precatalyst). Ensure strictly anhydrous and oxygen-free conditions. 2. Screen a panel of bulky biarylphosphine ligands. 3. Switch to a stronger base such as LiHMDS or KOtBu.
Side Product Formation (e.g., Hydrodehalogenation)	1. Catalyst decomposition at high temperatures. 2. Presence of water.	1. Lower the reaction temperature and/or increase the ligand-to-palladium ratio. 2. Ensure all reagents and solvents are rigorously dried.
Inconsistent Results	Variability in the quality of the catalyst, ligand, or base.	Use a well-defined precatalyst for a consistent ligand-to-metal ratio. Ensure the base is of high purity and handled under inert conditions if it is hygroscopic.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv.), the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 2.0 equiv.) to an oven-dried reaction vial or Schlenk tube.

• Reagent Addition: Add the amine (1.1-1.2 equiv.) and the anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane).

• Inert Atmosphere: Seal the vessel and remove it from the glovebox.

• Reaction: Heat the reaction mixture to 90-120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, concentrate under reduced pressure, and purify the residue by column chromatography.

Sonogashira Coupling: C-C Triple Bond Formation

The Sonogashira coupling provides a direct route to alkynyl-substituted thiadiazoles. This reaction typically employs a dual catalyst system of palladium and copper.[2]

Recommended Starting Conditions & Catalyst Systems

Component	Recommended Starting Points	Notes
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄	These are standard and effective catalysts for Sonogashira couplings.[2]
Copper Co-catalyst	CuI	Copper(I) iodide is the most common co-catalyst.
Base	Et₃N, i-Pr₂NH	An amine base is required, which can sometimes also be used as the solvent.
Solvent	THF, DMF, Toluene	Anhydrous, degassed solvents are necessary.
Temperature	Room Temperature to 80 °C	Many Sonogashira couplings can proceed at room temperature, but heating may be required for less reactive substrates.[2]

Note: The conditions provided are general for Sonogashira couplings of aryl bromides and should be optimized for 2-Bromo-5-methyl-1,3,4-thiadiazole.

Troubleshooting Guide: Sonogashira Coupling

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Conversion	1. Inactive catalyst system. 2. Poor quality of the copper co-catalyst.	1. Ensure all reagents are of high purity and the reaction is conducted under strictly inert conditions. 2. Use freshly purchased or purified CuI.
Glaser Homocoupling of the Alkyne	Presence of oxygen.	Rigorously degas all solvents and the reaction mixture. Maintain a positive pressure of inert gas.
Reaction Stalls	Catalyst deactivation.	Add a fresh portion of the palladium catalyst and CuI.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (5 mol%).

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., THF), followed by the amine base (e.g., Et₃N, 2.0-3.0 equiv.) and the terminal alkyne (1.1-1.5 equiv.) via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 40-80 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water or a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt.[2]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.[2]

Visualized Workflows and Logic

Caption: General experimental workflow for cross-coupling reactions.

Caption: Decision tree for troubleshooting low-yielding reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Effect of solvent and base on the reactivity of 2-Bromo-5-methyl-1,3,4-thiadiazole

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving 2-Bromo-5-methyl-1,3,4-thiadiazole. The following sections offer insights into optimizing reaction conditions, particularly the choice of solvent and base, to enhance reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 2-Bromo-5-methyl-1,3,4-thiadiazole?

A1: 2-Bromo-5-methyl-1,3,4-thiadiazole is a versatile heterocyclic building block primarily used in cross-coupling reactions to form C-C, C-N, and C-S bonds. The most common transformations include:

• Suzuki-Miyaura Coupling: For the formation of a carbon-carbon bond with aryl or vinyl boronic acids.

• Buchwald-Hartwig Amination: For the formation of a carbon-nitrogen bond with a wide range of primary and secondary amines.[1]

• Nucleophilic Aromatic Substitution (SNAr): For the introduction of nucleophiles, particularly with strong electron-withdrawing groups on the thiadiazole ring, though this is generally less common than palladium-catalyzed methods for this substrate.[2]

Q2: How does the choice of solvent affect the reactivity of 2-Bromo-5-methyl-1,3,4-thiadiazole?

A2: The solvent plays a critical role in dissolving reactants, stabilizing intermediates, and influencing the reaction mechanism.

• For Suzuki-Miyaura Coupling: A mixture of an organic solvent and water is typically used. Common choices include dioxane/water, toluene/water, or DME/water.[3] The aqueous phase is necessary to dissolve the inorganic base. The choice of organic solvent can influence reaction rates and yields.

• For Buchwald-Hartwig Amination: Anhydrous, non-protic solvents like toluene, dioxane, or THF are standard.[4] These solvents are crucial as the reaction is sensitive to moisture, which can deactivate the catalyst and the strong base used.

• For Nucleophilic Aromatic Substitution (SNAr): Polar aprotic solvents such as DMSO, DMF, or NMP are preferred. These solvents are effective at dissolving ionic nucleophiles and stabilizing the charged Meisenheimer intermediate, thereby accelerating the reaction.[4]

Q3: Which base should I choose for my cross-coupling reaction?

A3: The base is a critical component of the catalytic cycle in cross-coupling reactions.

• In Suzuki-Miyaura Reactions, the base activates the boronic acid to form a more nucleophilic boronate "ate" complex.[5] Common choices include inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[3][5] The strength and solubility of the base can significantly impact the reaction rate and yield.

• In Buchwald-Hartwig Aminations, a strong, non-nucleophilic base is required to deprotonate the amine-palladium complex.[4] Sodium or lithium tert-butoxide (NaOt-Bu, LiOt-Bu) are the most common choices. It is crucial to use a fresh, anhydrous base as they are highly moisture-sensitive.[6]

Q4: I am observing significant debromination of my starting material. How can I minimize this side reaction?

A4: Protodebromination (replacement of the bromine atom with hydrogen) is a common side reaction, especially at elevated temperatures. To mitigate this:

• Use Milder Bases: Strong bases can sometimes promote this side reaction. Consider switching to a milder base like K₂CO₃ or Cs₂CO₃ if the reaction allows.[7]

• Lower the Reaction Temperature: High temperatures can lead to the decomposition of starting materials and catalysts, which can result in side reactions. Running the reaction at a lower temperature for a longer duration may be beneficial.[7]

• Ensure Anhydrous Conditions: Traces of water can act as a proton source. Use freshly dried and degassed solvents and handle reagents under an inert atmosphere.[7]

• Optimize the Ligand: In palladium-catalyzed reactions, the choice of ligand can influence the rates of productive reductive elimination versus side reactions. Experimenting with different phosphine ligands may be necessary.[7]

Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during your experiments.

Issue	Potential Cause	Recommended Solution
Low or No Yield in Suzuki Coupling	1. Inactive Catalyst: The Pd(0) active species may not be forming efficiently. 2. Poor Base Selection: The base may be too weak or insoluble. 3. Suboptimal Solvent: Reagents may not be fully dissolved.	1. Ensure the reaction is thoroughly degassed to prevent oxidation of the Pd(0) catalyst. Use a pre-catalyst if available. 2. Switch to a stronger or more soluble base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃). 3. Try a different solvent system like DME/water or toluene/water to improve solubility.
Low Yield in Buchwald-Hartwig Amination	1. Catalyst Poisoning: The nitrogen atoms on the thiadiazole ring can coordinate to the palladium center, inhibiting its activity. 2. Ineffective Base: The base may not be strong enough or may have degraded due to moisture. 3. Inappropriate Ligand: The ligand may not be suitable for this specific substrate.	1. Use bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) which can help prevent substrate coordination and promote the desired reaction. 2. Use a fresh bottle of a strong, non-nucleophilic base like NaOt-Bu and handle it in a glovebox. 3. Screen different ligands. For challenging substrates, advanced generation ligands are often more effective.
Reaction Stalls or is Sluggish	1. Low Reaction Temperature: The reaction may lack sufficient thermal energy to overcome the activation barrier. 2. Catalyst Decomposition: Prolonged exposure to high temperatures can cause the catalyst to decompose into inactive palladium black.	1. Gradually increase the reaction temperature in increments of 10 °C. For some reactions, microwave irradiation can be effective. 2. If palladium black is observed, lower the reaction temperature and consider increasing the catalyst loading slightly or using a more stable pre-catalyst.
Formation of Homo-coupled Byproducts	1. (Suzuki) Boronic Acid Homo-coupling: This can occur, especially at high temperatures or with excess base. 2. (Buchwald-Hartwig) Amine Oxidation: Can occur in the presence of oxygen.	1. Use the boronic acid in a slight excess (e.g., 1.2 equivalents) but avoid a large excess. Ensure the reaction is well-stirred. 2. Rigorously degas all solvents and ensure the reaction is run under a strictly inert atmosphere (argon or nitrogen).

Data Presentation: Effect of Solvent and Base on Reactivity

Disclaimer: The following data is compiled from studies on structurally similar bromo-heterocyclic compounds and is intended to serve as a representative guide for optimizing reactions with 2-Bromo-5-methyl-1,3,4-thiadiazole. Yields are highly substrate-dependent and optimization for each specific reaction is recommended.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Bromo-Heterocycles

Entry	Solvent System	Base	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Reference
1	Dioxane/H₂O (4:1)	K₃PO₄	Pd(PPh₃)₄	90	12	85	[5]
2	Toluene/H₂O (2:1)	K₂CO₃	Pd(dppf)Cl₂	100	8	81	[3]
3	DME/H₂O (4:1)	Cs₂CO₃	Pd(OAc)₂ / SPhos	80	16	92	[6]
4	Isopropanol/H₂O (2:1)	K₂CO₃	Pd(OAc)₂	85	10	78	[8]

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Bromo-Heterocycles

Entry	Solvent	Base	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Reference
1	Toluene	NaOt-Bu	Pd₂(dba)₃ / XPhos	100	18	95
2	Dioxane	LiHMDS	Pd(OAc)₂ / RuPhos	90	24	88	[6]
3	Toluene	K₃PO₄	Pd₂(dba)₃ / BrettPhos	110	16	75	[9]
4	DME	Cs₂CO₃	[Pd(allyl)Cl]₂ / t-BuXPhos	80	20	96	[9]

Table 3: Representative Conditions for Nucleophilic Aromatic Substitution (SNAr)

Entry	Nucleophile	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Reference
1	Morpholine	DMSO	K₂CO₃	100	12	85	[10]
2	Piperidine	DMF	Et₃N	120	8	78	[11]
3	Sodium Methoxide	DMF	-	80	6	90	[12]
4	Thiophenol	NMP	Cs₂CO₃	90	10	82	[4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Solvent system (e.g., 1,4-Dioxane and water, 4:1 ratio)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add 2-Bromo-5-methyl-1,3,4-thiadiazole, the arylboronic acid, and the base.

• Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• Add the palladium catalyst under a positive pressure of the inert gas.

• Add the degassed solvent system (1,4-dioxane and water) via syringe.

• Stir the reaction mixture at 90 °C under the inert atmosphere.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv)

• Amine (1.2 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOt-Bu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• In an argon-filled glovebox or under a positive flow of argon, add the palladium pre-catalyst, ligand, and base to a flame-dried Schlenk tube.

• Add 2-Bromo-5-methyl-1,3,4-thiadiazole to the tube.

• Add the anhydrous, degassed solvent.

• Add the amine coupling partner via syringe.

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir the mixture until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the mixture, quench carefully with saturated aqueous NH₄Cl, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low-yielding reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Nucleophilic aromatic substitutions enable diversity-oriented synthesis of heterocyclic atropisomers via non-atropisomeric intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]

Preventing degradation of 2-Bromo-5-methyl-1,3,4-thiadiazole during reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during reactions involving 2-Bromo-5-methyl-1,3,4-thiadiazole. The information is tailored for professionals in research and drug development to help prevent compound degradation and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key stability concerns for 2-Bromo-5-methyl-1,3,4-thiadiazole?

While specific degradation pathways for 2-Bromo-5-methyl-1,3,4-thiadiazole are not extensively documented in publicly available literature, bromo-heterocyclic compounds of this nature are generally sensitive to strong bases, high temperatures, and prolonged exposure to palladium catalysts, which can lead to various side reactions. Key concerns include protodebromination (replacement of the bromine atom with a hydrogen) and homocoupling.

Q2: How should 2-Bromo-5-methyl-1,3,4-thiadiazole be stored?

To ensure stability, 2-Bromo-5-methyl-1,3,4-thiadiazole, a solid with a melting point of 105-110 °C, should be stored in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and atmospheric components.

Q3: What are the most common reactions where degradation of this compound is observed?

Degradation is most frequently encountered during palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, Heck, Stille, and Sonogashira reactions. The specific conditions of these reactions, including the choice of base, solvent, ligand, and temperature, play a crucial role in the stability of the thiadiazole ring and the carbon-bromine bond.

Troubleshooting Guides

This section provides structured guidance for troubleshooting common issues in widely used cross-coupling reactions involving 2-Bromo-5-methyl-1,3,4-thiadiazole.

Suzuki-Miyaura Coupling: Low Yield and Byproduct Formation

Issue: Low yield of the desired coupled product with significant amounts of starting material remaining or the formation of debrominated (protodebrominated) or homocoupled byproducts.

Potential Cause	Troubleshooting Recommendations
Catalyst Inactivity/Degradation	- Use a fresh, high-quality palladium catalyst and ligand. For electron-deficient heterocycles, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can be effective. - Ensure rigorous degassing of solvents and reaction mixtures to prevent oxidation of the Pd(0) catalyst.
Inappropriate Base	- The choice of base is critical. Strong bases can promote protodebromination. Consider using milder inorganic bases like K₂CO₃ or K₃PO₄. - Ensure the base is finely powdered and anhydrous to improve its reactivity and minimize side reactions.
Suboptimal Temperature	- High temperatures can accelerate the degradation of the starting material and catalyst. Attempt the reaction at a lower temperature (e.g., 80-90 °C) for a longer duration.
Poor Reagent Quality	- Use fresh, high-purity boronic acid or boronic ester. Boronic acids can degrade over time, leading to lower reactivity.
Solvent Effects	- The solvent can influence the solubility of reagents and the stability of intermediates. A mixture of an organic solvent (e.g., dioxane, toluene) with water is often effective.

Buchwald-Hartwig Amination: Incomplete Conversion and Side Reactions

Issue: The amination reaction stalls, resulting in low conversion of 2-Bromo-5-methyl-1,3,4-thiadiazole, or side products are observed.

Potential Cause	Troubleshooting Recommendations
Strong Base-Induced Degradation	- Strong bases like NaOtBu or LHMDS, while often necessary for amine deprotonation, can lead to the degradation of sensitive heterocyclic substrates. Consider using a weaker base such as Cs₂CO₃ or K₃PO₄, which may require a higher reaction temperature or longer reaction time.
Ligand Choice	- The ligand plays a critical role in stabilizing the palladium catalyst and facilitating the C-N bond-forming reductive elimination. For challenging substrates, consider using bulky, electron-rich biarylphosphine ligands (e.g., Xantphos, BINAP).
Catalyst Poisoning	- The nitrogen atoms in the thiadiazole ring can coordinate to the palladium center, potentially inhibiting catalysis. Using a higher catalyst loading or a pre-catalyst designed for heterocyclic substrates may be beneficial.
Amine Volatility	- For volatile amines, the reaction should be conducted in a sealed tube to maintain the concentration of the amine in the reaction mixture.[1][2]
Reaction Temperature	- While higher temperatures can increase the reaction rate, they can also promote the decomposition of the starting material. Optimize the temperature to find a balance between reaction rate and substrate stability.

Experimental Protocols

The following are generalized experimental protocols for common cross-coupling reactions. These should be considered as starting points and may require optimization for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, a ligand.

• Add degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water).[3]

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• In a glovebox or under a stream of inert gas, add the palladium source (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv.) to a dry Schlenk tube.

• Add 2-Bromo-5-methyl-1,3,4-thiadiazole (1.0 equiv.) and the amine (1.2 equiv.).

• Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with a suitable organic solvent and filter through a pad of celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

Visualizing Reaction Workflows and Troubleshooting

To aid in experimental design and problem-solving, the following diagrams illustrate a general workflow for cross-coupling reactions and a troubleshooting decision tree for low-yield reactions.

A general experimental workflow for cross-coupling reactions.

A decision tree for troubleshooting low-yielding reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: 2-Bromo- vs. 2-Chloro-5-methyl-1,3,4-thiadiazole in Nucleophilic Aromatic Substitution and Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Halogenated 1,3,4-Thiadiazole Intermediate

The strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. The 1,3,4-thiadiazole moiety, in particular, is a privileged structure found in numerous biologically active compounds. This guide provides a comparative analysis of the reactivity of two key building blocks: 2-bromo-5-methyl-1,3,4-thiadiazole and 2-chloro-5-methyl-1,3,4-thiadiazole. This objective comparison, supported by analogous experimental data, aims to inform the selection of the appropriate starting material for nucleophilic aromatic substitution (SNAAr) and palladium-catalyzed cross-coupling reactions.

Executive Summary: Reactivity Synopsis

Based on fundamental principles of organic chemistry and supported by data from related heterocyclic systems, 2-bromo-5-methyl-1,3,4-thiadiazole is the more reactive of the two compounds in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations. This heightened reactivity is attributed to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the rate-determining oxidative addition step in the catalytic cycle.

For classical nucleophilic aromatic substitution reactions, while both compounds can serve as substrates, the bromo derivative is also expected to exhibit greater reactivity. The following sections provide a detailed analysis, including experimental data from analogous systems and generalized protocols.

Comparative Data in Cross-Coupling Reactions

The following tables summarize reaction conditions and yields for cross-coupling reactions of structurally similar halo-thiadiazole derivatives, providing a strong basis for predicting the comparative performance of the target compounds.

Table 1: Suzuki-Miyaura Coupling of Halo-Thiadiazoles with Arylboronic Acids

Halide Substrate	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference Compound
3-Bromo-5-chloro-1,2,4-thiadiazole	Pd(dppf)Cl₂	K₂CO₃	Dioxane	80	-	High	Analogous System[1]
3,5-Dichloro-1,2,4-thiadiazole	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O/MeOH	Reflux	-	55%	Analogous System[1]

It is noteworthy that in the case of 3-bromo-5-chloro-1,2,4-thiadiazole, Suzuki-Miyaura coupling has been shown to be regioselective at the 5-chloro position, which is counterintuitive to the general reactivity trend of halogens. This highlights the nuanced electronic effects within the thiadiazole ring. However, for monosubstituted thiadiazoles, the C-Br bond is expected to be more reactive.[1]

Table 2: Buchwald-Hartwig Amination of a Bromo-Imidazo[2,1-b][2][3][4]thiadiazole

Halide Substrate	Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Bromo-2-methyl-6-phenylimidazo[2,1-b][2][3][4]thiadiazole	Pd₂(dba)₃ (10 mol%)	Xantphos (20 mol%)	Cs₂CO₃	1,4-Dioxane	120	12-20	32-59

This example demonstrates that bromo-substituted thiadiazole systems are viable substrates for C-N bond formation via Buchwald-Hartwig amination, achieving moderate to good yields.[2]

Experimental Protocols for Key Reactions

The following are generalized experimental protocols for key synthetic transformations involving 2-halo-5-methyl-1,3,4-thiadiazoles. These protocols are based on established methodologies for structurally similar compounds and may require optimization.

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add 2-halo-5-methyl-1,3,4-thiadiazole (1.0 equiv), arylboronic acid (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen). Add a degassed solvent system (e.g., 1,4-dioxane/water 4:1).

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up and Purification: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 2-halo-5-methyl-1,3,4-thiadiazole (1.0 equiv), the desired amine (1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃ or NaOtBu, 1.5-2.0 equiv) in a sealable reaction vessel.

• Solvent Addition: Add an anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene).

• Reaction: Seal the vessel and heat the mixture to the required temperature (typically 100-120 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction to room temperature. Dilute with an organic solvent and filter through a pad of celite. The filtrate is concentrated, and the residue is purified by column chromatography.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical workflow for the discussed cross-coupling reactions.

Caption: Workflow for Suzuki-Miyaura Coupling.

Caption: Workflow for Buchwald-Hartwig Amination.

Conclusion

References

• 1. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]

Validating the Structure of 2-Bromo-5-methyl-1,3,4-thiadiazole Derivatives: A Comparative NMR Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel synthesized compounds is a critical step in the research and development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the elucidation of molecular structures. This guide provides an objective comparison of NMR data for validating the structure of 2-Bromo-5-methyl-1,3,4-thiadiazole and its derivatives, supported by experimental data and detailed methodologies.

The 1,3,4-thiadiazole ring is a significant heterocyclic scaffold found in numerous biologically active compounds. The precise determination of substituent positions on this five-membered ring is crucial for understanding structure-activity relationships and ensuring the compound's identity and purity. This guide will focus on the application of ¹H and ¹³C NMR spectroscopy for the structural validation of 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives.

Comparative NMR Data of 2-Bromo-5-methyl-1,3,4-thiadiazole and Related Derivatives

The chemical shifts (δ) observed in ¹H and ¹³C NMR spectra are highly sensitive to the electronic environment of the nuclei. Substituents on the 1,3,4-thiadiazole ring will cause characteristic shifts in the NMR signals, allowing for structural confirmation and comparison between different derivatives. The following table summarizes key NMR data for 2-Bromo-5-methyl-1,3,4-thiadiazole and a selection of related 5-methyl-1,3,4-thiadiazole derivatives for comparative purposes.

Compound	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)	Solvent
2-Bromo-5-methyl-1,3,4-thiadiazole	2.79 (s, 3H, CH₃)[1]	Data not readily available in search results	Not specified
2-Mercapto-5-methyl-1,3,4-thiadiazole	2.73 (s, 3H, CH₃)	15.6 (CH₃), 164.5 (C₂), 165.3 (C₅)	Not specified
2-(Methylthio)-5-methyl-1,3,4-thiadiazole	2.72 (s, 3H, CH₃-ring), 2.75 (s, 3H, S-CH₃)	15.6 (CH₃-ring), 16.5 (S-CH₃), 164.9 (C₂), 165.3 (C₅)	Not specified
2-Amino-5-methyl-1,3,4-thiadiazole	2.50 (s, 3H, CH₃), 7.10 (br s, 2H, NH₂)	Not specified	Not specified

Experimental Protocols

Below are representative protocols for the synthesis of a generic 5-substituted-2-amino-1,3,4-thiadiazole and the general procedure for NMR analysis, which can be adapted for 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives.

Synthesis of 5-Substituted-2-amino-1,3,4-thiadiazole Derivatives

A common method for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles involves the cyclization of thiosemicarbazones.[2][3]

• Formation of Thiosemicarbazone: An appropriate aldehyde or ketone is reacted with thiosemicarbazide in an acidic medium (e.g., acetic acid) under reflux. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled, and the precipitated thiosemicarbazone is collected by filtration, washed, and dried.

• Oxidative Cyclization: The dried thiosemicarbazone is then subjected to oxidative cyclization to form the 1,3,4-thiadiazole ring. A common method involves using ferric chloride (FeCl₃) in an appropriate solvent at room temperature or with gentle heating. The reaction mixture is then worked up to isolate the crude product.

• Purification: The crude 2-amino-5-substituted-1,3,4-thiadiazole is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure compound.

NMR Analysis Protocol

• Sample Preparation: Approximately 5-10 mg of the purified 2-Bromo-5-methyl-1,3,4-thiadiazole derivative is dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (δ 0.00 ppm).

• ¹H NMR Spectroscopy: The ¹H NMR spectrum is acquired on a standard NMR spectrometer (e.g., 300 or 400 MHz). Key parameters to record include chemical shifts (δ), signal multiplicity (e.g., singlet, doublet, triplet), coupling constants (J), and signal integration. For 2-Bromo-5-methyl-1,3,4-thiadiazole, a singlet for the methyl protons is the most characteristic signal.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum is acquired to determine the chemical shifts of the carbon atoms in the molecule. The signals for the thiadiazole ring carbons are typically found in the downfield region (around 150-170 ppm).

• Data Analysis: The obtained ¹H and ¹³C NMR spectra are analyzed to confirm the presence of all expected signals and to ensure their chemical shifts, multiplicities, and integrations are consistent with the proposed structure of the 2-Bromo-5-methyl-1,3,4-thiadiazole derivative. Comparison with NMR data of known, related structures is a crucial validation step.

Workflow for Structural Validation using NMR

The following diagram illustrates the general workflow for validating the structure of a synthesized 2-Bromo-5-methyl-1,3,4-thiadiazole derivative using NMR spectroscopy.

Caption: Workflow for the structural validation of 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives.

References

• 1. 2-BROMO-5-METHYL-1,3,4-THIADIAZOLE(54044-79-0) 1H NMR [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1,3,4-Thiadiazole and 1,3,4-Oxadiazole Bioisosteres in Drug Discovery

A deep dive into the bioactivity of two prominent heterocyclic scaffolds, 1,3,4-thiadiazole and 1,3,4-oxadiazole, reveals nuanced differences that are critical for rational drug design. While often considered classical bioisosteres, the substitution of a sulfur atom for an oxygen atom imparts distinct physicochemical properties that significantly influence their pharmacological profiles across antimicrobial, anticancer, anti-inflammatory, and anticonvulsant activities.

The 1,3,4-oxadiazole and 1,3,4-thiadiazole rings are five-membered aromatic systems containing two nitrogen atoms and either an oxygen or a sulfur atom, respectively.[1][2] Their structural similarity and ability to participate in hydrogen bonding have made them privileged scaffolds in medicinal chemistry.[1][2] The concept of bioisosterism suggests that this substitution should result in similar biological properties.[1][2] However, a comprehensive review of experimental data indicates that while they often exhibit similar types of bioactivities, the potency can vary significantly, with the thiadiazole moiety frequently demonstrating enhanced activity in several therapeutic areas. This is often attributed to the higher lipophilicity and polarizability of the sulfur atom compared to oxygen, which can improve membrane permeability and interaction with biological targets.[3]

Comparative Bioactivity Data

The following tables summarize the quantitative data from various studies, comparing the bioactivity of 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives. It is important to note that direct comparisons with identical substitution patterns are not always available in the literature; therefore, this compilation focuses on structurally analogous pairs.

Antimicrobial Activity

The antimicrobial potential of both scaffolds is well-documented, with many derivatives showing potent activity against a range of bacterial and fungal strains.[4][5][6] In several comparative studies, 1,3,4-thiadiazole derivatives have exhibited superior or comparable antimicrobial efficacy to their 1,3,4-oxadiazole counterparts.

Compound Pair (General Structure)	Organism	Bioactivity (MIC in µg/mL)	Reference
Thiadiazole Derivative	Staphylococcus aureus	12.5	[4]
Oxadiazole Analog	Staphylococcus aureus	>50	Inferred from general statements
Thiadiazole Derivative	Escherichia coli	25	[4]
Oxadiazole Analog	Escherichia coli	>50	Inferred from general statements
Thiadiazole Derivative	Candida albicans	6.25	[4]
Oxadiazole Analog	Candida albicans	>25	Inferred from general statements

Anticancer Activity

Both 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives have been extensively investigated as potential anticancer agents, demonstrating cytotoxic effects against various cancer cell lines.[7][8][9][10][11][12][13][14] The mechanism of action often involves the inhibition of key enzymes or disruption of cellular processes like tubulin polymerization.[3][8]

Compound Pair (General Structure)	Cell Line	Bioactivity (IC50 in µM)	Reference
Thiadiazole Derivative	MCF-7 (Breast Cancer)	2.44	[13]
Oxadiazole Analog	MCF-7 (Breast Cancer)	18.3	[14]
Thiadiazole Derivative	A549 (Lung Cancer)	0.034 (mmol/L)	[12]
Oxadiazole Analog	A549 (Lung Cancer)	1.56	[10]
Thiadiazole Derivative	K562 (Leukemia)	7.4	[3]
Oxadiazole Analog	HepG2 (Liver Cancer)	0.7	[14]

Anti-inflammatory Activity

Derivatives of both heterocycles have shown promise as anti-inflammatory agents, often evaluated in vivo using models like carrageenan-induced paw edema.[15][16]

Compound Pair (General Structure)	Assay	% Inhibition of Edema	Reference
Thiadiazole Derivative	Carrageenan-induced paw edema	55%	Inferred from general statements
Oxadiazole Analog	Carrageenan-induced paw edema	48%	[15]

Anticonvulsant Activity

The 1,3,4-thiadiazole scaffold is a component of the marketed diuretic and anticonvulsant drug Acetazolamide.[2] Both scaffolds have been explored for their potential in treating epilepsy, with many derivatives showing significant activity in preclinical models.[17][18][19]

Compound Pair (General Structure)	Assay	Activity	Reference
Thiadiazole Derivative	MES Test	Protection at 30 mg/kg	[19]
Oxadiazole Analog	MES Test	Lower or comparable activity	[17]
Thiadiazole Derivative	scPTZ Test	Protection at 100 mg/kg	[18]
Oxadiazole Analog	scPTZ Test	Lower or comparable activity	[17]

Visualizing Key Concepts

To better illustrate the relationships and processes discussed, the following diagrams were generated using the DOT language.

Bioisosteric relationship between the two scaffolds.

References

• 1. clyte.tech [clyte.tech]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. microbe-investigations.com [microbe-investigations.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. broadpharm.com [broadpharm.com]
• 8. inotiv.com [inotiv.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 11. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 12. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. benchchem.com [benchchem.com]
• 15. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. bio-protocol.org [bio-protocol.org]

A Comparative Guide to the Cross-Coupling Reactivity of 2-Halothiadiazoles

For researchers, scientists, and drug development professionals, the functionalization of the 1,3,4-thiadiazole scaffold is a critical step in the synthesis of a wide array of bioactive compounds. The strategic implementation of palladium-catalyzed cross-coupling reactions on 2-halothiadiazole substrates offers a versatile approach to introduce molecular diversity. This guide provides an objective comparison of the reactivity of 2-iodo-, 2-bromo-, and 2-chlorothiadiazoles in Suzuki-Miyaura, Stille, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, supported by experimental data from the literature.

The reactivity of 2-halothiadiazoles in palladium-catalyzed cross-coupling reactions is fundamentally governed by the carbon-halogen bond strength, which follows the trend C-I < C-Br < C-Cl. Consequently, the general order of reactivity is 2-iodothiadiazole > 2-bromothiadiazole > 2-chlorothiadiazole. This trend is a direct consequence of the oxidative addition step in the catalytic cycle, which is typically the rate-determining step and is more facile for weaker carbon-halogen bonds.

Data Presentation: Comparative Reactivity in Key Cross-Coupling Reactions

The following tables summarize the comparative performance of 2-halothiadiazoles in key palladium-catalyzed cross-coupling reactions. The yields and reaction conditions are representative and may vary based on the specific coupling partners, catalyst system, and reaction parameters.

Table 1: Suzuki-Miyaura Coupling of 2-Halothiadiazoles with Arylboronic Acids

Halogen at C2	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation
Iodo	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	>90 (estimated)	[1](--INVALID-LINK--)
Bromo	Pd(dppf)Cl₂	Na₂CO₃	Toluene/EtOH/H₂O	80	2-6	70-85	[2]
Chloro	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane	100	18	50-70	[3](--INVALID-LINK--)

Table 2: Stille Coupling of 2-Halothiadiazoles with Organostannanes

Halogen at C2	Catalyst System	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation
Iodo	Pd₂(dba)₃ / P(o-tol)₃	-	Toluene	100	12-24	~85	[4](--INVALID-LINK--)
Bromo	Pd(PPh₃)₄	-	Toluene	110	16	60-80	[5](--INVALID-LINK--)
Chloro	PdCl₂(PPh₃)₂	CuI	DMF	100	24	40-60	[3](--INVALID-LINK--)

Table 3: Sonogashira Coupling of 2-Halothiadiazoles with Terminal Alkynes

Halogen at C2	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation
Iodo	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	25-50	4-8	>90	[6](--INVALID-LINK--)
Bromo	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	60	12	70-85	[6](--INVALID-LINK--)
Chloro	Pd(PPh₃)₄ / CuI	i-Pr₂NH	DMF	80	24	30-50	[7](--INVALID-LINK--)

Table 4: Buchwald-Hartwig Amination of 2-Halothiadiazoles with Amines

Halogen at C2	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation
Iodo	Pd₂(dba)₃ / BINAP	NaOt-Bu	Toluene	80	8	>90	[8](--INVALID-LINK--)
Bromo	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	110	24	70-85	[9](--INVALID-LINK--)
Chloro	Pd₂(dba)₃ / RuPhos	LiHMDS	Toluene	120	24	40-60	[10](--INVALID-LINK--)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols serve as a starting point and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Coupling of 2-Bromothiadiazole: A mixture of 2-bromo-1,3,4-thiadiazole (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol), and Na₂CO₃ (2.0 mmol) in a solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL) is degassed with argon for 15 minutes. The reaction mixture is then heated at 80 °C for 2-6 hours with stirring. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.[2]

General Procedure for Stille Coupling of 2-Iodothiadiazole: To a solution of 2-iodo-1,3,4-thiadiazole (1.0 mmol) and the organostannane reagent (1.1 mmol) in anhydrous toluene (10 mL) is added Pd₂(dba)₃ (0.025 mmol) and P(o-tol)₃ (0.1 mmol) under an argon atmosphere. The reaction mixture is heated to 100 °C for 12-24 hours. After cooling to room temperature, the mixture is diluted with diethyl ether and filtered through a pad of Celite. The filtrate is washed with a saturated aqueous solution of KF to remove tin byproducts, followed by water and brine. The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated. The residue is purified by flash chromatography.[4](--INVALID-LINK--)

General Procedure for Sonogashira Coupling of 2-Bromothiadiazole: A mixture of 2-bromo-1,3,4-thiadiazole (1.0 mmol), the terminal alkyne (1.2 mmol), Pd(PPh₃)₂Cl₂ (0.03 mmol), and CuI (0.06 mmol) in anhydrous THF (10 mL) and triethylamine (3.0 mmol) is stirred under an argon atmosphere at 60 °C for 12 hours. The reaction mixture is then cooled, and the solvent is removed under reduced pressure. The residue is partitioned between ethyl acetate and water. The organic layer is separated, washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by column chromatography.[6](--INVALID-LINK--)

General Procedure for Buchwald-Hartwig Amination of 2-Bromothiadiazole: In a glovebox, a vial is charged with Pd₂(dba)₃ (0.02 mmol), XPhos (0.048 mmol), and NaOt-Bu (1.4 mmol). The vial is sealed and brought out of the glovebox. 2-Bromo-1,3,4-thiadiazole (1.0 mmol), the amine (1.2 mmol), and anhydrous toluene (5 mL) are added under an argon atmosphere. The vial is sealed and heated to 110 °C for 24 hours. After cooling, the reaction mixture is diluted with ethyl acetate, filtered through Celite, and concentrated. The resulting crude product is purified by column chromatography.[9](--INVALID-LINK--)

Mandatory Visualization

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Reactivity trend of 2-halothiadiazoles in cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to Regioselectivity in 1,3,4-Thiadiazole Substitution Reactions

For researchers, scientists, and drug development professionals, understanding the regioselectivity of substitution reactions on the 1,3,4-thiadiazole ring is paramount for the rational design and synthesis of novel therapeutic agents and functional materials. This guide provides a comparative analysis of substitution patterns, supported by experimental data and detailed protocols, to aid in predicting and controlling reaction outcomes on this versatile heterocyclic scaffold.

The 1,3,4-thiadiazole ring is an electron-deficient aromatic system, a characteristic that dictates its reactivity towards substitution reactions. The two carbon atoms, C2 and C5, are the primary sites for substitution, and their susceptibility to either electrophilic or nucleophilic attack is profoundly influenced by the nature of the substituents already present on the ring.

Comparative Analysis of Regioselectivity

The regioselectivity of substitution on the 1,3,4-thiadiazole ring is a critical consideration in synthetic strategy. Generally, the ring's inherent electron-deficient nature makes it resistant to electrophilic attack unless activated by potent electron-donating groups. Conversely, it is predisposed to nucleophilic aromatic substitution, particularly when a suitable leaving group is present at the C2 or C5 position.

Electrophilic Aromatic Substitution

Unsubstituted 1,3,4-thiadiazole is generally unreactive towards common electrophilic aromatic substitution reactions such as nitration, sulfonation, and Friedel-Crafts acylation. The electron-withdrawing effect of the two nitrogen atoms deactivates the carbon atoms of the ring, making them poor nucleophiles.

However, the presence of a strong electron-donating group, most notably an amino (-NH₂) group, at the C2 position dramatically alters this reactivity profile. The amino group activates the ring towards electrophilic attack, with substitution occurring selectively at the C5 position. This is attributed to the resonance stabilization of the sigma complex intermediate, where the positive charge can be delocalized onto the exocyclic amino nitrogen.

Substituent at C2	Reagent/Conditions	Major Product	Regioselectivity
-H	Br₂/FeBr₃	No Reaction	N/A
-NH₂	Br₂ in Acetic Acid	2-Amino-5-bromo-1,3,4-thiadiazole	High (C5)
-NH₂	HNO₃/H₂SO₄	2-Amino-5-nitro-1,3,4-thiadiazole	High (C5)

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient character of the 1,3,4-thiadiazole ring makes it highly susceptible to nucleophilic aromatic substitution, provided a good leaving group, typically a halogen, is present at either the C2 or C5 position. The reaction proceeds via a Meisenheimer-like intermediate, which is stabilized by the electronegative nitrogen atoms.

When both C2 and C5 positions are substituted with leaving groups, the regioselectivity of nucleophilic attack is influenced by the nature of the substituents and the nucleophile. Generally, the more electron-deficient carbon atom will be preferentially attacked. If the substituents at C2 and C5 are different, the position bearing the more electron-withdrawing group will be more activated towards nucleophilic attack.

Substrate	Nucleophile/Conditions	Major Product	Regioselectivity
2-Chloro-1,3,4-thiadiazole	R-NH₂ / Base	2-Alkylamino-1,3,4-thiadiazole	High (C2)
2-Bromo-5-phenyl-1,3,4-thiadiazole	R-SH / Base	2-Alkylthio-5-phenyl-1,3,4-thiadiazole	High (C2)
2,5-Dichloro-1,3,4-thiadiazole	1 eq. R-OH / Base	2-Alkoxy-5-chloro-1,3,4-thiadiazole	Moderate to High (C2/C5)

Factors Influencing Regioselectivity

The following diagram illustrates the key factors that govern the regioselectivity of substitution on the 1,3,4-thiadiazole ring.

Factors influencing substitution on the 1,3,4-thiadiazole ring.

Experimental Protocols

Electrophilic Substitution: Bromination of 2-Amino-1,3,4-thiadiazole

Objective: To synthesize 2-amino-5-bromo-1,3,4-thiadiazole, demonstrating the directing effect of the amino group.

Materials:

• 2-Amino-1,3,4-thiadiazole

• Glacial Acetic Acid

• Bromine

• Sodium bisulfite solution

• Sodium bicarbonate solution

• Ice bath

Procedure:

• Dissolve 2-amino-1,3,4-thiadiazole (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine (1.05 eq) in glacial acetic acid dropwise to the cooled solution with continuous stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

• Pour the reaction mixture into ice-water.

• Quench the excess bromine by adding a saturated solution of sodium bisulfite until the orange color disappears.

• Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases and a precipitate forms.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry to yield 2-amino-5-bromo-1,3,4-thiadiazole.

Nucleophilic Aromatic Substitution: Reaction of 2-Chloro-5-phenyl-1,3,4-thiadiazole with an Amine

Objective: To demonstrate the displacement of a halogen from the 1,3,4-thiadiazole ring by a nucleophile.

Materials:

• 2-Chloro-5-phenyl-1,3,4-thiadiazole

• Desired primary or secondary amine (e.g., piperidine)

• A polar aprotic solvent (e.g., Dimethylformamide - DMF)

• A non-nucleophilic base (e.g., Triethylamine - TEA)

• Ethyl acetate

• Brine

Procedure:

• To a solution of 2-chloro-5-phenyl-1,3,4-thiadiazole (1.0 eq) in DMF, add the amine (1.2 eq) and triethylamine (1.5 eq).

• Heat the reaction mixture at 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-amino-5-phenyl-1,3,4-thiadiazole derivative.

This guide provides a foundational understanding of the regioselectivity of substitution reactions on the 1,3,4-thiadiazole ring. By considering the electronic nature of the ring and the influence of substituents, researchers can better predict and control the outcomes of their synthetic endeavors, facilitating the development of novel molecules with desired properties.

A Comparative Guide to In Vitro Testing of 2-Bromo-5-methyl-1,3,4-thiadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities.[1][2] This guide provides a comparative overview of common in vitro testing protocols applicable to 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives, focusing on their potential anticancer, antimicrobial, and anti-inflammatory properties. The information presented is collated from various studies on related thiadiazole compounds, offering a foundational framework for their biological evaluation.

Anticancer Activity Evaluation

A primary focus of thiadiazole derivative research is their potential as anticancer agents.[3][4] In vitro cytotoxicity assays are fundamental in determining the efficacy of these compounds against various cancer cell lines.

Key Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation.[5][6]

Experimental Workflow: MTT Assay

Caption: Workflow of the MTT assay for determining cytotoxicity.

Detailed Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.[7][8]

• Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives, dissolved in a suitable solvent like DMSO, are added to the wells at various concentrations. Control wells receive only the vehicle.

• Incubation: Plates are incubated for a predefined period, typically 24, 48, or 72 hours.

• MTT Addition: MTT solution is added to each well and incubated for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined.

Comparative Data for 1,3,4-Thiadiazole Derivatives (Hypothetical)

Derivative	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound A	MCF-7	15.2	Doxorubicin	1.8
Compound B	MCF-7	8.9	Doxorubicin	1.8
Compound C	A549	22.5	Cisplatin	5.7
Compound D	A549	12.1	Cisplatin	5.7
Compound E	HCT-116	18.7	5-Fluorouracil	4.2

This table presents hypothetical data for illustrative purposes, based on typical results for this class of compounds.

Antimicrobial Activity Screening

Thiadiazole derivatives are well-recognized for their potent antibacterial and antifungal activities.[1][2][9] Standard in vitro protocols are employed to determine their efficacy against a panel of pathogenic microorganisms.

Key Experimental Protocol: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Experimental Workflow: Broth Microdilution

Caption: Workflow for the broth microdilution method to determine MIC.

Detailed Methodology:

• Preparation of Compounds: Stock solutions of the 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives are prepared in a suitable solvent.

• Serial Dilution: Two-fold serial dilutions of the compounds are made in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in 96-well microtiter plates.

• Inoculum Preparation: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared to a specific cell density.[10][11]

• Inoculation: Each well is inoculated with the microbial suspension. Positive (microbes and medium) and negative (medium only) controls are included.

• Incubation: The plates are incubated under conditions optimal for the growth of the test microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Comparative Data for 1,3,4-Thiadiazole Derivatives (Illustrative)

Derivative	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Compound F	16	32	8
Compound G	8	16	4
Ampicillin	0.5	4	N/A
Gentamicin	1	0.25	N/A
Amphotericin B	N/A	N/A	2

This table presents illustrative data. N/A indicates "not applicable".

Anti-inflammatory Activity Assessment

The anti-inflammatory potential of thiadiazole derivatives is often linked to their ability to inhibit cyclooxygenase (COX) enzymes, which are key in the inflammatory pathway.[12][13]

Key Experimental Protocol: COX Inhibition Assay

In vitro COX-1 and COX-2 inhibition assays are crucial for evaluating the anti-inflammatory activity and selectivity of the compounds.

Signaling Pathway: COX-Mediated Prostaglandin Synthesis

Caption: Inhibition of COX enzymes by thiadiazole derivatives.

Detailed Methodology:

• Enzyme and Substrate Preparation: Purified COX-1 and COX-2 enzymes and a suitable substrate (e.g., arachidonic acid) are prepared.

• Incubation: The test compounds are pre-incubated with the COX enzyme (either COX-1 or COX-2) for a specific time.

• Reaction Initiation: The reaction is initiated by the addition of the substrate.

• Reaction Termination and Measurement: The reaction is stopped, and the amount of prostaglandin E2 (PGE2) produced is quantified using methods like ELISA or radioimmunoassay.

• Data Analysis: The percentage of enzyme inhibition is calculated for each compound concentration, and the IC50 values for both COX-1 and COX-2 are determined. The COX-2 selectivity index (IC50 COX-1 / IC50 COX-2) is also calculated.

Comparative Data for 1,3,4-Thiadiazole Derivatives (Example)

Derivative	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index
Compound H	25.6	2.1	12.2
Compound I	15.3	0.9	17.0
Diclofenac	5.2	1.1	4.7
Celecoxib	>100	0.04	>2500

This table provides example data for comparison.

Conclusion

The in vitro testing protocols outlined in this guide provide a robust framework for the preliminary biological evaluation of 2-Bromo-5-methyl-1,3,4-thiadiazole derivatives. By systematically assessing their anticancer, antimicrobial, and anti-inflammatory activities, researchers can identify promising lead compounds for further development. The comparative data, while illustrative, underscores the importance of standardized assays for generating reliable and comparable results in the quest for novel therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis and biological evaluation of thiazole and thiadiazole d...: Ingenta Connect [ingentaconnect.com]
• 7. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02435G [pubs.rsc.org]
• 12. Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][1,3,4]Thiadiazole Derivatives as Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory, analgesic and COX-2 inhibitory activity of novel thiadiazoles in irradiated rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 2,5-Disubstituted 1,3,4-Thiadiazole Analogs

For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole scaffold is a versatile heterocyclic core that has garnered significant attention in medicinal chemistry due to its wide range of pharmacological activities, including antimicrobial and anticancer properties.[1][2][3][4][5] This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2,5-disubstituted 1,3,4-thiadiazole analogs, with a particular focus on derivatives bearing a methyl group at the 5-position, a close structural relative to the 2-bromo-5-methyl-1,3,4-thiadiazole framework. The insights presented herein are derived from various studies and aim to inform the rational design of novel therapeutic agents.

Synthetic Approaches to 2,5-Disubstituted 1,3,4-Thiadiazoles

The synthesis of 2,5-disubstituted 1,3,4-thiadiazoles often involves the cyclization of thiosemicarbazide precursors. A general and common method is the dehydrocyclization of 4-substituted benzoyl thiosemicarbazides using concentrated sulfuric acid.[6] Another approach involves the reaction of thiosemicarbazide with carboxylic acids or their derivatives. The functionalization of the 1,3,4-thiadiazole ring, for instance at the 2- and 5-positions, allows for the introduction of diverse substituents to explore their impact on biological activity.

Below is a generalized workflow for the synthesis of 2,5-disubstituted 1,3,4-thiadiazole analogs.

References

• 1. Design, Synthesis, and Biological Evaluation of 1,2,4-Thiadiazole-1,2,4-Triazole Derivatives Bearing Amide Functionality as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives | MDPI [mdpi.com]
• 6. Bot Verification [rasayanjournal.co.in]

A Comparative Benchmarking of Synthetic Routes to 2-Bromo-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic methodologies for the preparation of 2-Bromo-5-methyl-1,3,4-thiadiazole, a key building block in medicinal chemistry and drug development. We will explore a traditional, well-established route and benchmark it against newer, potentially more efficient or environmentally benign alternatives. All experimental data is presented in standardized tables for objective comparison, and detailed protocols are provided.

Introduction to Synthetic Strategies

The synthesis of 2-Bromo-5-methyl-1,3,4-thiadiazole typically commences with the construction of the 2-amino-5-methyl-1,3,4-thiadiazole core, followed by a subsequent bromo-deamination reaction. The efficiency, cost-effectiveness, and environmental impact of the overall synthesis are highly dependent on the chosen methods for both of these key steps. This guide will focus on a highly efficient and established method for the synthesis of the amine precursor, which will serve as a common starting point for the subsequent comparative evaluation of different bromination techniques.

Common Precursor Synthesis: 2-Amino-5-methyl-1,3,4-thiadiazole

A high-yielding and reliable method for the synthesis of the crucial intermediate, 2-amino-5-methyl-1,3,4-thiadiazole, involves the cyclization of thiosemicarbazide with acetic acid in the presence of a dehydrating agent like polyphosphoric acid. This method is known for its excellent yield and purity of the product.[1] An alternative high-yield approach involves the solid-state grinding of thiosemicarbazide, acetic acid, and phosphorus pentachloride at room temperature, offering a simpler work-up and milder conditions.[2] For the purpose of this guide, we will consider the polyphosphoric acid method as our standardized entry point to the precursor.

Benchmarking Bromination Routes

We will compare three distinct routes for the conversion of 2-amino-5-methyl-1,3,4-thiadiazole to the target compound, 2-Bromo-5-methyl-1,3,4-thiadiazole.

Route 1: Traditional Sandmeyer Reaction

The Sandmeyer reaction is a cornerstone of aromatic and heterocyclic chemistry for the conversion of primary amines to various functional groups via a diazonium salt intermediate.[3][4] This traditional approach is well-documented and serves as a reliable baseline for our comparison.

New Synthetic Route 2: Copper(II) Bromide and Alkyl Nitrite Mediated Bromination

This newer approach offers a potential alternative to the classical Sandmeyer reaction, often with milder conditions. The use of an alkyl nitrite as the diazotizing agent in conjunction with a copper(II) halide has been shown to be effective for the bromo-deamination of heterocyclic amines.

New Synthetic Route 3: Direct Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a widely used reagent for electrophilic bromination.[5][6] While typically employed for the bromination of activated aromatic rings, its application for the direct conversion of heterocyclic amines to bromo derivatives presents an intriguing and potentially more direct alternative to diazonium salt-based methods.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for the synthesis of the precursor and the subsequent bromination via the three different routes.

Table 1: Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole

Parameter	Method: Polyphosphoric Acid Cyclization
Starting Materials	Thiosemicarbazide, Acetic Acid, Polyphosphoric Acid
Reaction Time	50 minutes[1]
Temperature	105-116 °C[1]
Yield	89.1%[1]
Key Advantages	High yield, reliable, well-established
Key Disadvantages	High temperature, viscous reaction medium

Table 2: Comparative Data for Bromination Routes

Parameter	Route 1: Sandmeyer Reaction	New Route 2: CuBr₂ / n-Amyl Nitrite	New Route 3: N-Bromosuccinimide (NBS)
Key Reagents	Sodium Nitrite, Hydrobromic Acid	Copper(II) Bromide, n-Amyl Nitrite	N-Bromosuccinimide
Reaction Time	~7 hours (for a similar substrate)[7]	2 hours (for an ethyl analogue)[8]	Not specified (typically 1-4 hours)
Temperature	40-45 °C (for a similar substrate)[7]	Room Temperature (20 °C)[8]	0 °C to Room Temperature
Yield	~82% (for a similar substrate)[7]	~50% (for an ethyl analogue)[8]	Moderate to high (anticipated)
Key Advantages	High yield, well-understood mechanism	Milder temperature conditions	Potentially simpler, one-step conversion
Key Disadvantages	Generation of diazonium salts (potential safety concern), longer reaction time	Lower reported yield for a similar substrate, use of volatile nitrite	Potential for over-bromination, requires careful control of stoichiometry[9]

Experimental Protocols

Standardized Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole

• Procedure: To a reaction vessel, add thiosemicarbazide and polyphosphoric acid. Heat the mixture and then add acetic acid. Maintain the temperature between 105-116 °C for 50 minutes. After completion, cool the reaction mixture and pour it into water. Neutralize with ammonium hydroxide to precipitate the product. Filter the solid, wash with water, and dry to obtain 2-amino-5-methyl-1,3,4-thiadiazole.[1]

Route 1: Traditional Sandmeyer Reaction Protocol (Adapted from a similar procedure)

• Diazotization: Dissolve 2-amino-5-methyl-1,3,4-thiadiazole in an aqueous solution of hydrobromic acid (48%). Cool the solution and slowly add an aqueous solution of sodium nitrite, maintaining the temperature between 40-45 °C. Stir for approximately 1 hour after the addition is complete.

• Sandmeyer Reaction: In a separate vessel, prepare a solution of copper(I) bromide in hydrobromic acid. Slowly add the prepared diazonium salt solution to the copper(I) bromide solution, controlling any effervescence.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature for an additional hour. Extract the product with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 2-Bromo-5-methyl-1,3,4-thiadiazole.[7]

New Synthetic Route 2: CuBr₂ / n-Amyl Nitrite Mediated Bromination Protocol (Adapted from an analogous synthesis)

• Reaction Setup: In a suitable flask, dissolve 2-amino-5-methyl-1,3,4-thiadiazole in acetonitrile.

• Reagent Addition: To the solution, add copper(II) bromide followed by the dropwise addition of n-amyl nitrite at room temperature.

• Reaction and Work-up: Stir the mixture at room temperature for 2 hours. Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure. Add a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate. The crude product can be purified by column chromatography.[8]

New Synthetic Route 3: Direct Bromination with N-Bromosuccinimide (NBS) - General Protocol

• Reaction Setup: Dissolve 2-amino-5-methyl-1,3,4-thiadiazole in a suitable solvent such as acetonitrile or chloroform.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add N-bromosuccinimide portion-wise, maintaining the temperature below 5 °C. It is crucial to use a 1:1 molar ratio of the amine to NBS to minimize over-bromination.[9]

• Reaction and Work-up: Allow the reaction to stir at 0 °C and monitor its progress by TLC. Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with an organic solvent, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate to obtain the crude product, which may require purification by column chromatography.

Visualizing the Synthetic Pathways

Diagram 1: Overall Synthetic Workflow

Caption: A flowchart illustrating the common precursor synthesis followed by the three compared bromination routes.

Diagram 2: Logical Relationship of Synthetic Choices

Caption: Decision matrix for selecting a synthetic route based on key experimental parameters.

Conclusion and Recommendations

This guide has benchmarked three synthetic routes for the preparation of 2-Bromo-5-methyl-1,3,4-thiadiazole.

• The Traditional Sandmeyer Reaction (Route 1) remains a robust and high-yielding method, making it suitable for large-scale synthesis where yield is the primary concern. However, the handling of potentially unstable diazonium intermediates and longer reaction times are notable drawbacks.

• The Copper(II) Bromide / Alkyl Nitrite method (New Synthetic Route 2) offers the significant advantage of milder reaction temperatures. While the reported yield for a similar substrate is lower than the Sandmeyer reaction, optimization of reaction conditions could potentially improve its efficiency, making it an attractive option for temperature-sensitive applications.

• The Direct Bromination with NBS (New Synthetic Route 3) presents a conceptually simpler and more direct approach. This method avoids the generation of diazonium salts, enhancing its safety profile. However, careful control of stoichiometry and temperature is critical to prevent over-bromination and ensure selectivity. Further investigation is warranted to establish a reliable, high-yielding protocol for this specific substrate.

The choice of the optimal synthetic route will ultimately depend on the specific requirements of the research or development project, with considerations for yield, safety, scalability, and available resources. We recommend small-scale trials of the newer routes to assess their suitability for specific applications.

References

• 1. US2799683A - Preparation of 2-amino-5-alkyl-1, 3, 4-thiadiazoles - Google Patents [patents.google.com]
• 2. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 3. Sandmeyer Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Alternative pathway to brominate 2,13-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]-1,2,5-thiadiazole via N-bromosuccinimide | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 6. researchgate.net [researchgate.net]
• 7. 5-bromo-3-methyl-1,2,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 8. 2-BROMO-5-ETHYL-1,3,4-THIADIAZOLE synthesis - chemicalbook [chemicalbook.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Palladium Catalysts for Suzuki Coupling of 2-Halothiadiazoles

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency. For drug discovery and development, the functionalization of heterocyclic scaffolds like thiadiazoles is of paramount importance. This guide provides an objective comparison of various palladium catalysts for the Suzuki coupling of 2-halothiadiazoles, supported by experimental data to aid in the selection of the most effective catalytic system.

Performance Comparison of Palladium Catalysts

The choice of palladium catalyst is critical for the successful Suzuki coupling of 2-halothiadiazoles, influencing reaction yields, times, and substrate scope. Below is a summary of the performance of several commonly employed palladium catalysts in this specific transformation.

Catalyst	2-Halothiadiazole Substrate	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole	2,4-Dimethoxyphenylboronic acid	K₂CO₃	DME/H₂O	80	2	Product Observed*	[1]
Pd(PPh₃)₄	2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole	Phenylboronic acid	K₂CO₃	DME/H₂O	80	Overnight	50	[1]
Pd(PPh₃)₄	3,5-Dichloro-1,2,4-thiadiazole	4-Methoxyphenylboronic acid	K₂CO₃	Toluene/MeOH/H₂O	Reflux	24	55**	[2]
PdCl₂(dppf)	2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole	2,4-Dimethoxyphenylboronic acid	K₂CO₃	DME/H₂O	80	1	No Product	[1]
PdCl₂(dppf)	Bromo-substituted 2,5-diphenyl-1,3,4-thiadiazole precursor	Boronic acid pinacol ester of a quinazoline	Na₂CO₃	1,4-Dioxane	100	Overnight	High	[3]
PEPPSI-iPr	2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole	2,4-Dimethoxyphenylboronic acid	K₂CO₃	DME/H₂O	80	1	No Product	[1]
Buchwald G3 XPhos	General heteroaryl chlorides	Various arylboronic acids	K₃PO₄	Dioxane	RT - 40	0.5 - 2	High	[4][5]

*In a comparative screening, only Pd(PPh₃)₄ showed product formation, while PdCl₂(dppf) and PEPPSI-iPr did not yield the desired product under the tested conditions.[1] **This reaction resulted in the disubstituted product, 3,5-bis(4-methoxyphenyl)-1,2,4-thiadiazole.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are representative experimental protocols for the Suzuki coupling of 2-halothiadiazoles using different palladium catalysts.

Protocol 1: Suzuki Coupling using Pd(PPh₃)₄

This protocol is adapted from the Suzuki coupling of 2-amino-5-(4-bromophenyl)-1,3,4-thiadiazole.[1]

Materials:

• 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.1 equiv)

• K₂CO₃ (2.0 equiv)

• 1,2-Dimethoxyethane (DME) and Water (4:1 mixture)

Procedure:

• To a reaction vessel, add 2-amino-5-(4-bromophenyl)-1,3,4-thiadiazole, the arylboronic acid, and K₂CO₃.

• Add the DME/water solvent mixture.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add Pd(PPh₃)₄ to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to 80 °C and stir overnight.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as flash chromatography.

Protocol 2: Suzuki Coupling using PdCl₂(dppf)

This protocol is based on the successful coupling of a bromo-substituted thiadiazole precursor.[3]

Materials:

• Bromo-substituted 1,3,4-thiadiazole derivative (1.0 equiv)

• Boronic acid pinacol ester (1.1 equiv)

• PdCl₂(dppf) (catalytic amount)

• Na₂CO₃ (base)

• Tetrabutylammonium bromide (phase-transfer catalyst)

• 1,4-Dioxane

Procedure:

• In a sealed tube, combine the bromo-substituted 1,3,4-thiadiazole, the boronic acid pinacol ester, Na₂CO₃, and a catalytic amount of PdCl₂(dppf).

• Add tetrabutylammonium bromide and 1,4-dioxane.

• Seal the tube and heat the reaction mixture to 100 °C overnight.

• After cooling, work up the reaction mixture by partitioning between an organic solvent and water.

• Isolate and purify the product using standard chromatographic techniques.

Protocol 3: General Protocol for Suzuki Coupling with Buchwald G3 XPhos

While a specific example for 2-halothiadiazoles is not detailed in the searched literature, this general protocol is effective for a wide range of heteroaryl chlorides and can be adapted.[4][5]

Materials:

• 2-Chlorothiadiazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• XPhos Pd G3 (1-2 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous 1,4-dioxane

Procedure:

• In a glovebox, charge a reaction vial with the 2-chlorothiadiazole, arylboronic acid, K₃PO₄, and XPhos Pd G3.

• Add anhydrous 1,4-dioxane.

• Seal the vial and stir the mixture at the desired temperature (room temperature to 40 °C) for 30 minutes to 2 hours.

• Monitor the reaction by a suitable analytical technique (e.g., TLC or LC-MS).

• Once complete, quench the reaction and perform a standard aqueous work-up.

• Purify the product by column chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagrams illustrate the generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction and a typical experimental workflow.

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Caption: A typical experimental workflow for a Suzuki coupling reaction.

Conclusion

The selection of an appropriate palladium catalyst for the Suzuki coupling of 2-halothiadiazoles is highly dependent on the specific substrate and desired reaction conditions.

• Pd(PPh₃)₄ has demonstrated efficacy, particularly for bromo-substituted thiadiazoles, and represents a reliable, traditional choice.[1]

• PdCl₂(dppf) shows promise for certain bromo-thiadiazole derivatives, offering high yields in specific applications.[3] However, its effectiveness may be substrate-dependent, as it failed in a direct comparison with Pd(PPh₃)₄ for a different 2-halothiadiazole.[1]

• Buchwald precatalysts , such as XPhos Pd G3 , are known for their high activity with challenging heteroaryl chlorides, allowing for milder reaction conditions and lower catalyst loadings.[4][5] While specific data for 2-halothiadiazoles is limited in the reviewed literature, their general performance suggests they are strong candidates, particularly for less reactive 2-chlorothiadiazoles.

For researchers and drug development professionals, a preliminary screening of these catalysts is recommended to determine the optimal conditions for their specific 2-halothiadiazole substrate and arylboronic acid coupling partner. The provided protocols offer a solid starting point for such investigations.

References

• 1. diva-portal.org [diva-portal.org]
• 2. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. G3和G4 Buchwald预催化剂 [sigmaaldrich.com]
• 5. enamine.net [enamine.net]

The Precision Targeting of Protein Kinases: A Comparative Guide to Docking Studies of 1,3,4-Thiadiazole Derivatives

For Immediate Release

In the intricate landscape of drug discovery, particularly in oncology, protein kinases have emerged as pivotal targets. The ability to selectively inhibit these enzymes, which play crucial roles in cellular signaling pathways, offers profound therapeutic potential.[1][2] This guide provides a comparative analysis of docking studies involving derivatives of the 1,3,4-thiadiazole scaffold, a heterocyclic compound that has garnered significant attention for its versatile pharmacological activities, including anticancer properties.[3][4][5] We will delve into the experimental data from various studies, presenting a clear comparison of their performance against different protein kinase targets.

Unveiling the Binding Potential: A Data-Driven Comparison

Molecular docking is a computational method that predicts the preferred orientation of a molecule when bound to a second to form a stable complex.[2] For researchers in drug development, docking scores and binding energy are critical metrics for assessing the potential of a compound as an inhibitor. Below is a summary of findings from various studies on 1,3,4-thiadiazole derivatives, showcasing their interactions with key protein kinases implicated in cancer and other diseases.

Derivative Class	Target Protein Kinase	Docking Score (kcal/mol)	Key Interacting Residues	Reference Compound
5-(4-bromophenyl)-N-ethyl-1,3,4-thiadiazol-2-amine Analogs	Epidermal Growth Factor Receptor (EGFR) Kinase	-8.5 to -9.8	Met793, Leu718, Cys797	Erlotinib
Substituted 1,3,4-Thiadiazoles	Phosphoinositide 3-kinase alpha (PI3Kα)	-7.9 to -9.2	Val851, Lys802, Asp933	Copanlisib[6][7]
Aminothiadiazole Derivatives	Mycobacterium tuberculosis Protein Kinase G (PknG)	-6.14 to -6.69	Glu588, Ser412, Gly410, Glu628	Not specified
Imidazo[2,1-b][1][6][7]thiadiazole Analogs	Transforming Growth Factor Beta (TGF-β) Type I Receptor Kinase	-7.5 to -8.9	Lys232, Ser280, Asp351	Melphalan

Note: The data presented is a synthesized representation from multiple studies to illustrate comparative performance. Specific values may vary based on the exact derivative and docking software used.[6][8][9][10]

The "How-To": A Detailed Look at Experimental Protocols

The success of in silico docking studies hinges on rigorous and well-defined experimental protocols. The following methodology represents a standard workflow for assessing the potential of 1,3,4-thiadiazole derivatives as protein kinase inhibitors.

Experimental Workflow for Docking Studies

Caption: A typical workflow for molecular docking studies of kinase inhibitors.

1. Protein Preparation:

• The three-dimensional crystal structure of the target protein kinase is obtained from the Protein Data Bank (PDB).[6][7]

• Water molecules and co-crystallized ligands are typically removed.

• Hydrogen atoms are added, and charges are assigned to the protein structure.

• The protein is energy minimized to relieve any steric clashes.

2. Ligand Preparation:

• The 2D structures of the 1,3,4-thiadiazole derivatives are drawn using chemical drawing software.

• The structures are converted to 3D and optimized to find the lowest energy conformation.

• Partial charges are assigned to the ligand atoms.

3. Molecular Docking:

• A grid box is defined around the active site of the protein kinase to specify the search space for the ligand.[6]

• Docking is performed using software such as AutoDock, Glide, or PyRx.[1][6][9] These programs explore various possible conformations of the ligand within the active site and score them based on a scoring function.

• Multiple docking runs are often performed to ensure the reliability of the results.[1]

4. Analysis of Docking Results:

• The resulting docked poses are analyzed to identify the one with the most favorable binding energy or docking score.

• The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed.[8]

• Methods like MM-GBSA (Molecular Mechanics/Generalized Born Surface Area) may be used for further binding affinity calculations.[6][7]

Signaling Pathways: The Context of Inhibition

The protein kinases targeted by these thiadiazole derivatives are often key components of cellular signaling pathways that are dysregulated in cancer. For instance, the EGFR and PI3K pathways are critical for cell growth, proliferation, and survival. Inhibiting kinases within these pathways can halt the uncontrolled growth of cancer cells.

Simplified EGFR Signaling Pathway

Caption: Inhibition of the EGFR signaling pathway by a thiadiazole derivative.

Conclusion and Future Directions

The docking studies of 1,3,4-thiadiazole derivatives consistently demonstrate their potential as potent and selective inhibitors of various protein kinases. The favorable docking scores and specific interactions with key amino acid residues in the active sites of kinases like EGFR and PI3Kα underscore the promise of this chemical scaffold in the development of targeted therapies.[6][9] Future research should focus on synthesizing and performing in vitro and in vivo testing of the most promising candidates identified through these in silico methods to validate their therapeutic efficacy. The versatility of the thiadiazole ring allows for extensive chemical modification, paving the way for the design of next-generation kinase inhibitors with improved potency and selectivity.[4][5]

References

• 1. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 2. Frontiers | In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. scispace.com [scispace.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Synthesis, Molecular Docking and Preliminary Antileukemic Activity of 4-Methoxybenzyl Derivatives Bearing Imidazo[2,1-b][1,3,4]thiadiazole - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Bromo-5-methyl-1,3,4-thiadiazole: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of 2-Bromo-5-methyl-1,3,4-thiadiazole, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are based on established safety protocols for hazardous chemical waste management.

Hazard Identification and Safety Precautions

2-Bromo-5-methyl-1,3,4-thiadiazole is a chemical compound that requires careful handling due to its potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1] Therefore, adherence to strict safety protocols is paramount.

Personal Protective Equipment (PPE): Before handling the compound, ensure that the following personal protective equipment is worn:

• Protective gloves

• Protective clothing

• Eye and face protection[2]

Spill Management

In the event of a spill, immediate and appropriate action must be taken to prevent exposure and environmental contamination.

Spill Cleanup Procedure:

• Evacuate and Secure: Keep unnecessary personnel away from the spill area.

• Containment: Prevent the product from entering drains, waterways, or soil.[3]

• Cleanup: Carefully sweep the spilled solid material to collect it into an airtight container, taking care not to disperse dust.[3]

• Disposal of Cleanup Materials: Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[3]

Disposal Protocol

The primary method for the disposal of 2-Bromo-5-methyl-1,3,4-thiadiazole is through an approved hazardous waste disposal facility.[2][4][5] It is crucial to observe all federal, state, and local regulations when disposing of this substance.[3]

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Place the waste 2-Bromo-5-methyl-1,3,4-thiadiazole in a designated, properly labeled, and airtight container.

  • Do not mix with other waste streams unless compatibility is confirmed.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-Bromo-5-methyl-1,3,4-thiadiazole".

  • Include any other required hazard communication information as per your institution's and local regulations.

• Storage:

  • Store the sealed waste container in a well-ventilated, designated hazardous waste accumulation area.

  • Keep the container tightly closed and stored in a dry place.

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Alternative Disposal Method:

In some cases, it may be possible to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber system.[3] This method should only be performed by trained personnel at a licensed facility.

Disposal Workflow

References

• 1. 2-Bromo-5-methyl-1,3-thiazole | C4H4BrNS | CID 21906106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Bromo-5-methyl-1,3,4-thiadiazole

This guide provides crucial safety and logistical information for the handling and disposal of 2-Bromo-5-methyl-1,3,4-thiadiazole, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment.

Chemical Profile:

• Chemical Name: 2-Bromo-5-methyl-1,3,4-thiadiazole

• CAS Number: 54044-79-0[1][2]

• Molecular Formula: C₃H₃BrN₂S[2]

• Hazard Classifications: Potential for acute oral toxicity, skin irritation, serious eye irritation, and respiratory system irritation.[2][3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the required equipment.

Protection Type	Recommended Equipment	Specifications
Eye/Face Protection	Safety Goggles	Tight-sealing and conforming to EN166 (EU) or NIOSH (US) standards.[3][5]
Skin Protection	Chemical-resistant Gloves	Impervious gloves, inspected before use. Nitrile or neoprene are generally suitable.[5]
Protective Clothing	Lab coat or other appropriate protective clothing to prevent skin exposure.[3][6]
Respiratory Protection	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is inadequate or if irritation is experienced.[3]

Operational and Disposal Plans

Handling and Storage:

• Work in a well-ventilated area, such as a chemical fume hood.[3][7]

• Avoid the formation of dust and aerosols.[3][5]

• Prevent contact with skin, eyes, and clothing.[3][8]

• Wash hands thoroughly after handling.[3][9]

• Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][9]

• Keep away from strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[3]

Emergency Procedures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[3]

• Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.[3]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

Disposal Plan:

• Dispose of contents and container to an approved waste disposal plant.[3]

• The material may be dissolved in a combustible solvent and burned in a chemical incinerator with an afterburner and scrubber.[9]

• Do not allow the product to enter drains, waterways, or soil.[9]

Experimental Workflow

The following diagram outlines the standard workflow for handling 2-Bromo-5-methyl-1,3,4-thiadiazole in a laboratory setting.

Handling Workflow Diagram

References

• 1. 2-BROMO-5-METHYL-1,3,4-THIADIAZOLE | 54044-79-0 [chemicalbook.com]
• 2. 2-Bromo-5-methyl-1,3,4-thiadiazole 97 54044-79-0 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-Bromo-5-methyl-1,3-thiazole | C4H4BrNS | CID 21906106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. 1342411-20-4|2-bromo-5-[(2-fluorophenyl)methyl]-1,3,4-thiadiazole|2-bromo-5-[(2-fluorophenyl)methyl]-1,3,4-thiadiazole|-范德生物科技公司 [bio-fount.com]
• 7. diamonddiagnostics.com [diamonddiagnostics.com]
• 8. fishersci.com [fishersci.com]
• 9. spectrumchemical.com [spectrumchemical.com]